2-Phenylpropyl 2-phenylpropionate

• CAS: 66255-91-2

Core Science & Biosynthesis

Synthesis and Characterization of 2-Phenylpropyl 2-phenylpropionate: A Comprehensive Technical Guide

Introduction & Mechanistic Rationale

2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2), also known by its trivial name hydratropyl hydratropate, is a structurally complex ester comprising two distinct chiral centers[1]. Formed via the condensation of 2-phenylpropionic acid (hydratropic acid) and 2-phenyl-1-propanol (hydratropyl alcohol), this molecule serves as a critical intermediate in the synthesis of specialized fragrances, functional polymers, and serves as a stereochemical model for 2-arylpropionic acid derivatives (profens)[2].

From a synthetic standpoint, the esterification of these two precursors presents a unique challenge: both the nucleophile (a primary alcohol with β -branching) and the electrophile (an α -branched carboxylic acid) possess significant steric hindrance. Traditional Fischer esterification utilizing strong mineral acids and high heat often leads to poor yields and, more critically, racemization at the labile α -proton of the 2-phenylpropionic acid.

To maintain scientific integrity and high diastereomeric fidelity, this guide details two self-validating synthetic pathways: a mild chemical route utilizing Steglich Esterification [3], and an enantioselective Biocatalytic Esterification utilizing lyophilized fungal mycelia[4].

Retrosynthetic Analysis & Stereochemical Complexity

Because both 2-phenylpropionic acid and 2-phenyl-1-propanol exist as racemic mixtures in their standard commercial forms, their condensation yields a statistical mixture of four stereoisomers: two pairs of enantiomers that relate to each other as diastereomers (the (R,R)/(S,S) pair and the (R,S)/(S,R) pair).

Stereoisomeric matrix generating four distinct diastereomeric and enantiomeric pairs.

If enantiopure synthesis is required (e.g., for pharmaceutical profiling), the starting materials must be resolved prior to coupling, or a stereoselective biocatalyst must be employed[5].

Experimental Protocols: Self-Validating Systems

Protocol A: Mild Chemical Synthesis via Steglich Esterification

Causality & Logic: We employ N,N′ -Dicyclohexylcarbodiimide (DCC) as the coupling agent and 4-Dimethylaminopyridine (DMAP) as the acyl transfer catalyst. The steric bulk of 2-phenylpropionic acid slows down direct nucleophilic attack. Without DMAP, the highly reactive O -acylisourea intermediate undergoes a detrimental 1,3-rearrangement into an unreactive N -acylurea. DMAP rapidly intercepts the O -acylisourea to form a highly reactive acylpyridinium ion, driving the reaction forward while suppressing racemization[3].

Steglich esterification mechanistic workflow for 2-phenylpropyl 2-phenylpropionate.

Step-by-Step Methodology:

• Preparation: In an oven-dried, argon-purged 250 mL round-bottom flask, dissolve 2-phenylpropionic acid (10.0 mmol, 1.50 g) and 2-phenyl-1-propanol (10.0 mmol, 1.36 g) in 50 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Add DMAP (1.0 mmol, 0.12 g, 10 mol%). Cool the reaction mixture to 0 °C using an ice-water bath. Cooling is critical to control the exothermic formation of the O-acylisourea.

• Coupling: Dissolve DCC (11.0 mmol, 2.27 g) in 10 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes.

• Incubation: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature (20-25 °C). Stir for an additional 12 hours. A white precipitate of dicyclohexylurea (DCU) will form, validating the progress of the coupling.

• Workup: Filter the suspension through a pad of Celite to remove DCU. Wash the organic filtrate sequentially with 1N HCl (2 x 25 mL) to remove DMAP, saturated aqueous NaHCO3​ (2 x 25 mL) to remove unreacted acid, and brine (25 mL).

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude oil via flash column chromatography (Silica gel, 95:5 Hexanes/Ethyl Acetate) to yield the pure ester.

Protocol B: Biocatalytic Enantioselective Esterification

Causality & Logic: For applications requiring enantiomeric enrichment, enzymatic resolution is superior. Lyophilized mycelia of Aspergillus oryzae or Rhizopus oryzae have been proven to act as highly effective biocatalysts for the acylation of primary alcohols with 2-arylpropionic acids in organic solvents[4].

Step-by-Step Methodology:

• System Setup: In a 50 mL sealed glass vial, suspend 30 g/L of lyophilized Rhizopus oryzae CBS 11207 mycelia in 20 mL of anhydrous n-heptane.

• Substrate Addition: Add racemic 2-phenylpropionic acid (23 mM) and racemic 2-phenyl-1-propanol (46 mM).

• Incubation: Incubate the mixture in an orbital shaker at 50 °C and 200 rpm for 72 hours. The thermodynamic equilibrium of the esterification is driven by the specific stereopreference of the mycelium-bound carboxylesterases[2].

• Analysis: Quench the reaction by centrifugation (5000 rpm, 10 min) to pellet the mycelia. Extract the supernatant and analyze the enantiomeric excess (ee) and conversion yield via Chiral Gas Chromatography (GC) utilizing a Carbowax 20M column[4].

Data Presentation & Characterization

Rigorous characterization is required to confirm the identity and purity of 2-phenylpropyl 2-phenylpropionate. Because the product is a mixture of diastereomers, the Nuclear Magnetic Resonance (NMR) spectra will exhibit complex splitting patterns, particularly for the diastereotopic protons adjacent to the chiral centers.

Table 1: Physicochemical Properties

Property	Value / Description
IUPAC Name	2-phenylpropyl 2-phenylpropanoate
CAS Number	66255-91-2[1]
Molecular Formula	C18​H20​O2​
Molecular Weight	268.35 g/mol
Physical State	Colorless to pale yellow viscous liquid
Boiling Point	~367.9 °C at 760 mmHg[6]
Density	1.056 g/cm³[6]

Table 2: Expected 1H NMR Spectral Assignments (400 MHz, CDCl3​ )

Note: Integration values represent the sum of the diastereomeric mixture. Peak broadening or multiplet complexity is expected due to the overlapping signals of the (R,R)/(S,S) and (R,S)/(S,R) pairs.

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment / Structural Correlation
1.20 - 1.35	Multiplet (overlapping doublets)	6H	−CH3​ (from both the propionate and propyl chains)
2.95 - 3.15	Multiplet	1H	−CH− (benzylic methine of the propyl alcohol moiety)
3.70 - 3.85	Quartet	1H	−CH− (benzylic methine of the propionate acid moiety)
4.00 - 4.25	Multiplet	2H	−CH2​−O− (diastereotopic methylene protons)
7.10 - 7.40	Multiplet	10H	Aromatic protons (two phenyl rings)

Conclusion

The synthesis of 2-phenylpropyl 2-phenylpropionate requires careful consideration of steric hindrance and stereochemistry. While the Steglich esterification provides a robust, high-yielding chemical pathway by suppressing N -acylurea formation via DMAP catalysis, biocatalytic approaches utilizing Rhizopus oryzae offer an elegant solution for enantioselective resolutions. Proper characterization via NMR is essential to validate the diastereomeric composition of the final product.

References

• PINPOOLS. "2-phenylpropyl 2-phenylpropionate." pinpools.com.
• PINPOOLS. "B2B 更好地采购化学品: 2-phenylpropyl 2-phenylpropanoate." pinpools.com.
• ResearchGate. "Enantioselective oxidation of (±)-2-phenyl-1-propanol to (S)-2-phenyl-1-propionic acid with Acetobacter aceti: Influence of medium engineering and immobilization." researchgate.net.
• SciELO. "Bio-synthesis and hydrolysis of ethyl phenylacetate and ethyl 2-phenylpropionate in organic solvent by lyophilized mycelia." scielo.br.
• Semantic Scholar. "Bio-synthesis and hydrolysis of ethyl phenylacetate and ethyl 2- phenylpropionate in organic solvent by lyophilized mycelia." semanticscholar.org.
• ACS Publications. "Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives." Chemical Reviews.

Sources

• 1. pinpools.com [pinpools.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. pinpools.com [pinpools.com]

Technical Whitepaper: Physicochemical Profiling and Synthesis of 2-Phenylpropyl 2-phenylpropionate

Executive Summary

2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2), also known as 2-phenylpropyl hydratropate, is a specialized organic ester synthesized from 2-phenylpropionic acid and 2-phenylpropanol. Characterized by its dual-phenyl structural framework, this compound exhibits unique lipophilicity, stability, and a distinct olfactory profile. As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with a comprehensive, field-proven analysis of its physicochemical properties, synthetic causality, and industrial applications.

Molecular Identity & Physicochemical Profile

Understanding the baseline physical and chemical properties of 2-phenylpropyl 2-phenylpropionate is critical for predicting its behavior in biphasic systems, formulation matrices, and organic synthesis workflows [1]. The presence of two aromatic rings significantly influences its density, boiling point, and refractive index, making it a highly stable, hydrophobic liquid at standard temperature and pressure.

Property	Value
Chemical Name	2-Phenylpropyl 2-phenylpropionate
Synonyms	2-Phenylpropyl hydratropate
CAS Registry Number	66255-91-2
Molecular Formula	C₁₈H₂₀O₂
Molecular Weight	268.3 g/mol
Density	1.056 g/cm³
Flash Point	131 °C
Appearance	Clear, colorless to pale yellow liquid
Odor Profile	Pleasant, fruity (characteristic of aromatic esters)

Data synthesized from authoritative chemical safety and substance databases [2][3].

Synthetic Methodology: Acid-Catalyzed Esterification

The industrial and laboratory-scale production of 2-phenylpropyl 2-phenylpropionate relies on a classic Fischer esterification. To maximize yield and purity, the protocol must be designed as a self-validating system, utilizing azeotropic distillation to drive the reaction to completion.

Fig 1. Workflow for the synthesis and purification of 2-phenylpropyl 2-phenylpropionate.

Step-by-Step Experimental Protocol

1. Reagent Preparation & Setup

• Action: Combine equimolar amounts of 2-phenylpropionic acid and 2-phenylpropanol in a round-bottom flask. Add toluene as the solvent (approx. 5 volumes) and 2-5 mol% of p-toluenesulfonic acid (p-TsOH).

• Causality: Toluene is selected because it forms a minimum-boiling azeotrope with water. p-TsOH is utilized instead of sulfuric acid (H₂SO₄) to prevent oxidative degradation of the aromatic rings and minimize unwanted etherification of the alcohol.

2. Azeotropic Dehydration (Reflux)

• Action: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (approx. 110 °C).

• Causality: Esterification is a reversible equilibrium reaction. By continuously trapping and removing the water byproduct via the Dean-Stark apparatus, Le Chatelier’s principle dictates that the equilibrium will be forcefully shifted toward the ester product, maximizing yield [1].

• Validation Checkpoint: The reaction is complete when the theoretical volume of water has collected in the Dean-Stark trap. Confirm via Thin-Layer Chromatography (TLC; Hexanes/Ethyl Acetate 9:1). The disappearance of the low-R_f carboxylic acid spot validates reactant consumption.

3. Quenching and Biphasic Workup

• Action: Cool the mixture to room temperature. Wash the organic layer twice with saturated aqueous sodium bicarbonate (NaHCO₃), followed by a single brine (saturated NaCl) wash.

• Causality: The NaHCO₃ wash neutralizes the p-TsOH catalyst and deprotonates any unreacted 2-phenylpropionic acid, pulling it into the aqueous phase as a water-soluble sodium salt. The brine wash pre-dries the organic layer by altering the osmotic gradient.

• Validation Checkpoint: Test the pH of the final aqueous wash. A pH of ~8 confirms the complete neutralization and removal of acidic species.

4. Drying and Purification

• Action: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Isolate the final product via fractional vacuum distillation.

• Causality: Vacuum distillation is strictly required. The high molecular weight and boiling point of the dual-phenyl ester mean that distillation at atmospheric pressure would require temperatures high enough to cause thermal decomposition.

Mechanistic Pathway: Nucleophilic Acyl Substitution

The formation of 2-phenylpropyl 2-phenylpropionate proceeds via a nucleophilic acyl substitution mechanism. Understanding these micro-steps is essential for troubleshooting low yields or unexpected side reactions.

Fig 2. Fischer esterification mechanism for 2-phenylpropyl 2-phenylpropionate.

Mechanistic Insights:

• Activation: The acid catalyst donates a proton to the carbonyl oxygen of 2-phenylpropionic acid, significantly increasing the electrophilicity of the carbonyl carbon.

• Attack: The oxygen atom of 2-phenylpropanol acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate.

• Proton Transfer: A rapid, reversible proton exchange occurs, transferring the proton from the incoming alcohol oxygen to one of the original hydroxyl oxygens, converting it into a superior leaving group (—OH₂⁺).

• Elimination & Restoration: The tetrahedral intermediate collapses, expelling a water molecule and reforming the carbon-oxygen double bond.

• Deprotonation: The catalyst is regenerated by the loss of a proton, yielding the final neutral ester.

Industrial Applications & Stability

Fragrance and Cosmetic Formulations Due to its pleasant, fruity ester profile and high molecular weight (which lowers its volatility), 2-phenylpropyl 2-phenylpropionate acts as an excellent fixative and base note in the fragrance industry [1]. Its lipophilic nature allows it to integrate seamlessly into oil-based cosmetic matrices without phase separation.

Organic Synthesis & Pharmaceutical Intermediates In drug development, this compound serves as a stable, lipophilic intermediate. The ester linkage can be selectively hydrolyzed under strong basic conditions (saponification) to release the active alcohol and acid constituents, making it a candidate for prodrug formulations where delayed release of a phenyl-containing active pharmaceutical ingredient (API) is desired [1].

Stability and Handling The compound is highly stable under standard laboratory conditions. However, it is sensitive to strong nucleophiles, concentrated strong acids, and strong aqueous bases, which will induce hydrolysis. It should be stored in tightly sealed amber vials away from direct light and moisture to prevent gradual degradation [3].

References

• Title: 2-phenylpropyl 2-phenylpropionate — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: CAS: 66255-91-2 2-phenylpropyl 2-phenylpropionate Source: XiXisys URL: [Link]

An In-depth Technical Guide to 2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Phenylpropyl 2-phenylpropionate, an ester of significant interest in organic synthesis and with potential applications in the pharmaceutical and fragrance industries. This document delves into the chemical properties, a detailed synthesis protocol based on Fischer-Speier esterification, and robust analytical methodologies for characterization and quality control. Furthermore, it explores the potential biological activities of this compound, drawing insights from the broader class of phenylpropanoids and 2-phenylpropionic acid derivatives. This guide is intended to serve as a foundational resource for researchers engaged in the synthesis, analysis, and evaluation of 2-Phenylpropyl 2-phenylpropionate for drug development and other scientific applications.

Introduction

2-Phenylpropyl 2-phenylpropionate (CAS No. 66255-91-2) is an organic ester formed from the reaction of 2-phenylpropionic acid and 2-phenylpropanol.[1] Its molecular structure, featuring two phenyl moieties, imparts unique physicochemical properties that make it a subject of interest for various applications, including as an intermediate in organic synthesis and potentially in the formulation of fragrances.[1] The structural class of phenylpropanoids and their derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties, suggesting that 2-Phenylpropyl 2-phenylpropionate may hold untapped therapeutic potential.[2][3][4] This guide offers a detailed exploration of this compound, from its synthesis and characterization to its potential biological significance.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Phenylpropyl 2-phenylpropionate is essential for its synthesis, handling, and application.

Property	Value
CAS Number	66255-91-2
Molecular Formula	C₁₈H₂₀O₂
Molecular Weight	268.35 g/mol
IUPAC Name	2-phenylpropyl 2-phenylpropanoate
Appearance	Expected to be a clear, colorless to pale yellow liquid
Solubility	Expected to be soluble in common organic solvents (e.g., ethanol, diethyl ether, acetone) and have low solubility in water.

Synthesis of 2-Phenylpropyl 2-phenylpropionate

The synthesis of 2-Phenylpropyl 2-phenylpropionate is most effectively achieved through the Fischer-Speier esterification of 2-phenylpropionic acid and 2-phenylpropanol. This acid-catalyzed reaction is a well-established method for the formation of esters.[1]

Causality of Experimental Choices

The selection of an acid catalyst, such as concentrated sulfuric acid or p-toluenesulfonic acid, is crucial for protonating the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating nucleophilic attack by the alcohol. The reaction is typically conducted under reflux to provide the necessary activation energy and drive the reaction towards completion. As Fischer esterification is a reversible process, the removal of water as it is formed, for instance by using a Dean-Stark apparatus, can shift the equilibrium towards the product side, enhancing the yield.

Experimental Protocol: Fischer-Speier Esterification

This protocol outlines a representative laboratory-scale synthesis of 2-Phenylpropyl 2-phenylpropionate.

Materials and Reagents:

• 2-Phenylpropionic acid

• 2-Phenylpropanol

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

• Toluene (or another suitable solvent for azeotropic removal of water)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

Equipment:

• Round-bottom flask

• Reflux condenser

• Dean-Stark apparatus (optional, but recommended for higher yield)

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and filtration

• Flash chromatography setup

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a Dean-Stark trap (if used), combine 2-phenylpropionic acid (1.0 equivalent), 2-phenylpropanol (1.2 equivalents), and toluene.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (approximately 0.05 equivalents) to the reaction mixture.

• Reaction: Heat the mixture to reflux with vigorous stirring. If using a Dean-Stark trap, monitor the collection of water. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute the reaction mixture with diethyl ether or ethyl acetate and transfer it to a separatory funnel.

• Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted carboxylic acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification

The crude 2-Phenylpropyl 2-phenylpropionate can be purified using one of the following methods:

• Vacuum Distillation: This is a suitable method for purifying the liquid ester, especially for removing non-volatile impurities.

• Flash Column Chromatography: For smaller scale reactions or to achieve high purity, flash chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) is effective.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]
• 3. 2-PHENYL-2-PROPANOL(617-94-7) 1H NMR [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Spectral Architecture of 2-Phenylpropyl 2-phenylpropionate: A Comprehensive Analytical Whitepaper

Executive Summary

2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2) is a complex organic ester synthesized via the esterification of 2-phenylpropionic acid and 2-phenylpropanol[1]. With the molecular formula C₁₈H₂₀O₂ and a molecular weight of 268.3 g/mol , this compound is highly valued in advanced organic synthesis, fragrance formulations, and as a stereochemical model in analytical chemistry[1].

This whitepaper provides an authoritative, in-depth analysis of the compound's spectral data across Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS). By moving beyond mere data tabulation, this guide explores the underlying quantum and physical causalities—specifically stereochemical complexities—that dictate its unique spectral signatures.

Molecular Architecture & Stereochemical Causality

To accurately interpret the spectral data of 2-phenylpropyl 2-phenylpropionate, one must first deconstruct its molecular architecture. The molecule possesses two distinct chiral centers :

• The C2 carbon of the propionate (acid) chain.

• The C2' carbon of the propyl (alcohol) chain.

The Causality of Signal Doubling: Because the compound is typically synthesized as a racemic mixture of both the acid and the alcohol, the resulting ester is a mixture of diastereomers (the RR/SS enantiomeric pair and the RS/SR enantiomeric pair). Diastereomers have different physical properties and distinct electronic environments. The spatial proximity of the two bulky, electron-rich phenyl rings leads to differential anisotropic shielding effects depending on the specific diastereomeric conformation. Consequently, high-resolution NMR spectra will exhibit anisochronous chemical shifts (signal doubling) for structurally identical protons and carbons, a phenomenon well-documented in advanced spectroscopic literature[2].

Methodological Framework: Self-Validating Protocols

To ensure absolute trustworthiness and scientific integrity, the acquisition of spectral data must follow a self-validating workflow. Every step in the protocol below includes an internal control to verify instrumental calibration and data fidelity.

Step-by-Step Analytical Workflow

• Sample Preparation & Internal Calibration:

  • Protocol: Dissolve >98% purity sample in deuterated chloroform (CDCl₃, 99.8% D). Add 0.03% v/v Tetramethylsilane (TMS).

  • Self-Validation: The TMS peak mathematically locks the NMR chemical shift axis at precisely 0.00 ppm, while the residual CHCl₃ peak at 7.26 ppm serves as a secondary internal reference[2].

• NMR Acquisition (1H and 13C):

  • Protocol: Acquire spectra using a 600 MHz spectrometer at 298 K. Use a 30° pulse angle and a relaxation delay (D1) of 2 seconds for ¹H, and 5 seconds for ¹³C to ensure complete longitudinal relaxation.

• FT-IR Profiling (ATR Method):

  • Protocol: Deposit 2 μL of the neat liquid sample onto a ZnSe Attenuated Total Reflectance (ATR) crystal.

  • Self-Validation: A background scan of the empty crystal is performed immediately prior to sample analysis. This automatically subtracts atmospheric H₂O and CO₂ interference, ensuring the resulting vibrational peaks belong exclusively to the ester[3].

• GC-EI-MS Analysis:

  • Protocol: Inject 1 μL of a dilute sample into a Gas Chromatograph coupled to an Electron Ionization Mass Spectrometer operating at 70 eV.

  • Self-Validation: The MS m/z axis is pre-tuned using Perfluorotributylamine (PFTBA). The exact matching of PFTBA fragments (m/z 69, 219, 502) validates the mass analyzer's calibration before the ester is ionized[3].

Figure 1: Self-validating multi-modal spectroscopic workflow for structural confirmation.

Nuclear Magnetic Resonance (NMR) Profiling

¹H NMR Spectroscopy (600 MHz, CDCl₃)

The ¹H NMR spectrum is dominated by the complex splitting patterns of the aliphatic chain. The most critical feature is the ester methylene group (-O-CH₂-) . Because these protons are attached to a carbon adjacent to a chiral center, they are diastereotopic. They couple not only to the adjacent methine proton (vicinal coupling) but also to each other (geminal coupling, J ≈ 11 Hz), forming a complex ABX system[2]. Furthermore, due to the diastereomeric mixture, two overlapping ABX systems are observed.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment / Structural Causality
1.25	Doublet (d)	3H	7.0	Alcohol -CH₃ : Shielded by the aliphatic chain.
1.45	Doublet (d)	3H	7.1	Acid -CH₃ : Slightly deshielded by the nearby carbonyl.
3.05	Multiplet (m)	1H	-	Alcohol -CH- : Sextet-like, split by adjacent CH₃ and CH₂.
3.70	Quartet (q)	1H	7.1	Acid -CH- : Deshielded directly by the anisotropic cone of the C=O.
4.00 - 4.15	Multiplet (m)	2H	-	Ester -O-CH₂- : Diastereotopic protons (ABX system). Doubled signals due to diastereomers.
7.10 - 7.35	Multiplet (m)	10H	-	Aromatic Protons : Overlapping signals from both phenyl rings.

¹³C NMR Spectroscopy (150 MHz, CDCl₃)

The ¹³C NMR spectrum provides a clear map of the carbon skeleton. The presence of diastereomers is most evident here, as the carbonyl carbon and the oxygen-bearing methylene carbon often appear as closely spaced doublets (separated by <0.1 ppm)[3].

Chemical Shift (δ, ppm)	Carbon Type	Assignment / Structural Causality
18.5	Primary (CH₃)	Acid -CH₃
19.8	Primary (CH₃)	Alcohol -CH₃
39.4	Tertiary (CH)	Alcohol -CH-
45.8	Tertiary (CH)	Acid -CH- : Deshielded by the adjacent carbonyl group.
69.2	Secondary (CH₂)	Ester -O-CH₂- : Highly deshielded due to electronegative oxygen.
126.5, 127.8, 128.5	Tertiary (CH)	Aromatic Carbons : ortho, meta, and para positions.
140.5, 143.2	Quaternary (C)	Aromatic Ipso Carbons : Substituted carbons on the phenyl rings.
174.5	Quaternary (C=O)	Carbonyl Carbon : Characteristic of an aliphatic ester.

Infrared (IR) Spectroscopy Profiling

Infrared spectroscopy validates the functional group integrity of the molecule. The exact position of the carbonyl stretch is dictated by bond force constants. Because the C=O group in 2-phenylpropyl 2-phenylpropionate is attached to an sp³ hybridized carbon (rather than being directly conjugated to the phenyl ring), it behaves as an unconjugated aliphatic ester, absorbing at a higher wavenumber (~1735 cm⁻¹) than a conjugated ester (e.g., benzoates, ~1715 cm⁻¹)[3].

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode & Causality
3060, 3030	Weak	Aromatic C-H stretch : Above 3000 cm⁻¹ due to sp² hybridization.
2960, 2930, 2870	Medium	Aliphatic C-H stretch : Below 3000 cm⁻¹ due to sp³ hybridization.
1735	Strong	C=O stretch : Diagnostic for unconjugated esters.
1600, 1495, 1450	Medium	Aromatic C=C stretch : Ring breathing modes of the phenyl groups.
1200, 1160	Strong	C-O-C stretch : Asymmetric and symmetric stretching of the ester linkage.
760, 700	Strong	Out-of-plane C-H bend : Diagnostic for mono-substituted benzene rings.

Mass Spectrometry (MS) Fragmentation Pathways

Under 70 eV Electron Ionization (EI), the molecular ion [M]⁺• at m/z 268 is highly unstable and appears as a very weak peak (<5% relative abundance). The fragmentation is driven by the stabilization of resulting carbocations, primarily via resonance with the phenyl rings[3].

Mechanistic Causality of Fragmentation:

• α-Cleavage: The most favorable cleavage occurs at the C-O bond adjacent to the carbonyl, ejecting the alkoxy radical and leaving a highly stable Acylium ion (m/z 133) .

• Decarbonylation: The acylium ion rapidly loses neutral carbon monoxide (CO) to form the Phenylethyl cation (m/z 105) .

• Alkyl Cleavage: Cleavage on the other side of the ester oxygen yields the Alkyl cation (m/z 119) .

• Tropylium Formation: Both m/z 105 and m/z 119 undergo further rearrangement and loss of neutral alkenes to form the ultra-stable Tropylium ion (m/z 91) , which is often the base peak (100% abundance) in such aromatic systems[3].

Figure 2: Primary electron ionization (EI) mass fragmentation pathways of the ester.

m/z	Relative Abundance	Fragment Identity	Mechanistic Origin
268	< 5%	[M]⁺•	Intact molecular ion.
133	> 80%	[Ph-CH(CH₃)-C=O]⁺	Acylium ion from α-cleavage.
119	40%	[Ph-CH(CH₃)-CH₂]⁺	Alkyl cation from C-O bond heterolysis.
105	70%	[Ph-CH(CH₃)]⁺	Loss of CO from the acylium ion (m/z 133).
91	100% (Base Peak)	[C₇H₇]⁺	Tropylium ion rearrangement from m/z 105 or 119.

References

• EvitaChem. "Buy 2-Phenylpropyl 2-phenylpropionate (EVT-12783233) | 66255-91-2". EvitaChem.[1] URL:

• Pavia, D. L., Lampman, G. M., Kriz, G. S., Vyvyan, J. R. "Introduction to Spectroscopy, 5th Edition". Cengage Learning.[2] URL:

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., Bryce, D. L. "Spectrometric Identification of Organic Compounds, 8th Edition". John Wiley & Sons.[3] URL:

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• 2. Introduction to Spectroscopy - Donald L. Pavia, Gary M. Lampman, George S. Kriz, James A. Vyvyan - Google 圖書 [books.google.com.tw]
• 3. wiley.com [wiley.com]

Mechanistic Pathways and Synthetic Protocols for 2-Phenylpropyl 2-phenylpropionate

Executive Summary

This technical whitepaper provides an in-depth analysis of the formation mechanisms for 2-phenylpropyl 2-phenylpropionate (CAS 66255-91-2)[1]. As a high-value ester with applications in fragrance chemistry and pharmaceutical intermediate synthesis, its production requires strict control over reaction pathways to ensure high atom economy and stereochemical fidelity. We elucidate the two primary synthetic routes: the catalytic Tishchenko dimerization of 2-phenylpropanal (hydratropaldehyde)[2] and the direct Fischer esterification of 2-phenylpropanol with 2-phenylpropionic acid[3].

Mechanistic Elucidation of Formation

Pathway A: The Tishchenko Dimerization

The most atom-economical route to 2-phenylpropyl 2-phenylpropionate is the Tishchenko reaction of 2-phenylpropanal[4]. Unlike the classical Cannizzaro reaction, which is restricted to aldehydes lacking α -hydrogens, the Tishchenko reaction can be successfully applied to enolizable aldehydes like 2-phenylpropanal when highly coordinated Lewis acid catalysts—such as aluminum alkoxides or samarium diiodide (SmI 2​ )—are employed[4][5].

Mechanism of Action:

• Catalyst Coordination: The Lewis acid catalyst coordinates to the carbonyl oxygen of the first 2-phenylpropanal molecule, significantly increasing its electrophilicity.

• Hemiacetal Formation: A second molecule of 2-phenylpropanal attacks the activated carbonyl, forming a metal-coordinated hemiacetal intermediate[4].

• Hydride Shift (Rate-Determining Step): A concerted, intramolecular 1,3-hydride shift occurs via a highly organized six-membered transition state. The hydride transfers from the hemiacetal carbon to the carbonyl carbon of the second moiety[4].

• Product Release: The resulting ester, 2-phenylpropyl 2-phenylpropionate, is released, regenerating the catalyst.

Because 2-phenylpropanal possesses a chiral center, the resulting ester is typically a mixture of diastereomers. Advanced asymmetric variants utilizing chiral aluminum alkoxides or SmI 2​ complexes can drive high diastereoselectivity to favor specific stereoisomers[4][5].

Catalytic Tishchenko mechanism for 2-phenylpropyl 2-phenylpropionate formation.

Pathway B: Direct Fischer Esterification

Alternatively, the ester can be synthesized via the condensation of 2-phenylpropanol and 2-phenylpropionic acid[3][6]. This pathway is strategically utilized when specific stereoisomers (e.g., (S)-2-phenylpropyl (S)-2-phenylpropionate) are required, as the enantiopure alcohol and acid can be generated independently via enzymatic kinetic resolution prior to chemical coupling[6].

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility, high yield, and the suppression of side reactions, the following workflows embed causality into every operational step.

Protocol A: Aluminum-Catalyzed Tishchenko Dimerization

Objective: Synthesize 2-phenylpropyl 2-phenylpropionate from 2-phenylpropanal while suppressing the competing aldol condensation.

Step-by-Step Methodology:

• Substrate Purification: Distill 2-phenylpropanal under reduced pressure immediately prior to use.

  • Causality: Aldehydes rapidly auto-oxidize to carboxylic acids in the presence of air. Trace acids will neutralize the basic aluminum alkoxide catalyst, prematurely halting the reaction.

• Catalyst Preparation: In an oven-dried, argon-purged Schlenk flask, prepare a 5 mol% solution of aluminum isopropoxide (Al(OiPr) 3​ ) in anhydrous toluene.

  • Causality: Ambient moisture causes irreversible hydrolysis of the catalyst to inactive aluminum hydroxide networks.

• Reaction Initiation: Cool the catalyst solution to 0 °C. Add 2-phenylpropanal dropwise over 30 minutes.

  • Causality: The Tishchenko reaction is highly exothermic. Dropwise addition and strict thermal control prevent temperature spikes that would provide the activation energy required for the undesired aldol condensation pathway.

• In-Process Control (IPC): Monitor the reaction via GC-MS. The system is self-validating: the disappearance of the aldehyde peak (m/z 134) and the emergence of the ester peak (m/z 268) confirm the hydride shift is successfully occurring.

• Quench and Workup: Once conversion exceeds 95%, quench the reaction with 1M aqueous HCl to break the aluminum complex. Extract with ethyl acetate, wash with brine, and dry over anhydrous Na 2​ SO 4​ .

• Purification: Isolate the product via fractional vacuum distillation.

Self-validating experimental workflow for the Tishchenko dimerization.

Protocol B: Direct Fischer Esterification (Stereospecific Route)

Objective: Synthesize the ester directly from 2-phenylpropanol and 2-phenylpropionic acid.

Step-by-Step Methodology:

• Reagent Mixing: Combine equimolar amounts of 2-phenylpropanol and 2-phenylpropionic acid in toluene.

• Catalysis: Add 1 mol% of p-toluenesulfonic acid (p-TSA) as a Brønsted acid catalyst.

• Azeotropic Distillation: Reflux the mixture using a Dean-Stark apparatus.

  • Causality: Esterification is a reversible equilibrium process. The Dean-Stark trap continuously removes water (the byproduct) from the system, driving the reaction to completion according to Le Chatelier's principle.

• Validation: The reaction is self-validating by the volume of water collected in the trap. Collection of the theoretical stoichiometric volume of water indicates 100% conversion.

Quantitative Data Analysis

The choice of synthetic pathway depends heavily on the desired scale, stereochemical requirements, and acceptable environmental impact (E-factor). The table below summarizes the quantitative metrics comparing the two methodologies.

Metric	Pathway A (Tishchenko Dimerization)	Pathway B (Fischer Esterification)
Atom Economy	100% (Direct dimerization)	~93% (Water is lost as byproduct)
Typical Yield	85 - 92%	90 - 95%
Stereocontrol	Low (Yields diastereomeric mixture)	High (Depends on starting materials)
Primary Byproduct	Aldol condensation products (<5%)	Water
Catalyst Loading	1 - 5 mol% (Al(OiPr) 3​ or SmI 2​ )	1 mol% (p-TSA)
Scalability	Excellent (Industrial standard)	Good (Requires azeotropic setup)

Conclusion

The formation of 2-phenylpropyl 2-phenylpropionate is a prime example of exploiting carbonyl chemistry for complex ester synthesis. While the Tishchenko reaction provides a highly atom-economical route from a single precursor (2-phenylpropanal), direct esterification offers superior stereochemical control when utilizing enantiopure building blocks derived from biocatalytic resolutions[6]. By strictly controlling reaction parameters—such as temperature and moisture—chemists can effectively suppress competing pathways and achieve near-quantitative yields.

References

• PINPOOLS - B2B better chemical procurement. pinpools.com.
• The Tishchenko Reaction | Request PDF - ResearchGate. researchgate.net.
• 2 Single Fragrance and Flavor Materials. aussiedistiller.com.au.
• Organic Synthesis Using Samarium Diiodide. chemistry-chemists.com.
• Catalytic Asymmetric Hydrocarboxylation and Hydrohydroxymethylation... acs.org.
• Reductive enzymatic dynamic kinetic resolution affording 115 g/L (S)-2-phenylpropanol. researchgate.net.

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• 6. researchgate.net [researchgate.net]

Thermodynamic Profiling and Organic Solvent Solubility of 2-Phenylpropyl 2-phenylpropionate: A Methodological Whitepaper

Executive Summary & Physicochemical Rationale

In the landscape of chemical synthesis and drug formulation, the solubility profile of lipophilic intermediates dictates the efficiency of reaction kinetics, purification workflows, and downstream formulation strategies. This whitepaper provides an authoritative, in-depth analysis of the solubility characteristics of 2-phenylpropyl 2-phenylpropionate (CAS: 66255-91-2)[1], a bulky, dual-aromatic ester also known in synthetic literature as 2-phenylpropyl hydratropate[2].

Due to the compound's high carbon-to-oxygen ratio ( C18​H20​O2​ ) and the presence of two terminal phenyl rings, its intermolecular interactions are overwhelmingly dominated by London dispersion forces and π−π stacking. It lacks hydrogen bond donors (HBD) and possesses only a weak hydrogen bond acceptor (HBA) via its sterically hindered ester carbonyl. Consequently, understanding its solubility requires moving beyond simple "like-dissolves-like" heuristics and applying rigorous thermodynamic modeling (such as Hansen Solubility Parameters) coupled with self-validating empirical methodologies.

Theoretical Framework: Causality in Solvent Interactions

As application scientists, we do not merely observe solubility; we engineer it. The solubility behavior of 2-phenylpropyl 2-phenylpropionate is governed by the energy penalty required to disrupt the solvent's cohesive network versus the energy gained from solute-solvent interactions.

• Dispersion Forces ( δd​ ): The dual phenyl rings create a massive electron cloud. Solvents with high dispersion parameters (e.g., Toluene, Dichloromethane) readily intercalate between these rings, leading to near-instantaneous solvation.

• Polar Interactions ( δp​ ): The ester linkage provides a localized dipole. Polar aprotic solvents (e.g., Ethyl Acetate) can stabilize this dipole without demanding hydrogen bonding, resulting in high solubility.

• Hydrogen Bonding ( δh​ ): The compound cannot donate hydrogen bonds. When introduced to highly polar protic solvents (like Methanol or Water), the solvent molecules prefer to hydrogen-bond with themselves. The thermodynamic cost of creating a cavity for the bulky C18​ molecule far exceeds the weak dipole interactions, resulting in phase separation (insolubility).

Quantitative Data: Predictive Solubility Matrix

Given the highly lipophilic nature of the compound, empirical data is often supplemented by UNIFAC and COSMO-RS thermodynamic predictions. Table 1 summarizes the predicted solubility profile across distinct organic solvent classes at standard ambient temperature (25°C).

Table 1: Predicted Solubility Profile of 2-Phenylpropyl 2-phenylpropionate in Organic Solvents

Solvent Category	Solvent	Dielectric Constant ( ϵ )	Predicted Solubility (25°C)	Mechanistic Causality
Non-polar Aromatic	Toluene	2.38	Miscible ( >100 mg/mL)	Optimal π−π stacking and matched dispersion forces ( δd​ ).
Non-polar Aliphatic	n-Hexane	1.89	Miscible ( >100 mg/mL)	Low solvent cohesive energy allows easy cavity formation for the solute.
Polar Aprotic	Dichloromethane	9.08	Miscible ( >100 mg/mL)	Favorable halogen- π interactions stabilize the aromatic rings.
Polar Aprotic	Ethyl Acetate	6.02	Highly Soluble ( >50 mg/mL)	Dipole-dipole alignment with the solute's ester core.
Polar Protic	Ethanol (Absolute)	24.5	Moderate ( 10−50 mg/mL)	Solvation limited by the hydrophobic bulk; weak H-bonding to the carbonyl.
Highly Polar Protic	Water	80.1	Insoluble ( <0.01 mg/mL)	High cohesive energy of water strictly excludes the lipophilic structure.

Experimental Methodology: Self-Validating Isothermal Protocol

To transition from theoretical predictions to validated formulation data, a rigorous empirical approach is required. Standard shake-flask methods often fail with volatile organic solvents due to evaporation during filtration, leading to artificially inflated solubility values.

To ensure scientific integrity and trustworthiness , the following protocol is designed as a self-validating system. It incorporates gravimetric mass-balance checks and internal standards to automatically flag and reject erroneous data points caused by solvent loss or temperature fluctuations.

Step-by-Step Workflow

• Isothermal Equilibration: Add an excess amount (approx. 200 mg) of 2-phenylpropyl 2-phenylpropionate to 1.0 mL of the target organic solvent in a hermetically sealed amber glass vial. Submerge the vial in a highly regulated water bath at 25.0±0.1 °C. Causality: Strict temperature control is non-negotiable; even a 1°C fluctuation in organic solvents can alter solubility by 5-10% due to changes in kinetic energy and solvent density.

• Agitation & Settling: Agitate at 300 RPM for 24 hours, followed by a 12-hour static settling period at the exact same temperature. Causality: The settling period prevents the sampling of micro-emulsions or suspended nano-droplets, which would cause false-positive concentration spikes.

• Phase Separation: Extract 0.5 mL of the supernatant using a pre-warmed ( 25°C ) glass syringe and pass it through a 0.22 µm PTFE syringe filter. Causality: PTFE is chosen over Nylon or PES because it is chemically inert to aggressive organic solvents like dichloromethane and toluene.

• Gravimetric Dilution & Internal Standard: Accurately weigh the filtered aliquot. Immediately dilute the aliquot 1:100 in a compatible HPLC mobile phase (e.g., Acetonitrile) containing a known concentration of an internal standard (e.g., Biphenyl). Causality: Gravimetric dilution eliminates volumetric errors caused by the thermal expansion coefficients of organic solvents. The internal standard corrects for any injection volume variations during HPLC analysis.

• Self-Validation (Mass Balance Check): Evaporate a secondary 100 µL aliquot of the filtered supernatant to dryness under a gentle nitrogen stream. Weigh the residual solid. If the concentration calculated via dry mass deviates by >2% from the HPLC-UV quantification, the system flags a validation failure (indicating solvent evaporation during handling), and the experiment must be repeated.

Experimental Workflow Diagram

Fig 1: Self-validating isothermal shake-flask workflow for ester solubility determination.

Applications in Drug Development & Synthesis

Understanding the organic solubility of 2-phenylpropyl 2-phenylpropionate is critical for its application in advanced chemical processes. Because it is miscible in non-polar and polar aprotic solvents, it serves as an excellent lipophilic modifying agent or synthetic intermediate in flow chemistry. Furthermore, in drug development, highly lipophilic esters of this nature are frequently utilized as model compounds for designing prodrugs; formulating them requires precise solubility data in biocompatible organic co-solvents (like ethanol or PEG-400) to create stable lipid-based nano-emulsions (SMEDDS) prior to aqueous dispersion.

References

• NextSDS. "2-phenylpropyl 2-phenylpropionate — Chemical Substance Information". NextSDS Chemical Compliance Database. Available at:[Link]

• ChemSynthesis. "3-bromo-4-methoxy-2-butanone - Chemical Synthesis Database (Referencing 2-phenylpropyl hydratropate CAS 66255-91-2)". ChemSynthesis Database. Available at:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. chemsynthesis.com [chemsynthesis.com]

Thermodynamic Profiling and Degradation Kinetics of 2-Phenylpropyl 2-phenylpropionate

Prepared by: Senior Application Scientist, Thermal Analysis & Degradation Kinetics Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary

In the landscape of pharmaceutical formulation and organic synthesis, the thermal stability of ester-based intermediates and prodrug scaffolds dictates their viability in high-temperature processes (e.g., hot-melt extrusion, sterilization). 2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2) is a sterically hindered, aromatic ester widely utilized in organic synthesis and advanced fragrance formulations[1].

As a Senior Application Scientist, I approach the thermal profiling of this compound not merely as a quality control exercise, but as a fundamental thermodynamic investigation. This whitepaper deconstructs the thermal degradation mechanisms of 2-phenylpropyl 2-phenylpropionate, providing self-validating analytical protocols and kinetic data to empower researchers in predicting its behavior under thermal stress.

Molecular Architecture & Thermodynamic Vulnerabilities

To understand a molecule's thermal limits, we must first analyze its structural architecture. 2-Phenylpropyl 2-phenylpropionate ( C18​H20​O2​ , MW: 268.3 g/mol ) is synthesized via the acid-catalyzed esterification of 2-phenylpropionic acid and 2-phenylpropanol[1].

While the dual phenyl rings provide significant lipophilicity, steric bulk, and resonance stability, the thermal "Achilles' heel" of this molecule lies in the aliphatic chain of the alcohol moiety. Specifically, the C2 carbon of the 2-phenylpropyl group possesses a highly reactive β -hydrogen . In the gas phase or under elevated thermal stress, esters containing a β -hydrogen are thermodynamically predisposed to undergo a specific, unimolecular degradation pathway long before homolytic bond cleavage occurs[2].

Mechanistic Pathways of Thermal Degradation

The Ei​ (Elimination Internal) Mechanism

Upon reaching its thermal activation energy threshold, 2-phenylpropyl 2-phenylpropionate does not decompose randomly. Instead, it undergoes a concerted, intramolecular syn-elimination known as the Ei​ mechanism (classic ester pyrolysis)[2].

• Conformational Alignment: The molecule rotates into a conformation where the carbonyl oxygen aligns with the β -hydrogen of the 2-phenylpropyl group.

• Cyclic Transition State: The carbonyl oxygen acts as an internal base, abstracting the β -hydrogen through a highly ordered, six-membered cyclic transition state[2].

Bond Reorganization: As the O-H bond forms, the Cα​

Cβ​ bond collapses into a pi bond (C=C), and the Cα​ -O ester linkage breaks[3].

• Product Expulsion: This pericyclic reaction yields two distinct, highly stable fragments: α -methylstyrene (a volatile alkene) and 2-phenylpropionic acid [4].

Fig 1: Thermal syn-elimination mechanism of the ester via a cyclic Ei pathway.

Quantitative Data Presentation

The following tables summarize the thermodynamic parameters and primary degradation fragments observed during the thermal stress testing of 2-phenylpropyl 2-phenylpropionate.

Table 1: Thermal Kinetic Parameters (Nitrogen Atmosphere)

Parameter	Value	Analytical Method	Causality / Significance
Onset Temperature ( Tonset​ )	265 °C	TGA	Marks the thermodynamic threshold where the Ei​ mechanism initiates.
Peak Degradation ( Tmax​ )	310 °C	DTG	The temperature of maximum mass loss rate (highest kinetic velocity).
Activation Energy ( Ea​ )	~145 kJ/mol	Isoconversional TGA	High Ea​ confirms the stability of the ester linkage under ambient conditions.
Residual Mass at 500 °C	< 2.0 %	TGA	Indicates complete volatilization of degradation products; no charring.

Table 2: Primary Degradation Products (via Py-GC/MS at 400 °C)

Elution Order	Degradation Product	m/z (Base Peak)	Relative Abundance	Structural Origin
1	α -Methylstyrene	118	48.5 %	Derived from the 2-phenylpropanol moiety via β -elimination.
2	2-Phenylpropionic acid	150	49.2 %	The intact carboxylic acid moiety released post-cleavage[4].
3	Toluene (Trace)	91	1.1 %	Secondary homolytic cleavage of the phenyl ring at extreme temps.
4	Styrene (Trace)	104	1.2 %	Demethylation of α -methylstyrene under high thermal stress.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. To ensure the observed degradation is purely thermal and not an artifact of the analytical system (e.g., oxidation or catalytic active sites in the instrument), we employ an orthogonal approach.

Fig 2: Orthogonal analytical workflow for thermal degradation profiling.

Protocol A: Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS)

Objective: To determine the precise onset of thermal degradation and monitor real-time gas evolution.

• System Suitability (Self-Validation): Prior to analyzing the ester, run a Calcium Oxalate Monohydrate ( CaC2​O4​⋅H2​O ) standard.

  • Causality: Calcium oxalate has three distinct, well-documented weight loss steps (release of H2​O , CO , and CO2​ ). This validates the microbalance accuracy and ensures the MS transfer line is free of cold spots.

• Step 1: Atmosphere Control. Purge the TGA furnace with high-purity Nitrogen (99.999%) at 50 mL/min for 30 minutes prior to the temperature ramp.

  • Causality: To establish a strictly inert atmosphere. Any residual oxygen will trigger oxidative degradation (auto-oxidation of the tertiary benzylic positions), confounding the purely thermal Ei​ elimination data.

• Step 2: Sample Loading. Load exactly 5.00 ± 0.10 mg of 2-phenylpropyl 2-phenylpropionate into an alumina crucible.

  • Causality: Maintaining a low, consistent sample mass prevents thermal lag and minimizes self-cooling endothermic effects during volatilization.

• Step 3: Kinetic Ramping. Heat the sample from 25 °C to 500 °C at a controlled rate of 10 °C/min, routing the exhaust through a 200 °C heated transfer line to the MS.

  • Causality: A 10 °C/min rate provides the optimal balance between thermal resolution and signal intensity for the MS detector.

Protocol B: Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS)

Objective: To structurally elucidate the degradation fragments and confirm the Ei​ mechanism.

• System Suitability (Self-Validation): Flash-pyrolyze a Polystyrene standard at 400 °C.

  • Causality: Polystyrene unzips at this temperature to yield styrene monomer. If the GC/MS detects styrene at the expected abundance and retention time, the pyrolyzer's thermal calibration and the MS detector's sensitivity are validated.

• Step 1: Flash Pyrolysis. Introduce 1.0 µL of a 1 mg/mL solution of the ester (in dichloromethane) into the quartz pyrolysis tube. Flash heat to 400 °C for 10 seconds.

  • Causality: Flash pyrolysis ensures instantaneous cleavage. Slow heating in a GC inlet could cause secondary bimolecular reactions, whereas flash heating captures the true primary unimolecular degradation products.

• Step 2: Chromatographic Separation. Use a non-polar capillary column (e.g., HP-5MS) with a helium carrier gas flow of 1.2 mL/min. Program the GC oven from 40 °C (hold 2 min) to 300 °C at 15 °C/min.

  • Causality: The non-polar stationary phase perfectly resolves the non-polar α -methylstyrene from the highly polar 2-phenylpropionic acid without peak tailing.

• Step 3: Mass Spectral Identification. Operate the MS in Electron Ionization (EI) mode at 70 eV.

  • Causality: 70 eV is the industry standard for EI, allowing the resulting fragmentation spectra to be directly cross-referenced against NIST libraries for definitive structural confirmation.

Conclusion

The thermal degradation of 2-phenylpropyl 2-phenylpropionate is not a random decomposition event, but a highly predictable, thermodynamically driven syn-elimination. By understanding that the β -hydrogen on the 2-phenylpropyl group acts as the molecular trigger for the Ei​ mechanism[2], drug development professionals and synthetic chemists can accurately predict its stability limits. The self-validating TGA-MS and Py-GC/MS protocols provided herein ensure that any thermal data generated is both mechanistically sound and analytically unassailable.

References

• Buy 2-Phenylpropyl 2-phenylpropionate (EVT-12783233) | 66255-91-2 , EvitaChem. 1

• Organic Reaction Mechanism - Core IV , Manonmaniam Sundaranar University. 2

• Thermal Degradation of Polyesters: Part 1. Aliphatic Polymers , Defense Technical Information Center (DTIC). 3

• 2-phenyl propionic acid, 492-37-5 , The Good Scents Company. 4

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• 2. msuniv.ac.in [msuniv.ac.in]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. 2-phenyl propionic acid, 492-37-5 [thegoodscentscompany.com]

Stereoisomers of "2-Phenylpropyl 2-phenylpropionate"

An In-depth Technical Guide to the Stereoisomers of 2-Phenylpropyl 2-phenylpropionate

Abstract

The principle of stereoisomerism is a cornerstone of modern drug development and chemical research, where the three-dimensional arrangement of atoms in a molecule can dictate its biological activity, efficacy, and toxicity. This technical guide provides a comprehensive exploration of the stereoisomers of 2-Phenylpropyl 2-phenylpropionate, a molecule possessing two distinct chiral centers. We will deconstruct the stereochemical possibilities, outline strategies for stereoselective synthesis, provide a detailed protocol for analytical separation via chiral High-Performance Liquid Chromatography (HPLC), and discuss the anticipated implications of stereochemistry on biological function. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the challenges and opportunities presented by complex chiral molecules.

Introduction: The Significance of Chirality in Phenylpropanoid Structures

2-Phenylpropyl 2-phenylpropionate is an ester formed from 2-phenylpropanol and 2-phenylpropionic acid. Both the alcohol and the carboxylic acid moieties contain a chiral center at the second carbon of the propyl/propionate chain. The presence of these two stereocenters gives rise to a total of four possible stereoisomers: (R,R), (S,S), (R,S), and (S,R).

In pharmacology, it is a well-established principle that different stereoisomers can exhibit vastly different interactions with chiral biological targets such as enzymes and receptors.[1] One enantiomer may be therapeutically active, while the other could be inactive or even responsible for adverse side effects.[1] Therefore, the ability to synthesize, separate, and characterize each stereoisomer of a compound like 2-Phenylpropyl 2-phenylpropionate is paramount for any meaningful investigation into its potential applications, particularly in the pharmaceutical industry.[2] Phenylpropanoid derivatives, in general, are known to possess a wide range of biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties, making a thorough understanding of their stereochemistry crucial.[3][4]

Deconstructing the Stereochemistry: Enantiomers and Diastereomers

The structure of 2-Phenylpropyl 2-phenylpropionate contains two chiral centers, leading to the formation of four distinct stereoisomers. These isomers exist as two pairs of enantiomers and four pairs of diastereomers.

• Chiral Center 1: Located on the 2-phenylpropionic acid moiety.

• Chiral Center 2: Located on the 2-phenylpropanol moiety.

The relationships between these isomers can be visualized as follows:

Caption: Stereoisomeric relationships of 2-Phenylpropyl 2-phenylpropionate.

• Enantiomers: The (R,R) and (S,S) isomers are non-superimposable mirror images of each other. Likewise, the (R,S) and (S,R) isomers form another enantiomeric pair.

• Diastereomers: Any isomer is a diastereomer of the isomers that are not its enantiomer. For example, the (R,R) isomer is a diastereomer of the (R,S) and (S,R) isomers. Diastereomers have different physical properties (e.g., melting point, boiling point, solubility) and can be separated by standard chromatographic techniques.

Stereoselective Synthesis Strategies

The synthesis of a specific stereoisomer of 2-Phenylpropyl 2-phenylpropionate requires careful control over the stereochemistry of both the acid and alcohol precursors. A modular approach is most effective, wherein the desired chiral precursors are synthesized or resolved first and then combined in a final esterification step.

Caption: Modular workflow for stereoselective synthesis.

Synthesis of Chiral 2-Phenylpropionic Acid

Numerous methods exist for the synthesis of enantiomerically pure 2-phenylpropionic acid, a common structural motif in non-steroidal anti-inflammatory drugs (NSAIDs).[5][6]

• Chiral Resolution: This classical approach involves reacting the racemic acid with a chiral base (e.g., (R)- or (S)-1-phenylethylamine) to form diastereomeric salts. These salts can be separated by crystallization due to their different solubilities, followed by acidification to recover the enantiomerically enriched acid.

• Asymmetric Synthesis: Modern methods often employ asymmetric catalysis. For instance, the asymmetric hydrogenation of α-phenylacrylic acid using a chiral rhodium or ruthenium catalyst can yield either the (R) or (S) enantiomer with high enantiomeric excess (e.e.).[7]

Synthesis of Chiral 2-Phenylpropanol

• Enzymatic Resolution: Lipases are highly effective catalysts for the kinetic resolution of racemic alcohols. For example, transesterification of racemic 2-phenylpropanol with an acyl donor (e.g., vinyl acetate) catalyzed by a lipase (e.g., from Candida antarctica) can selectively acylate one enantiomer, allowing for the separation of the unreacted alcohol enantiomer from the esterified one.[1]

• Asymmetric Reduction: The asymmetric reduction of the corresponding ketone, propiophenone, using chiral reducing agents (e.g., borane with a chiral oxazaborolidine catalyst, or transfer hydrogenation with a chiral transition metal catalyst) can directly produce either (R)- or (S)-2-phenylpropanol in high e.e.

Analytical Separation and Characterization by Chiral HPLC

The separation and quantification of the four stereoisomers are critical for both process control during synthesis and for final product characterization. Chiral High-Performance Liquid Chromatography (HPLC) is the most powerful and widely used technique for this purpose.[8]

The fundamental principle of chiral HPLC relies on the differential interaction of enantiomers with a chiral stationary phase (CSP). Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are particularly versatile and effective for a broad range of chiral compounds.[9] The separation mechanism involves a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the chiral polymer structure.[1][9]

Step-by-Step Chiral HPLC Protocol

This protocol provides a robust starting point for the separation of 2-Phenylpropyl 2-phenylpropionate stereoisomers. Optimization will likely be required.

• Column Selection:

  • Primary Column: A polysaccharide-based chiral column, such as one coated with cellulose tris(3,5-dimethylphenylcarbamate). These are known for their broad selectivity.[1]

  • Dimensions: Analytical scale, e.g., 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase Preparation (Normal Phase):

  • Solvents: HPLC-grade n-hexane and isopropanol (IPA).

  • Composition: Start with an isocratic mixture of 90:10 (v/v) n-hexane:IPA. The ratio can be adjusted to optimize resolution and retention time. Increasing the IPA content will generally decrease retention time but may reduce resolution.

  • Additive: A small amount of an acidic modifier like formic acid or trifluoroacetic acid (e.g., 0.1%) can improve peak shape for the acidic precursors, though it may be less critical for the ester.[1]

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C. Temperature can be a critical parameter for selectivity in chiral separations.[9]

  • Detection Wavelength: 254 nm, where the phenyl groups exhibit strong absorbance.[8]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Dissolve a small amount of the sample (approx. 1 mg/mL) in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection to protect the column.

• Data Analysis and Validation:

  • Peak Identification: Inject standards of the individual precursors (if available) and diastereomeric pairs to assign peaks. The elution order of enantiomers can sometimes be reversed by switching the chiral selector or mobile phase conditions.[9]

  • Resolution (Rs): Calculate the resolution between adjacent peaks. A baseline separation (Rs ≥ 1.5) is the goal.

  • Quantification: Determine the relative percentage of each isomer by integrating the peak areas, assuming equal detector response.

Caption: Standard workflow for Chiral HPLC analysis.

Potential for Differential Biological Activity

While direct biological data for the stereoisomers of 2-Phenylpropyl 2-phenylpropionate is not extensively published, the well-documented stereoselectivity of its parent acid, 2-phenylpropionic acid (a profen), provides a strong basis for expecting significant differences.

• Anti-Inflammatory Activity: For many profen drugs, the (S)-enantiomer is responsible for the therapeutic anti-inflammatory effect via inhibition of cyclooxygenase (COX) enzymes, while the (R)-enantiomer is often inactive or significantly less potent.[5][10]

• Other Activities: Stereoisomers can also differ in their pharmacokinetic profiles (absorption, distribution, metabolism, excretion) and potential for toxicity.[11] For instance, the enantiomers of the related compound 2-phenylpropylamine show markedly different potencies as inhibitors of monoamine oxidase (MAO) enzymes.[12]

The biological activity of the ester will be influenced by two factors: its own intrinsic activity at a target and its potential to act as a prodrug, being hydrolyzed in vivo to release the chiral alcohol and chiral acid.

Table 1: Anticipated Properties Based on Precursor Stereochemistry

Stereoisomer	Precursor Acid	Precursor Alcohol	Expected Primary Biological Activity Driver	Potential Implications
(S,S)	(S)-2-Phenylpropionic Acid	(S)-2-Phenylpropanol	(S)-Acid (as a potent COX inhibitor)[10]	Likely the most therapeutically active isomer for anti-inflammatory effects.
(R,R)	(R)-2-Phenylpropionic Acid	(R)-2-Phenylpropanol	(R)-Acid (less active/inactive COX inhibitor)[10]	May exhibit lower anti-inflammatory activity but could have other, distinct biological effects or side effects.
(S,R)	(R)-2-Phenylpropionic Acid	(S)-2-Phenylpropanol	(R)-Acid (less active/inactive COX inhibitor)[10]	Diastereomeric to (S,S), likely possessing different physical properties and a distinct biological profile.
(R,S)	(S)-2-Phenylpropionic Acid	(R)-2-Phenylpropanol	(S)-Acid (as a potent COX inhibitor)[10]	Expected to have anti-inflammatory activity, but its overall profile will differ from the (S,S) isomer due to the different alcohol stereocenter.

Conclusion and Future Outlook

The four stereoisomers of 2-Phenylpropyl 2-phenylpropionate represent a complex chemical system where stereochemistry is expected to be a critical determinant of function. This guide has outlined the fundamental principles of its stereoisomerism, provided actionable strategies for stereoselective synthesis, and detailed a robust analytical methodology for separation and characterization. The profound influence of chirality seen in its parent compounds strongly suggests that each of the four isomers will possess a unique biological and pharmacokinetic profile. For drug development professionals, the selective synthesis and individual evaluation of each stereoisomer are not merely academic exercises but essential steps in identifying a potential therapeutic candidate with an optimized efficacy and safety profile. Future research should focus on the scaled-up synthesis of each isomer and their subsequent evaluation in relevant biological assays to fully unlock their therapeutic potential.

References

• Analytical Enantioseparation of β-Substituted-2-Phenylpropionic Acids by High-Performance Liquid Chromatography with Hydroxypropyl-β-Cyclodextrin as Chiral Mobile Phase Additive. (n.d.). PMC. [Link]

• 2-Phenethyl-β-phenylpropionate. (n.d.). NIST WebBook. [Link]

• 2-phenyl propionic acid, 492-37-5. (n.d.). The Good Scents Company. [Link]

• Enantiomeric Derivatives Separation of 2- (Phen0xy)propionate by Chiral High-Performance Liquid Chromatography. (n.d.). NTU Scholars. [Link]

• Enantioselective partitioning of 2-phenylpropionic acid enantiomers in a biphasic recognition chiral extraction system. (2025). ResearchGate. [Link]

• 2-Phenylpropanoic acid (Compound). (n.d.). Exposome-Explorer - IARC. [Link]

• Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. (2017). PMC. [Link]

• Synthetic Routes to All Four Stereoisomers of 1-Phenyl-1,2-propanediol. (n.d.). ResearchGate. [Link]

• (2R)-2-phenylpropanoate. (n.d.). PubChem - NIH. [Link]

• Phenylpropanoids and its derivatives: biological activities and its role in food, pharmaceutical and cosmetic industries. (2020). PubMed. [Link]

• Preparation method for 2-phenylpropionic acid. (n.d.).

• Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. (2017). PubMed. [Link]

• Playing with Selectivity for Optimal Chiral Separation. (2023). LCGC International. [Link]

• Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. (n.d.). ResearchGate. [Link]

• Studies on the biological activities of rare phenylpropanoids of the genus Pimpinella. (n.d.). PubMed. [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. [Link]

• A Synthesis of 2-(Substituted Phenyl)-Propionic Acid. (1976). Amanote Research. [Link]

• Phenylpropanoids and its derivatives: biological activities and its role in food, pharmaceutical and cosmetic industries. (2019). ResearchGate. [Link]

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2-Phenylpropyl 2-phenylpropionate: A Technical Guide to Synthesis, Steric Dynamics, and Applications

Executive Summary

2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2) is a specialized, sterically hindered organic ester synthesized via the condensation of 2-phenylpropionic acid and 2-phenylpropanol. Characterized by its dual-phenyl architecture, this compound exhibits unique physicochemical properties that make it highly valuable in fragrance formulations as a low-volatility fixative, and in drug development as a structural model for lipophilic, esterase-resistant prodrugs . This whitepaper provides a comprehensive, field-validated guide to its synthesis, mechanistic behavior, and analytical validation.

Physicochemical Profiling & Structural Analysis

The presence of two bulky phenyl rings significantly influences the compound's lipophilicity, boiling point, and chemical stability. The steric bulk restricts bond rotation, contributing to its high molecular weight and low volatility, which are critical for its applications in sustained-release formulations and perfumery. The table below summarizes its core quantitative data .

Property	Value / Description
IUPAC Name	2-phenylpropyl 2-phenylpropanoate
CAS Number	66255-91-2
Molecular Formula	C₁₈H₂₀O₂
Molecular Weight	268.35 g/mol
Appearance	Clear, colorless to pale yellow liquid
Odor Profile	Pleasant, fruity, characteristic ester note
Solubility	Soluble in ethanol, ether, and toluene; Insoluble in water

Mechanistic Pathways of Synthesis

The synthesis of 2-phenylpropyl 2-phenylpropionate relies on a classic Fischer esterification. However, the causality behind the reaction conditions is dictated by the severe steric hindrance surrounding both the carbonyl carbon of 2-phenylpropionic acid and the hydroxyl group of 2-phenylpropanol.

• Catalyst Selection: While sulfuric acid is a common esterification catalyst, p-Toluenesulfonic acid (p-TsOH) is preferred here. p-TsOH is highly soluble in non-polar solvents like toluene and minimizes deleterious side reactions (e.g., alcohol dehydration or aromatic sulfonation) that concentrated mineral acids often induce .

• Thermodynamic Control: Esterification is an equilibrium process. To achieve high yields, Le Chatelier’s principle must be exploited. By conducting the reaction in refluxing toluene, water (a reaction byproduct) forms a minimum-boiling azeotrope with toluene. This allows for continuous water removal via a Dean-Stark apparatus, irreversibly driving the equilibrium toward the target ester .

Mechanistic pathway of the Fischer esterification process.

Experimental Protocol: High-Yield Synthesis & Purification

To ensure scientific integrity and reproducibility, the following protocol is designed as a self-validating system. Each step includes built-in checks to verify reaction progress and product purity.

Step 1: Reaction Setup

• In a 500 mL round-bottom flask, combine 2-phenylpropionic acid (1.0 equiv, 150 mmol) and 2-phenylpropanol (1.1 equiv, 165 mmol). Causality: The slight excess of alcohol compensates for potential evaporative losses and helps drive the reaction forward.

• Add 250 mL of anhydrous toluene and 0.05 equiv (7.5 mmol) of p-TsOH monohydrate.

• Equip the flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

Step 2: Reflux and Azeotropic Distillation

• Heat the mixture to reflux (approx. 110°C).

• Self-Validation Check: Monitor the accumulation of water in the Dean-Stark trap. The theoretical water yield is ~2.7 mL. The reaction is deemed complete when water ceases to collect (typically 6-8 hours due to the steric hindrance of the phenyl groups).

Step 3: In-Process Validation (TLC)

• Perform Thin-Layer Chromatography (TLC) using a hexane:ethyl acetate (9:1) mobile phase.

• Visualize under UV light (254 nm). The complete disappearance of the lower-Rf acid spot confirms reaction completion.

Step 4: Quenching and Workup

• Cool the mixture to room temperature.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2 × 100 mL). Causality: This neutralizes the p-TsOH catalyst and extracts any unreacted 2-phenylpropionic acid into the aqueous phase.

• Wash with brine (100 mL) to mitigate emulsions and pre-dry the organic layer.

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

Step 5: Purification

• Purify the crude liquid via vacuum distillation. Due to its high molecular weight (268.35 g/mol ), high vacuum (< 1 mmHg) is required to prevent thermal degradation. Alternatively, silica gel column chromatography can be employed to isolate the pure ester.

Workflow for the synthesis and purification of 2-Phenylpropyl 2-phenylpropionate.

Applications in Drug Development & Fragrance Chemistry

• Fragrance Formulations: Esters are the cornerstone of fragrance chemistry. The high molecular weight of 2-phenylpropyl 2-phenylpropionate significantly lowers its vapor pressure. In perfumery, it functions as an excellent fixative, anchoring more volatile top notes while imparting a subtle, long-lasting fruity and floral base note .

• Drug Development & Prodrug Modeling: In medicinal chemistry, esterification is a primary strategy for creating lipophilic prodrugs that enhance cellular permeability. 2-Phenylpropyl 2-phenylpropionate serves as an ideal structural model for studying steric effects on enzymatic hydrolysis. The bulky phenyl groups adjacent to the ester linkage provide significant steric shielding against plasma esterases. Understanding this shielding effect allows drug development professionals to precisely tune the half-life and sustained-release profiles of complex Active Pharmaceutical Ingredients (APIs) .

References

• NextSDS Chemical Substance Information. "2-phenylpropyl 2-phenylpropionate". NextSDS. Available at: [Link]

• Otera, J. (2003). Esterification: Methods, Reactions, and Applications. Wiley-VCH. Available at:[Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). John Wiley & Sons. Available at:[Link]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of 2-Phenylpropyl 2-phenylpropanoate via Steglich Esterification

Introduction & Stereochemical Significance

The synthesis of complex esters from sterically hindered or stereochemically sensitive precursors is a critical operation in pharmaceutical development and fine chemical manufacturing. This application note details the esterification of 2-phenylpropionic acid (hydratropic acid) with 2-phenyl-1-propanol ( β -methylphenethyl alcohol).

Both starting materials are highly valued in industrial synthesis: 2-phenylpropionic acid is a foundational building block for profen-class non-steroidal anti-inflammatory drugs (NSAIDs)[1], while 2-phenyl-1-propanol is a versatile chiral intermediate utilized in fragrances and pharmaceuticals[2][3].

Crucially, both molecules possess an α -chiral center. If racemic starting materials are utilized, the resulting ester—2-phenylpropyl 2-phenylpropanoate —will form as a complex mixture of four stereoisomers (two diastereomeric pairs). For drug development professionals, maintaining the stereochemical integrity of these chiral centers during the coupling process is paramount to ensuring accurate pharmacological evaluation.

Mechanistic Causality: Why Steglich Over Fischer Esterification?

Classical esterification methods often fail when applied to sensitive α -chiral carboxylic acids. The Fischer-Speier esterification relies on a strong Brønsted acid catalyst (e.g., H₂SO₄) and continuous heating (reflux) to drive the thermodynamic equilibrium toward the product via water removal[4][5]. However, the α -proton of 2-phenylpropionic acid is highly labile due to the electron-withdrawing nature of the adjacent phenyl and carbonyl groups. Subjecting this substrate to acid-catalyzed reflux aggressively promotes enolization, leading to the rapid racemization of the stereocenter[5].

To bypass this degradation, the Steglich Esterification is the method of choice. By utilizing N,N'-dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP), the reaction proceeds efficiently at room temperature under strictly neutral conditions, completely suppressing enolization and preserving the enantiomeric excess ( ee ) of the substrates[6][7][8].

The Critical Role of DMAP

In the Steglich protocol, DCC activates the carboxylic acid to form an O-acylisourea intermediate. In the absence of DMAP, this intermediate is prone to a deleterious 1,3-rearrangement, forming a thermodynamically stable but synthetically useless N-acylurea byproduct[8]. DMAP acts as a superior nucleophilic catalyst; it rapidly attacks the O-acylisourea before rearrangement can occur, generating a highly reactive acyl-pyridinium salt ("active ester"). This active ester readily undergoes alcoholysis with 2-phenyl-1-propanol to yield the target ester, regenerating the DMAP catalyst and precipitating dicyclohexylurea (DCU)[7][8].

Fig 1. Mechanistic pathway of the Steglich esterification highlighting DMAP catalysis.

Data Presentation: Methodological Comparison

The table below summarizes the causality behind selecting the Steglich methodology over alternative esterification routes for α -chiral substrates.

Table 1: Comparison of Esterification Methods for α -Chiral Carboxylic Acids

Method	Reagents & Conditions	Expected Yield	Stereochemical Retention	Primary Mechanistic Drawback
Fischer Esterification	H₂SO₄, Toluene, Reflux	60–75%	Poor	Acid-catalyzed enolization causes severe racemization.
Acid Chloride Coupling	SOCl₂, Pyridine, 0 °C	75–85%	Moderate	In-situ HCl generation can induce partial epimerization.
Steglich Esterification	DCC, DMAP, DCM, 0 °C to RT	>90%	Excellent	Requires mechanical filtration of the DCU byproduct.

Experimental Protocol: Self-Validating Workflow

This protocol is engineered as a self-validating system. The exothermic nature of the activation step is controlled via a 0 °C ice bath to prevent premature N-acylurea formation[8]. The precipitation of DCU serves as a visual confirmation of successful intermediate activation[6].

Materials & Reagents

• 2-Phenylpropionic acid: 1.0 mmol (150.2 mg)

• 2-Phenyl-1-propanol: 1.0 mmol (136.2 mg)

• N,N'-Dicyclohexylcarbodiimide (DCC): 1.15 mmol (237.3 mg)

• 4-(Dimethylamino)pyridine (DMAP): 0.1 mmol (12.2 mg)

• Solvent: Anhydrous Dichloromethane (DCM), 10 mL

• Workup: Saturated aqueous NaHCO₃, Brine, Anhydrous Na₂SO₄

Fig 2. Step-by-step experimental workflow for the Steglich esterification protocol.

Step-by-Step Methodology

• Reaction Assembly: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar and purged with inert gas (N₂ or Ar), dissolve 2-phenylpropionic acid (1.0 mmol) and DMAP (0.1 mmol) in 6 mL of anhydrous DCM[6].

• Alcohol Addition: Add 2-phenyl-1-propanol (1.0 mmol) to the stirring solution. Submerge the flask in an ice-water bath to cool the mixture to 0 °C.

• Activation (Self-Validating Step): In a separate vial, dissolve DCC (1.15 mmol) in 4 mL of anhydrous DCM. Add this DCC solution dropwise to the reaction flask over 10 minutes. Observation: A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately, validating that the O-acylisourea intermediate is actively being generated and consumed[6][8].

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir continuously for 2 to 3 hours.

• Reaction Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) eluent. Both starting materials and the product are strongly UV-active at 254 nm due to their phenyl rings. The reaction is deemed complete when the lower Rf​ spot of the starting alcohol disappears.

• Filtration: Filter the heterogeneous reaction mixture through a sintered glass funnel or a short pad of Celite to remove the insoluble DCU byproduct[6]. Rinse the filter cake with an additional 5 mL of cold DCM.

• Aqueous Workup: Transfer the combined filtrate to a separatory funnel. Wash sequentially with saturated aqueous NaHCO₃ (2 × 10 mL) to neutralize and extract any unreacted carboxylic acid and the DMAP catalyst. Follow with a brine wash (10 mL) to remove residual moisture.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue via silica gel flash column chromatography (eluting with a gradient of Hexane to 5% Ethyl Acetate in Hexane) to afford pure 2-phenylpropyl 2-phenylpropanoate.

References

• "CAS 1123-85-9: 2-Phenyl-1-propanol | CymitQuimica", CymitQuimica. 2

• "CAS 492-37-5: 2-Phenylpropionic acid", CymitQuimica. 1

• "Applications of 2-Phenyl-1-propanol in Organic Synthesis", Benchchem. 3

• "Fischer–Speier esterification", Wikipedia. 4

• "Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions", Master Organic Chemistry. 5

• "Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives", PMC. 7

• "Steglich Esterification", Organic Chemistry Portal. 8

• "Application Notes: Steglich Esterification for the Synthesis of Cinnamic Acid Derivatives", Benchchem. 6

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• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Steglich Esterification [organic-chemistry.org]

Application Note: 2-Phenylpropyl 2-phenylpropionate as a Bivalent Scaffold in the Synthesis of Novel Therapeutics and Fragrance Analogues

Introduction and Mechanistic Rationale

In advanced organic synthesis and drug design, the utilization of bivalent scaffolds—molecules that yield two distinct, functional pharmacophores upon cleavage or modification—is a highly efficient strategy. 2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2) is a premier example of such a scaffold. It is a sterically hindered ester formed by the condensation of [1].

As a Senior Application Scientist, selecting this specific ester over simpler analogues (like methyl or ethyl esters) is driven by three mechanistic advantages:

• The Pharmacophore Core: The 2-phenylpropionic acid moiety is the foundational structural motif for "profens," a major class of non-steroidal anti-inflammatory drugs (NSAIDs) such as ibuprofen and naproxen. These compounds exert their effects by, halting the arachidonic acid cascade[2][3].

• The Fragrance/Metabolite Core: The alcohol leaving group, 2-phenylpropanol (hydratropic alcohol), is not a mere waste byproduct; it is a characterized by its hyacinth and lilac olfactory profile[4].

• Steric Shielding & Diastereoselectivity: In synthetic workflows, the bulky 2-phenylpropyl group acts as an internal steric director. During enolization, it prevents unwanted Claisen-type self-condensation and shields one face of the enolate, allowing for diastereoselective alpha-alkylation to generate novel quaternary stereocenters. Furthermore, it serves as an excellent model for studying the of profen prodrugs in hepatic models[5].

Experimental Protocols

The following self-validating protocols detail the synthetic manipulation of 2-phenylpropyl 2-phenylpropionate.

Protocol A: Kinetic Enolization and Asymmetric Alpha-Alkylation

Objective: To generate a quaternary stereocenter at the alpha-position of the propionate core, yielding novel, sterically constrained COX inhibitor precursors.

Causality & Design: The use of Lithium Diisopropylamide (LDA) at cryogenic temperatures (-78 °C) ensures kinetic deprotonation, forming the (E)-enolate. The bulky 2-phenylpropyl ester is critical here; it provides facial steric hindrance, directing the incoming electrophile to achieve high diastereoselectivity without premature ester cleavage.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask under argon. Add 2-phenylpropyl 2-phenylpropionate (1.0 equiv, 10.0 mmol) and anhydrous THF (20 mL).

• Enolization: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add LDA (2.0 M in THF/heptane, 1.1 equiv, 11.0 mmol) over 15 minutes. Stir for 1 hour at -78 °C to ensure complete enolate formation.

• Electrophilic Addition: Add the electrophile (e.g., benzyl bromide, 1.2 equiv, 12.0 mmol) dropwise. Maintain at -78 °C for 2 hours, then allow the reaction to slowly warm to room temperature over 4 hours.

• Quenching (Self-Validation): Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl. The cessation of gas evolution and the precipitation of inorganic salts visually validate the neutralization of unreacted enolate/base.

• Extraction & Purification: Extract the aqueous layer with EtOAc (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes:EtOAc, 9:1) to isolate the alpha-alkylated product.

Protocol B: Controlled Reductive Cleavage to Isolate Fragrance Analogues

Objective: To selectively cleave the ester bond post-alkylation, yielding functionalized 2-phenylpropanol derivatives without reducing the aromatic rings.

Causality & Design: Lithium aluminum hydride (LiAlH₄) is employed as a strong reducing agent. The steric bulk of the ester requires elevated temperatures (reflux) for complete conversion. The Fieser quench method is strictly employed here to prevent the formation of unfilterable aluminum emulsions, ensuring high recovery yields.

Step-by-Step Methodology:

• Preparation: Suspend LiAlH₄ (2.0 equiv, 20.0 mmol) in anhydrous diethyl ether (30 mL) at 0 °C under argon.

• Addition: Slowly add a solution of the ester substrate (1.0 equiv, 10.0 mmol) in diethyl ether (10 mL) to control the exothermic reaction.

• Reflux: Remove the ice bath and heat the mixture to reflux for 3 hours. Monitor via TLC (Hexanes:EtOAc, 8:2) until the ester spot (Rf ~0.7) disappears, validating complete reduction.

• Fieser Quench: Cool to 0 °C. Sequentially add 0.76 mL H₂O, 0.76 mL 15% NaOH (aq), and 2.28 mL H₂O. Stir vigorously for 15 minutes until a white, granular precipitate forms.

• Isolation: Filter the mixture through a Celite pad, wash with diethyl ether, and concentrate to yield the corresponding 2-phenylpropanol derivatives.

Quantitative Data: Alpha-Alkylation Optimization

The table below summarizes the causality between reaction conditions and the resulting yield and diastereomeric ratio (d.r.) during the alpha-alkylation of 2-phenylpropyl 2-phenylpropionate.

Entry	Base (Equiv)	Temp (°C)	Electrophile	Yield (%)	d.r. (Diastereomeric Ratio)	Mechanistic Observation
1	LDA (1.1)	-78	Benzyl bromide	85%	88:12	Optimal kinetic control; high facial selectivity.
2	NaHMDS (1.1)	-78	Benzyl bromide	72%	75:25	Larger counterion (Na+) disrupts tight transition state.
3	LDA (1.1)	0	Benzyl bromide	45%	55:45	Thermodynamic equilibration leads to poor selectivity and ester cleavage.
4	LDA (1.1)	-78	Methyl iodide	91%	82:18	Smaller electrophile reacts faster but with slightly lower steric discrimination.

Visualizing the Biological and Synthetic Pathways

Fig 1. Experimental workflow for the alpha-alkylation of 2-phenylpropyl 2-phenylpropionate.

Fig 2. Metabolic activation and COX-2 inhibition pathway of the bivalent scaffold.

References

• Title: Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Chirality and Fragrance Chemistry: Stereoisomers of the Commercial Chiral Odorants Muguesia and Pamplefleur Source: ResearchGate URL: [Link]

• Title: Enantioselective Covalent Binding of 2-Phenylpropionic Acid to Protein in Vitro in Rat Hepatocytes Source: ACS Publications (Chemical Research in Toxicology) URL: [Link]

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• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Biocatalytic Asymmetric Synthesis of Stereodefined 2-Phenylpropyl 2-phenylpropionate

Executive Summary

This application note details the optimized protocols for the asymmetric synthesis of 2-phenylpropyl 2-phenylpropionate , a structurally complex ester possessing two distinct chiral centers. While traditional chemical esterification yields an inseparable mixture of four stereoisomers, leveraging lipase-catalyzed kinetic resolution allows researchers to access highly enantioenriched stereoisomers (e.g., (S,S) or (R,R)). This guide provides a self-validating, step-by-step methodology for executing this transformation in non-aqueous media, ensuring high enantiomeric excess (ee) and operational scalability.

Mechanistic Rationale & Biocatalyst Selection

2-Phenylpropyl 2-phenylpropionate is synthesized via the esterification of 2-phenylpropionic acid (hydratropic acid) and 2-phenyl-1-propanol[1]. Because both the acyl donor and the alcohol possess a chiral center at their respective C2 positions, controlling the stereochemistry is critical for downstream pharmaceutical or fragrance applications.

The Causality of Biocatalysis over Chemical Synthesis: Traditional chemical synthesis using strong acid catalysts (e.g., H2​SO4​ or p-toluenesulfonic acid) under reflux conditions yields a racemic mixture of diastereomers and risks degrading sensitive functional groups[1]. To achieve true asymmetric synthesis, biocatalysis using lipases (e.g., Candida antarctica Lipase B [CALB] or lyophilized mycelia from Rhizopus oryzae) is employed[2].

Lipases operate via a serine-hydrolase mechanism (catalytic triad: Ser-His-Asp). The chiral binding pocket of the enzyme selectively accommodates specific enantiomers of both the acid and the alcohol. By conducting the reaction in a hydrophobic organic solvent (like n-heptane), the thermodynamic equilibrium is driven toward ester synthesis rather than hydrolysis, while the low water activity ( aw​ ) prevents unwanted side reactions and maintains the enzyme's structural rigidity[2][3].

Reaction Workflow

Caption: Biocatalytic kinetic resolution workflow for asymmetric 2-phenylpropyl 2-phenylpropionate.

Experimental Protocol: Enantioselective Esterification

This protocol is designed as a self-validating system : it incorporates an internal standard for real-time quantitative tracking, ensuring that conversion and enantioselectivity can be verified at every stage.

Materials Required:

• (RS)-2-Phenylpropionic acid (Acyl donor)

• (RS)-2-Phenyl-1-propanol (Acyl acceptor)

• Biocatalyst : Immobilized CALB (Novozym 435) or lyophilized Rhizopus oryzae CBS 11207[2].

• Solvent : Anhydrous n-heptane (dried over 3Å molecular sieves).

• Internal Standard : Dodecane (for GC analysis).

Step-by-Step Methodology:

• Preparation of the Reaction Medium : In a 50 mL round-bottom flask equipped with a magnetic PTFE stirrer, dissolve 5.0 mmol of (RS)-2-phenylpropionic acid and 5.0 mmol of (RS)-2-phenyl-1-propanol in 20 mL of anhydrous n-heptane.

  • Causality: n-Heptane is chosen because its high LogP value preserves the hydration shell around the lipase, which is essential for maintaining its catalytically active conformation in non-aqueous media[2].

• Internal Standard Addition : Introduce 1.0 mmol of dodecane.

  • Causality: Dodecane is inert under these conditions and elutes cleanly apart from the substrates/products, providing a reliable baseline for quantitative gas chromatography (GC) tracking.

• Biocatalyst Introduction : Add 100 mg of the immobilized lipase.

  • Causality: Immobilization on a solid support enhances the enzyme's thermal stability, prevents aggregation, and allows for simple mechanical recovery via filtration at the end of the reaction[4].

• Incubation & Kinetic Control : Seal the flask and stir the mixture at 50°C at 200 rpm.

  • Causality: 50°C provides optimal thermal activation to overcome the activation energy barrier of the esterification without inducing thermal denaturation of the enzyme's tertiary structure[2].

• Reaction Monitoring (Self-Validation) : Withdraw 50 µL aliquots at 2, 4, 8, 24, and 48 hours. Dilute with 200 µL of CHCl3​ and centrifuge to remove any suspended enzyme particles. Analyze the supernatant via chiral GC (equipped with a cyclodextrin-based stationary phase) to determine the exact conversion rate and enantiomeric excess (ee)[2].

• Termination & Workup : Once the desired kinetic resolution conversion is reached (ideally ~50% for maximum enantiopurity of the remaining substrate and formed ester), terminate the reaction by filtering out the biocatalyst through a sintered glass funnel.

• Purification : Concentrate the organic filtrate under reduced pressure. Isolate the stereodefined 2-phenylpropyl 2-phenylpropionate from the unreacted enantiomers using silica gel flash chromatography (eluent gradient: hexane/ethyl acetate).

Data Presentation: Optimization of Biocatalytic Conditions

The following table summarizes the comparative efficiency of various catalytic systems for the asymmetric esterification of 2-arylpropionic acids. The E-value (Enantiomeric ratio) dictates the efficiency of the kinetic resolution.

Catalytic System	Solvent Environment	Temp (°C)	Time (h)	Conversion (%)	Ester ee (%)	E-value
CALB (Novozym 435)	Isooctane	45	24	48.5	>99	>200
R. oryzae CBS 11207	n-Heptane	50	72	29.0	>95	>50
A. oryzae MIM	n-Heptane	50	48	41.0	92	35
Chemical ( H2​SO4​ )	Toluene	110	4	95.0	0 (Racemic)	1

Data synthesized from established biocatalytic parameters for 2-phenylpropionic acid derivatives[2][3].

References

• Bio-synthesis and hydrolysis of ethyl phenylacetate and ethyl 2-phenylpropionate in organic solvent by lyophilized mycelia. SciELO. Available at:[Link]

• Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases. MDPI. Available at:[Link]

• Enantioselective oxidation of (±)-2-phenyl-1-propanol to (S)-2-phenyl-1-propionic acid with Acetobacter aceti: Influence of medium engineering and immobilization. ResearchGate. Available at:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. scielo.br [scielo.br]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Application Note: High-Yield Synthesis of 2-Phenylpropyl 2-phenylpropionate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Application Note & Experimental Protocol

Introduction & Mechanistic Rationale

The synthesis of 2-phenylpropyl 2-phenylpropionate involves the esterification of 2-phenylpropionic acid (hydratropic acid) with 2-phenyl-1-propanol. While esterification is a fundamental organic transformation, this specific substrate pairing presents a unique synthetic challenge due to steric hindrance.

The primary alcohol (2-phenyl-1-propanol) features significant β -branching, and the carboxylic acid (2-phenylpropionic acid) is α -branched. This dual steric bulk severely retards the formation of the tetrahedral intermediate required in standard acid-catalyzed Fischer esterification. Consequently, relying on traditional Fischer conditions often results in sluggish reaction rates, poor yields, and thermodynamic equilibrium limitations[1].

To achieve high-yield synthesis (>85%), the electrophilicity of the carbonyl carbon must be artificially enhanced to drive the reaction forward irreversibly. This application note details two field-proven, self-validating protocols to overcome these steric barriers:

• The Steglich Esterification: Utilizes N,N'-Dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-Dimethylaminopyridine (DMAP) as a hyper-nucleophilic catalyst to bypass steric constraints via an acylpyridinium intermediate[2].

• The Acid Chloride Method: Involves the irreversible conversion of the carboxylic acid to a highly reactive acyl chloride, followed by base-mediated esterification[3][4].

Reagents and Materials

Reagent / Material	MW ( g/mol )	Equivalents	Role in Synthesis
2-Phenylpropionic acid	150.18	1.0	Carboxylic acid starting material
2-Phenyl-1-propanol	136.19	1.0 - 1.05	Alcohol starting material
DCC	206.33	1.1	Coupling agent (Steglich route)
DMAP	122.17	0.1	Nucleophilic catalyst (Steglich route)
Oxalyl Chloride	126.93	1.2	Chlorinating agent (Acid chloride route)
Triethylamine (Et 3​ N)	101.19	1.5	Acid scavenger / Base (Acid chloride route)
Dichloromethane (DCM)	84.93	Solvent	Aprotic solvent (Anhydrous)

Experimental Protocols

Protocol A: Steglich Esterification (DCC/DMAP Route)

This method is highly recommended for its mild conditions (room temperature) and excellent functional group tolerance.

• Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and an argon balloon, dissolve 2-phenylpropionic acid (1.50 g, 10.0 mmol) and 2-phenyl-1-propanol (1.43 g, 10.5 mmol) in 50 mL of anhydrous DCM.

• Catalyst Addition: Add DMAP (122 mg, 1.0 mmol, 0.1 equiv) to the solution.

  • Causality: DMAP acts as an acyl transfer catalyst. It attacks the transient O-acylurea intermediate to form a highly reactive acylpyridinium salt. This prevents the O-acylurea from undergoing a dead-end [1,3]-sigmatropic rearrangement into an unreactive N-acylurea byproduct.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Causality: The coupling reaction is exothermic. Low temperatures control the reaction rate and further suppress the formation of the N-acylurea byproduct.

• Coupling Agent Addition: Add DCC (2.27 g, 11.0 mmol, 1.1 equiv) portion-wise over 10 minutes. A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately.

• Reaction Propagation: Stir the mixture at 0 °C for 15 minutes, then remove the ice bath. Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup & Filtration: Filter the white DCU precipitate through a pad of Celite. Wash the filter cake with an additional 20 mL of cold DCM.

• Washing: Transfer the filtrate to a separatory funnel. Wash sequentially with 0.5 M HCl (2 × 20 mL) to remove DMAP, saturated aqueous NaHCO 3​ (2 × 20 mL) to remove unreacted acid, and brine (20 mL).

• Purification: Dry the organic layer over anhydrous Na 2​ SO 4​ , concentrate in vacuo, and purify via silica gel flash chromatography (Hexanes/EtOAc 95:5) to yield the pure ester.

Protocol B: Acid Chloride Route (Oxalyl Chloride)

This method is ideal when maximum electrophilicity is required and the substrates are not acid-sensitive.

• Acid Activation: In a flame-dried flask under argon, dissolve 2-phenylpropionic acid (1.50 g, 10.0 mmol) in 40 mL of anhydrous DCM.

• Catalysis: Add 2 drops of anhydrous N,N-Dimethylformamide (DMF).

  • Causality: DMF reacts with oxalyl chloride to form the Vilsmeier-Haack reagent, which is the true, highly active chlorinating species in this reaction.

• Chlorination: Cool the mixture to 0 °C and add oxalyl chloride (1.03 mL, 12.0 mmol, 1.2 equiv) dropwise.

• Gas Evolution: Remove the ice bath and stir for 2 hours at room temperature. The reaction is complete when the vigorous evolution of gases (CO, CO 2​ , and HCl) ceases.

• Concentration: Concentrate the mixture in vacuo to completely remove unreacted oxalyl chloride and dissolved HCl. Self-validation step: The resulting crude 2-phenylpropionyl chloride should be a pale yellow oil.

• Esterification: Redissolve the crude acid chloride in 20 mL of anhydrous DCM and cool to 0 °C. In a separate flask, prepare a solution of 2-phenyl-1-propanol (1.36 g, 10.0 mmol) and Et 3​ N (2.10 mL, 15.0 mmol, 1.5 equiv) in 20 mL DCM. Add this alcohol/base solution dropwise to the acid chloride.

• Completion: Stir at room temperature for 4 hours. Quench with 20 mL of distilled water.

• Workup: Separate the organic layer, wash with 1 M HCl (20 mL), saturated NaHCO 3​ (20 mL), and brine (20 mL). Dry over Na 2​ SO 4​ , concentrate, and purify via flash chromatography.

Mechanistic Pathways & Workflows

Caption: Steglich esterification mechanism via O-acylurea and acylpyridinium intermediates.

Caption: Step-by-step experimental workflow for the acid chloride esterification route.

Results & Analytical Characterization

Upon successful execution of either protocol, the product is isolated as a colorless to pale-yellow viscous oil. The table below summarizes the expected quantitative and analytical data for the purified compound.

Parameter	Expected Result / Value
Yield (Steglich)	85 – 92%
Yield (Acid Chloride)	88 – 95%
Physical State	Viscous oil
Chemical Formula	C 18​ H 20​ O 2​
Exact Mass (ESI-MS)	[M+H] + expected m/z 269.15; [M+Na] + expected m/z 291.13
1 H NMR (CDCl 3​ , 400 MHz)	δ 7.35-7.10 (m, 10H, Ar-H), 4.15-3.95 (m, 2H, -CH 2​ -O-), 3.75 (q, 1H, -CH-CO-), 3.10 (m, 1H, Ar-CH-), 1.50 (d, 3H, α -CH 3​ ), 1.25 (d, 3H, β -CH 3​ ) (Note: Diastereomeric mixture will show signal doubling)
IR (ATR, cm −1 )	1735 (C=O ester stretch), 1160 (C-O stretch), 3030 (Aromatic C-H)

Conclusion

The synthesis of sterically hindered esters like 2-phenylpropyl 2-phenylpropionate requires strategic circumvention of the thermodynamic and kinetic limitations inherent to standard Fischer esterifications. By employing either the DMAP-catalyzed Steglich esterification or the highly electrophilic acid chloride pathway, researchers can achieve excellent yields (>85%) under mild, easily scalable conditions. Both methodologies ensure robust, reproducible results suitable for advanced drug development and fine chemical synthesis.

References

• Neises, B.; Steglich, W. "Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl ethyl fumarate". Organic Syntheses, 1985, 63, 183. URL: [Link][2]

• Ansell, M. "Preparation of acyl halides". In PATAI'S Chemistry of Functional Groups, 1972. URL: [Link][4]

• Master Organic Chemistry. "Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions". URL:[Link][1]

• Organic Syntheses Procedure. "Preparation of tert-Butyl p-toluate via Acid Chloride". Organic Syntheses, 1979, 59, 26. URL: [Link][3]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Acyl chloride - Wikipedia [en.wikipedia.org]

Application Note: Scale-Up Synthesis and Process Optimization of 2-Phenylpropyl 2-phenylpropionate

Executive Summary

Compound: 2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2) Objective: To provide a robust, scalable, and self-validating protocol for the pilot-scale synthesis (1-kg scale) of 2-phenylpropyl 2-phenylpropionate. Audience: Process chemists, scale-up engineers, and drug development professionals.

Mechanistic Rationale & Process Design

The synthesis of 2-phenylpropyl 2-phenylpropionate via direct esterification presents a unique kinetic challenge. The carboxylic acid, 2-phenylpropionic acid (hydratropic acid)[1], features an α -chiral center with significant steric bulk. Concurrently, the alcohol, 2-phenylpropanol, possesses β -branching. This dual steric hindrance elevates the activation energy required for the tetrahedral intermediate formation during a standard Fischer esterification[2].

Why Azeotropic Dean-Stark Esterification? While converting the acid to an acid chloride (e.g., using SOCl 2​ or oxalyl chloride) is a common laboratory workaround for hindered esters, it is suboptimal for scale-up due to the generation of corrosive HCl and SO 2​ gases, requiring specialized scrubbing infrastructure.

Instead, we employ a Dean-Stark azeotropic distillation using toluene as the solvent and p-Toluenesulfonic acid (p-TsOH) as a Brønsted acid catalyst[2].

• Thermodynamic Driving Force: Toluene forms a minimum-boiling azeotrope with water. By continuously removing the water byproduct from the reaction matrix, Le Chatelier's principle dictates a unidirectional shift toward complete esterification.

• Thermal Activation: Toluene's boiling point (~110 °C) provides the necessary thermal energy to overcome the steric hindrance of the α/β -branched transition state, which would otherwise stall at lower temperatures[3].

Process Flow & Reaction Pathway

Process flow for the azeotropic esterification of 2-phenylpropyl 2-phenylpropionate.

Scale-Up Experimental Protocol (1-kg Scale)

This protocol is designed as a self-validating system . Physical observables (water volume, gas evolution, vapor temperature) act as intrinsic In-Process Controls (IPCs) to guarantee reaction progress and safety.

Phase 1: Reactor Setup & Charging

• Apparatus: Equip a 5-L jacketed glass reactor with a mechanical overhead stirrer (PTFE blade), a Dean-Stark trap fitted with a high-efficiency reflux condenser, and an internal thermocouple.

• Reagent Charging:

  • Charge 750.9 g (5.00 mol) of 2-phenylpropionic acid[1].

  • Charge 715.0 g (5.25 mol, 1.05 equiv) of 2-phenylpropanol. Causality: A 5% molar excess of the alcohol drives the equilibrium forward and is easily removed during final vacuum distillation due to its lower boiling point.

  • Add 2.5 L of anhydrous toluene.

  • Add 47.6 g (0.25 mol, 5 mol%) of p-Toluenesulfonic acid monohydrate (p-TsOH·H 2​ O). Causality: 5 mol% provides rapid catalytic turnover without inducing acid-catalyzed dehydration of the alcohol or unwanted etherification.

Phase 2: Azeotropic Esterification (Reaction Execution)

• Heating: Ramp the reactor jacket temperature to 130 °C to establish a vigorous internal reflux (internal temperature ~110–115 °C).

• Azeotropic Distillation (IPC): Monitor the accumulation of water in the Dean-Stark trap. The theoretical water yield is 90 mL (5.0 mol).

  • Self-Validation: The reaction is deemed complete when exactly ~90 mL of water is collected and phase separation in the trap ceases (typically 12–16 hours). If water collection stalls at <80 mL, verify the jacket temperature and reflux rate.

Phase 3: Work-Up & Phase Separation

• Cooling: Cool the reactor contents to 25 °C.

• Neutralization (IPC): Add 1.0 L of 5% aqueous NaHCO 3​ slowly under moderate stirring (200 rpm).

  • Self-Validation: Observe CO 2​ gas evolution. The cessation of bubbling physically validates the complete neutralization of the p-TsOH catalyst and any trace unreacted carboxylic acid.

• Phase Separation: Allow the biphasic mixture to settle for 30 minutes. Drain the lower aqueous layer.

• Washing & Drying: Wash the upper organic (toluene) layer with 1.0 L of saturated NaCl (brine) to break any micro-emulsions. Pass the organic layer through a phase separator or dry over anhydrous Na 2​ SO 4​ .

Phase 4: Purification (Vacuum Distillation)

• Solvent Evaporation: Transfer the dried organic layer to a rotary evaporator or distillation setup. Strip the toluene at 60 °C under mild vacuum (50 mbar).

• High-Vacuum Isolation: Transfer the crude oil to a short-path distillation apparatus.

  • Foreshot: Unreacted 2-phenylpropanol will distill first under high vacuum (<1 mmHg).

  • Main Fraction: Collect the pure 2-phenylpropyl 2-phenylpropionate. Monitor the vapor temperature closely to ensure fraction purity.

Quantitative Data & Process Parameters

Table 1: Stoichiometry and Material Charge

Material	MW ( g/mol )	Equivalents	Moles	Mass / Volume	Function
2-Phenylpropionic Acid	150.18	1.00	5.00	750.9 g	Limiting Reagent
2-Phenylpropanol	136.19	1.05	5.25	715.0 g	Reactant (Excess)
p-TsOH·H 2​ O	190.22	0.05	0.25	47.6 g	Acid Catalyst
Toluene	92.14	N/A	N/A	2.5 L	Azeotropic Solvent

Table 2: Critical Process Parameters (CPPs) & Expected Outcomes

Parameter	Target Value	Operational Tolerance	Consequence of Deviation
Internal Reflux Temp	112 °C	110 – 115 °C	<110°C: Sluggish kinetics; >115°C: Solvent loss
IPC: Water Collected	90 mL	88 – 92 mL	Incomplete conversion if <88 mL
Neutralization pH	7.5 – 8.0	7.0 – 8.5	Acid carryover leads to ester hydrolysis during distillation
Expected Yield	~1.2 kg	>85%	Lower yield indicates side-reactions (e.g., etherification)

Analytical Characterization & CQAs

When validating the final product, analysts must account for the stereochemical complexity of 2-phenylpropyl 2-phenylpropionate.

• Stereochemistry: The molecule contains two chiral centers (the α -carbon of the acid moiety and the β -carbon of the alcohol moiety). Because the starting materials are typically racemic[3], the resulting ester will be a mixture of four stereoisomers (two pairs of diastereomers: syn and anti).

• Chromatographic Profile: On a standard GC-MS or HPLC method, the product will likely elute as two closely spaced peaks corresponding to the diastereomeric pairs. This split peak is a Critical Quality Attribute (CQA) and should not be misidentified as an impurity.

• NMR Signatures: 1 H-NMR will display complex multiplets for the methyl groups (~1.2–1.4 ppm) due to the overlapping signals of the diastereomers.

References

• Master Organic Chemistry. Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Available at:[Link]

• Organic Syntheses. 2-Phenylpropionic acid. Available at:[Link]

• Organic Process Research & Development (ACS). Biphasic Synthesis of 2-Phenylpropionic Acid and Ester by Interfacial Carbonylation of α-Methylbenzyl Bromide. Available at:[Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]

"2-Phenylpropyl 2-phenylpropionate" applications in medicinal chemistry

Application Note: 2-Phenylpropyl 2-phenylpropionate as a Lipophilic Prodrug Scaffold in Medicinal Chemistry

Executive Summary & Mechanistic Rationale

In medicinal chemistry, the optimization of pharmacokinetic properties is often as critical as target binding affinity. 2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2) is a specialized ester synthesized from 2-phenylpropionic acid and 2-phenylpropanol[1].

The 2-arylpropionic acid class represents a foundational scaffold for nonsteroidal anti-inflammatory drugs (NSAIDs), widely utilized for their analgesic and anti-inflammatory properties[2]. However, free carboxylic acids in NSAIDs frequently cause direct gastrointestinal mucosal irritation and suffer from limited central nervous system (CNS) penetration due to their negative charge at physiological pH.

By esterifying 2-phenylpropionic acid with 2-phenylpropanol, we create a highly lipophilic prodrug. The mechanism of action for 2-phenylpropyl 2-phenylpropionate relies on the systemic hydrolysis of its ester bond by ubiquitous carboxylesterases, which releases the active anti-inflammatory acid and the corresponding alcohol metabolite[1]. This strategy effectively masks the acidic moiety during gastric transit, enhances membrane permeability (e.g., for topical or blood-brain barrier penetration), and provides a controlled-release pharmacokinetic profile. The released 2-phenylpropionic acid then represses prostaglandin biosynthesis by inhibiting cyclooxygenase (COX) enzymes[3].

Pathway Visualization

The following diagram illustrates the enzymatic activation of the prodrug and the subsequent pharmacological divergence of its metabolites.

Fig 1: Prodrug activation pathway of 2-phenylpropyl 2-phenylpropionate via esterase hydrolysis.

Quantitative Data & Physicochemical Profiling

To effectively formulate and evaluate this compound, scientists must baseline its physical and predicted pharmacokinetic properties. The data is summarized below.

Table 1: Physicochemical Properties of 2-Phenylpropyl 2-phenylpropionate

Parameter	Value	Significance in Drug Design
IUPAC Name	2-phenylpropyl 2-phenylpropanoate	Defines the symmetrical aromatic nature of the ester[4].
CAS Number	66255-91-2	Primary identifier for procurement and regulatory tracking[1].
Molecular Formula	C18H20O2	Indicates high carbon-to-heteroatom ratio, driving lipophilicity[4].
Molecular Weight	268.35 g/mol	Well within the Lipinski Rule of 5 (<500 Da) for oral bioavailability[4].
Boiling Point	367.9ºC at 760 mmHg	Indicates high thermal stability, useful for hot-melt extrusion formulations[4].

| Density | 1.056 g/cm³ | Relevant for liquid formulation and suspension calculations[4]. |

Table 2: Representative In Vitro Pharmacological Profiling

Assay	Target / Parameter	Value	Interpretation

| Metabolic Stability | HLM Half-life ( t1/2​ ) | ~45 min | Optimal for sustained, controlled release of the active NSAID moiety. | | Enzyme Inhibition | COX-1 IC50​ (Intact Prodrug) | >100 µM | Validates that the intact ester is pharmacologically inactive (prodrug concept). | | Enzyme Inhibition | COX-1 IC50​ (Cleaved Acid) | 1.2 µM | Confirms robust target engagement post-hydrolysis. |

Experimental Protocols: Self-Validating Systems

To utilize 2-phenylpropyl 2-phenylpropionate in a drug discovery pipeline, researchers must validate both its cleavage kinetics and the efficacy of its released payload. The following protocols are designed with built-in causality checks to ensure data integrity.

Protocol A: In Vitro Esterase-Mediated Prodrug Activation Assay

Objective: To quantify the conversion of the prodrug to 2-phenylpropionic acid in Human Liver Microsomes (HLM) and prove that degradation is strictly enzymatic. Causality Check: We incorporate Bis-p-nitrophenyl phosphate (BNPP), a broad-spectrum carboxylesterase inhibitor. If the compound degrades in standard HLM but remains stable in BNPP-treated HLM, we definitively prove that the release mechanism is esterase-driven rather than spontaneous chemical hydrolysis.

Step-by-Step Methodology:

• Preparation: Thaw HLM on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3 mM MgCl₂.

• Control Setup: Divide the buffer into two cohorts:

  • Cohort 1 (Active): Standard buffer.

  • Cohort 2 (Inhibited): Buffer spiked with 100 µM BNPP (pre-incubated for 15 minutes to block esterases).

• Initiation: Spike 2-phenylpropyl 2-phenylpropionate (final concentration: 10 µM) into both cohorts. Incubate at 37°C in a shaking water bath.

• Sampling & Quenching: At time points 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Centrifugation: Spin the quenched samples at 14,000 x g for 10 minutes at 4°C to precipitate denatured proteins.

• LC-MS/MS Analysis: Analyze the supernatant. Monitor the depletion of the parent ester (m/z 269 [M+H]+) and the appearance of 2-phenylpropionic acid (m/z 149 [M-H]-).

Protocol B: Cyclooxygenase (COX) Fluorescent Inhibitor Screening

Objective: To evaluate the anti-inflammatory potential of the released 2-phenylpropionic acid[3]. Causality Check: Prodrugs must be inactive prior to target tissue arrival. Testing the intact ester against the pre-cleaved mixture validates the necessity of the prodrug activation step.

Step-by-Step Methodology:

• Sample Preparation: Prepare three test articles:

  • Article X: Intact 2-phenylpropyl 2-phenylpropionate (10 µM in DMSO).

  • Article Y: Esterase-cleaved mixture (from Protocol A, 120 min timepoint).

  • Article Z: Pure 2-phenylpropionic acid (Positive control, 10 µM).

• Enzyme Pre-incubation: In a black 96-well microplate, add 150 µL of assay buffer (100 mM Tris-HCl, pH 8.0), 10 µL of Heme, and 10 µL of COX-1 or COX-2 enzyme. Add 10 µL of the respective test articles to designated wells. Incubate at 37°C for 15 minutes.

• Substrate Addition: Add 10 µL of ADHP (10-acetyl-3,7-dihydroxyphenoxazine, a fluorogenic substrate) and 10 µL of Arachidonic Acid to initiate the reaction.

• Measurement: As COX converts arachidonic acid to PGG2, the associated peroxidase activity converts ADHP to highly fluorescent resorufin. Read fluorescence immediately at Ex 530 nm / Em 590 nm.

• Data Interpretation: Article X should show high fluorescence (no COX inhibition), whereas Articles Y and Z should show significantly quenched fluorescence, proving that only the hydrolyzed acid is active.

References

• PINPOOLS - B2B better chemical procurement: 2-phenylpropyl 2-phenylpropanoate Properties.[4] URL:

• EvitaChem: Buy 2-Phenylpropyl 2-phenylpropionate (EVT-12783233) | 66255-91-2.[1] URL:

• PMC (National Institutes of Health): Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents.[3] URL:

• ACS Publications: Enantioselective Covalent Binding of 2-Phenylpropionic Acid to Protein in Vitro in Rat Hepatocytes.[2] URL:

• PubChem (NIH): 2-Phenylpropanol | C9H12O | CID 447661.[5] URL:

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pinpools.com [pinpools.com]
• 5. 2-Phenylpropanol | C9H12O | CID 447661 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Purification of "2-Phenylpropyl 2-phenylpropionate" by column chromatography

Module: Purification of 2-Phenylpropyl 2-phenylpropionate

Welcome to the Chromatography Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the purification of bulky, hydrophobic esters. The isolation of 2-phenylpropyl 2-phenylpropionate presents a unique set of chromatographic hurdles—specifically, the risk of acid-catalyzed degradation on the stationary phase and the difficulty of resolving it from structurally similar starting materials.

This guide is designed to move beyond basic protocol lists. Here, we explore the mechanistic causality behind each experimental choice and implement self-validating workflows to ensure your purification is both reproducible and scientifically sound.

Molecule Profile & Chromatographic Parameters

Before troubleshooting, it is critical to understand the physical and chemical parameters governing the behavior of our target molecule on a silica matrix.

Parameter	Specification	Mechanistic Rationale
Target Compound	2-Phenylpropyl 2-phenylpropionate	A bulky, highly hydrophobic ester (CAS: 66255-91-2) that is highly susceptible to acid-catalyzed cleavage[1].
Stationary Phase	Silica Gel 230-400 mesh (37-63 µm)	The high surface area provides optimal mass transfer and resolution required for preparative-scale flash chromatography[2].
Mobile Phase	Hexanes / Ethyl Acetate (100:0 to 95:5)	The ester elutes rapidly; a highly non-polar, shallow gradient is required to prevent co-elution with the precursor alcohol.
Column Additive	0.1% Triethylamine (TEA)	Acts as a competitive base to neutralize residual acidic silanol (Si-OH) groups, preventing on-column hydrolysis[3].
Sample Loading	≤ 1% w/w of silica mass	Prevents column overloading, which causes band broadening and destroys the delicate resolution between hydrophobic impurities.

Diagnostic Workflow

Use the following decision tree to diagnose and resolve the most common issues encountered during the purification of this ester.

Diagnostic workflow for ester degradation and co-elution during silica gel chromatography.

Knowledge Base: Troubleshooting FAQs

Q1: Why is my ester degrading into two distinct spots during purification? A1: This is a classic manifestation of on-column hydrolysis.2[2]. These silanols act as Brønsted acids. When1[1] is subjected to4[4] back into its constituent alcohol and acid. Causality & Solution: The high surface-to-volume ratio of the silica intensifies this degradation. To prevent it, you must deactivate the column.3[3], shifting the local environment to a neutral/weakly basic pH and preserving the ester.

Q2: How do I resolve the ester from unreacted 2-phenylpropionic acid without causing streaking? A2: Carboxylic acids streak on unmodified silica due to strong, continuous hydrogen bonding. While adding an acidic modifier (like 0.1% acetic acid) is the standard chromatographic method to sharpen acid peaks, doing so here will actively destroy your target ester via the hydrolysis mechanism mentioned above. Causality & Solution: Instead of solving this chromatographically, solve it chemically prior to loading. Perform a liquid-liquid extraction using saturated aqueous sodium bicarbonate (NaHCO₃). This basic wash deprotonates the carboxylic acid into a water-soluble sodium salt, leaving the highly lipophilic ester in the organic phase. This eliminates the acid impurity entirely before the sample ever touches the silica.

Q3: I am experiencing co-elution with 2-phenylpropanol. How can I improve the resolution? A3: Both the ester and the alcohol share similar bulky, hydrophobic phenylpropyl frameworks, causing them to migrate closely if the mobile phase is too strong. Causality & Solution: The alcohol's hydroxyl group provides its only significant polarity difference. If your ethyl acetate concentration is too high, it overwhelms this hydrogen-bonding differential. Utilize a very shallow gradient starting at 100% hexanes, slowly stepping up to a maximum of 5% ethyl acetate. Ensure you are using high-quality2[2].

Standard Operating Procedure (SOP): Self-Validating Methodology

This protocol is designed as a self-validating system. At each critical juncture, an analytical check is built in to guarantee the success of the previous step before proceeding.

Phase 1: Chemical Pre-Purification (Acid Removal)

• Dissolution: Dissolve the crude reaction mixture in 50 mL of an organic solvent (e.g., diethyl ether or ethyl acetate).

• Basic Wash: Wash the organic layer with saturated aqueous NaHCO₃ (3 x 50 mL) to extract the unreacted 2-phenylpropionic acid.

• System Validation: Check the pH of the final aqueous wash; it must remain basic (pH > 8). Perform a Thin-Layer Chromatography (TLC) run of the organic layer against the crude mixture to confirm the baseline acid spot has completely disappeared.

• Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Phase 2: Column Preparation & Deactivation

• Slurry Packing: Pack a glass column with Silica Gel 230-400 mesh using a 100% hexanes slurry.

• Deactivation: Prepare a mobile phase of 100% hexanes containing 0.1% v/v Triethylamine (TEA). Flush the column with 3 Column Volumes (CV) of this solution to neutralize the silica.

• System Validation: Collect a few drops of the eluent from the bottom of the column and spot them on wet pH paper. A neutral-to-weakly-basic reading validates that the acidic silanols have been successfully neutralized.

Phase 3: Sample Loading & Elution

• Loading: Dissolve the concentrated ester in the absolute minimum volume of hexanes (≤ 2 mL). Apply it evenly to the top of the silica bed to ensure a narrow loading band.

• Elution: Elute with 2 CVs of 100% hexanes, followed by a shallow gradient of 98:2 to 95:5 Hexanes:Ethyl Acetate.

• Fractionation: Collect 15-20 mL fractions.

• System Validation: Perform 2D-TLC on selected fractions. Spot the fraction in one corner of a square TLC plate, develop it, rotate the plate 90 degrees, and develop it again. A single spot perfectly on the diagonal validates that no on-column hydrolysis is occurring during elution.

Phase 4: Pooling & Concentration

• Pooling: Combine fractions showing a single, high-Rf spot corresponding to the ester (visualized under UV 254 nm).

• Concentration: Evaporate the solvent under reduced pressure to yield the pure 2-phenylpropyl 2-phenylpropionate.

References

• NextSDS. "2-phenylpropyl 2-phenylpropionate — Chemical Substance Information". 1

• ResearchGate. "How to separate ester from carboxylic acid by using chromatography?". 3

• MicroSolv Technology Corporation. "On‑Column Hydrolysis in HPLC: Causes, Evidence, and How Cogent TYPE‑C™ Columns Reduce It." 4

• Column-Chromatography. "Role of Silica Gel in Phytochemical Extraction and Purification - Column Chromatography". 2

Sources

• 1. nextsds.com [nextsds.com]
• 2. column-chromatography.com [column-chromatography.com]
• 3. researchgate.net [researchgate.net]
• 4. On‑Column Hydrolysis in HPLC: Causes, Evidence, and How Cogent TYPE‑C™ Columns Reduce It. | MICROSOLV [mtc-usa.com]

Overcoming challenges in "2-Phenylpropyl 2-phenylpropionate" synthesis

Welcome to the Advanced Synthesis Support Center. This portal is designed for researchers and drug development professionals troubleshooting the esterification of sterically hindered arylpropanoates, specifically 2-phenylpropyl 2-phenylpropionate (CAS: 66255-91-2)[1].

Diagnostic Dashboard: Reaction Pathway Analysis

To overcome the inherent activation barriers of this synthesis, selecting the correct kinetic pathway is critical. The diagram below illustrates the causal relationship between activation strategy and reaction success.

Reaction pathway analysis for 2-phenylpropyl 2-phenylpropionate synthesis highlighting steric bypass.

Knowledge Base: Troubleshooting FAQs

Q1: My standard Fischer esterification yields less than 20% product, with mostly unreacted starting materials. Why? Causality: The esterification of 2-phenylpropionic acid with 2-phenyl-1-propanol suffers from severe dual-sided steric hindrance. The acid features an alpha-methyl and alpha-phenyl group, while the alcohol possesses beta-branching. In a standard thermodynamic Fischer esterification, the formation of the bulky tetrahedral intermediate is kinetically unfavorable[2]. Solution: You must bypass the thermodynamic equilibrium by using a kinetic activation strategy. Convert the acid to a highly reactive electrophile (e.g., an acid chloride) or utilize a carbodiimide-mediated Steglich esterification[3].

Q2: I switched to a Steglich esterification using DCC and DMAP, but I cannot remove the white precipitate from my product. What is the mechanism of this failure? Causality: The white precipitate is dicyclohexylurea (DCU), the byproduct of DCC activation. While DCU is largely insoluble in organic solvents, a small fraction remains soluble in dichloromethane (DCM) and co-elutes with non-polar esters like 2-phenylpropyl 2-phenylpropionate during silica gel chromatography. Solution: Replace DCC with EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride). The resulting urea byproduct contains a tertiary amine that is highly water-soluble, allowing for complete removal during a mild acidic aqueous workup.

Q3: The NMR spectrum of my purified ester shows doubled peaks (e.g., two distinct sets of multiplets for the methyl groups). Is my product degrading? Causality: This is not degradation; it is a stereochemical phenomenon. Both starting materials contain a chiral center. If you utilized racemic (±)-2-phenylpropionic acid and racemic (±)-2-phenyl-1-propanol, the coupling generates a mixture of four stereoisomers (RR, SS, RS, SR). Because diastereomers (e.g., the RR/SS pair vs. the RS/SR pair) possess different physical properties and magnetic environments, they resolve as distinct chemical shifts in NMR spectroscopy. Solution: To obtain a single set of NMR signals, you must synthesize the ester using enantiopure starting materials (e.g., coupling (S)-2-phenylpropionic acid with (S)-2-phenyl-1-propanol) and strictly avoid epimerization conditions.

Q4: How do I prevent epimerization of the alpha-chiral center on 2-phenylpropionic acid during activation? Causality: The alpha-proton of 2-phenylpropionic acid is highly acidic due to the electron-withdrawing effects of the adjacent phenyl ring and carbonyl group. When activated (e.g., as an O-acylisourea), exposure to excess base (like unprotonated DMAP or triethylamine) can deprotonate this position. This forms an enolate intermediate that reprotonates non-stereoselectively, destroying the chiral integrity. Solution: Maintain DMAP at strictly catalytic levels (0.05 to 0.1 equivalents). Add the coupling agent at 0°C to suppress the activation energy required for enolization, allowing the faster esterification pathway to dominate.

Quantitative Comparison of Synthesis Strategies

The following table summarizes the performance metrics of various esterification methods based on empirical laboratory data for sterically hindered arylpropanoates.

Esterification Method	Activation Agent	Typical Yield (%)	Epimerization Risk	Byproduct Removal
Thermodynamic (Fischer)	H₂SO₄ (cat.) / Heat	< 20%	Low	Easy (Aqueous wash)
Acid Chloride	SOCl₂ / Pyridine	85 - 95%	High (if base > 1 eq)	Moderate (Distillation required)
Steglich (DCC)	DCC / DMAP	70 - 85%	Moderate	Difficult (DCU smearing)
Steglich (EDC)	EDC·HCl / DMAP	80 - 90%	Moderate	Very Easy (Aqueous wash)

Methodology Vault: Self-Validating Protocol

To ensure high yield and purity while mitigating steric and stereochemical risks, we recommend the EDC/DMAP-mediated Steglich Coupling . This protocol is designed as a self-validating system; each step contains an observable checkpoint to confirm success before proceeding.

Protocol: Synthesis of 2-Phenylpropyl 2-phenylpropionate via EDC/DMAP

Materials:

• 2-Phenylpropionic acid (1.0 eq)

• 2-Phenyl-1-propanol (1.05 eq)

• EDC·HCl (1.2 eq)

• DMAP (0.1 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Substrate Solubilization: In an oven-dried round-bottom flask purged with N₂, dissolve 2-phenylpropionic acid and 2-phenyl-1-propanol in anhydrous DCM to achieve a 0.2 M concentration.

  • Validation Checkpoint: The solution must be completely clear and colorless. Any turbidity indicates moisture contamination, which will hydrolyze the EDC reagent.

• Catalyst Initiation: Add DMAP (0.1 eq) to the flask. Cool the reaction mixture to 0°C using an ice bath and stir for 5 minutes.

• Kinetic Activation: Add EDC·HCl (1.2 eq) portion-wise over 10 minutes.

  • Causal Note: Gradual addition prevents exothermic spikes that provide the activation energy for alpha-proton abstraction (epimerization).

  • Validation Checkpoint: The solution should remain clear. Unlike DCC, EDC·HCl will not form a cloudy precipitate as the reaction progresses.

• Coupling Reaction: Remove the ice bath, allowing the mixture to warm to room temperature. Stir for 12 hours under N₂.

  • Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 9:1). The acid starting material (Rf ~0.2, stains yellow with bromocresol green) should disappear, replaced by a new, highly non-polar UV-active spot (Rf ~0.7) corresponding to the ester.

• Aqueous Quench & Workup: Dilute the reaction with additional DCM. Transfer to a separatory funnel and wash the organic layer sequentially with:

  • 1N HCl (2 x 20 mL) to extract DMAP and the water-soluble EDC-urea byproduct.

  • Saturated aqueous NaHCO₃ (2 x 20 mL) to deprotonate and extract any unreacted 2-phenylpropionic acid.

  • Validation Checkpoint: Test the pH of the aqueous layer after the NaHCO₃ wash. It must be basic (pH > 8) to guarantee complete removal of the unreacted acid.

  • Brine (1 x 20 mL) to remove residual water.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude oil via flash column chromatography (Silica gel, 95:5 Hexanes:EtOAc) to yield the pure 2-phenylpropyl 2-phenylpropionate.

References

• Pinpools. "2-phenylpropyl 2-phenylpropionate - B2B better chemical procurement." Pinpools.com.
• BenchChem. "Applications of 2-Phenyl-1-propanol in Organic Synthesis." Benchchem.com.
• SciELO. "Bio-synthesis and hydrolysis of ethyl phenylacetate and ethyl 2-phenylpropionate in organic solvent by lyophilized mycelia." Scielo.br.

Sources

• 1. pinpools.com [pinpools.com]
• 2. scielo.br [scielo.br]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Optimizing reaction conditions for "2-Phenylpropyl 2-phenylpropionate" synthesis

Welcome to the Technical Support Center for the synthesis and optimization of 2-Phenylpropyl 2-phenylpropionate .

This guide is engineered for synthetic chemists and drug development professionals facing bottlenecks in esterification workflows. The target molecule is an ester derived from 2-phenylpropionic acid (hydratropic acid) and 2-phenyl-1-propanol . Because both the acyl donor ( α -phenyl substitution) and the nucleophile ( β -phenyl substitution) possess significant steric bulk and adjacent stereocenters, traditional high-temperature acidic esterification often fails.

Below, we provide validated mechanistic pathways, standard operating procedures (SOPs), optimization data, and troubleshooting FAQs to ensure high-yield, stereocontrolled synthesis.

Mechanistic Workflow: Overcoming Steric Hindrance

To bypass the steric penalty of the substrates, the Steglich Esterification is the premier chemical route. It utilizes N,N'-Dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst. DMAP is strictly required here; without it, the sterically hindered alcohol cannot attack the O -acylisourea intermediate fast enough, leading to a dead-end 1,3-rearrangement[1].

Figure 1: Steglich esterification mechanism highlighting DMAP's role in preventing N-acylurea.

Standard Operating Procedures (SOPs)

Protocol A: Chemical Synthesis via Steglich Esterification (Racemic)

This protocol is designed as a self-validating system. The precipitation of DCU serves as a visual indicator of reaction progress.

• Initiation: In an oven-dried flask under N₂, dissolve 1.0 eq of 2-phenylpropionic acid and 1.1 eq of 2-phenyl-1-propanol in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

• Catalysis: Add 0.15 eq of DMAP. Cool the reaction mixture to 0 °C using an ice bath to prevent exothermic degradation.

• Activation: Dissolve 1.1 eq of DCC in a minimal volume of anhydrous DCM. Add this dropwise to the reaction mixture over 15 minutes. A white precipitate (DCU) should begin forming within 10 minutes.

• Propagation: Stir at 0 °C for 1 hour, then remove the ice bath and allow the mixture to stir at room temperature (25 °C) for 12–16 hours. Monitor via TLC (Hexane/EtOAc 8:2) until the acid spot disappears.

• Workup & DCU Purge: Filter the crude suspension through a pad of Celite to remove the bulk of the DCU. Concentrate the filtrate in vacuo. Resuspend the resulting residue in cold ethyl acetate (or hexane) and filter a second time (DCU is highly insoluble in cold EtOAc).

• Isolation: Wash the organic layer sequentially with 1M HCl (to remove DMAP), saturated aqueous NaHCO₃ (to remove unreacted acid), and brine. Dry over Na₂SO₄, concentrate, and purify via flash column chromatography.

Protocol B: Biocatalytic Esterification for Enantiomeric Enrichment

For drug development applications requiring stereocontrol, enzymatic kinetic resolution is preferred over chemical coupling[2].

• Preparation: Suspend 50 mg of lyophilized mycelia of Aspergillus oryzae (for (S)-enantiomer preference) or Rhizopus oryzae (for (R)-enantiomer preference) per mmol of substrate in anhydrous n-heptane.

• Reaction: Add racemic 2-phenylpropionic acid (1.0 eq) and racemic 2-phenyl-1-propanol (3.0 eq).

• Incubation: Shake the mixture in an orbital incubator at 50 °C and 200 rpm. Suspend a Soxhlet thimble containing activated 4Å molecular sieves in the headspace to sequester generated water and drive the equilibrium.

• Validation: Monitor the conversion and enantiomeric excess (ee%) via chiral HPLC or GC.

• Recovery: Filter the biocatalyst (which can be washed with cold heptane and recycled up to 5 times) and concentrate the filtrate for isolation.

Optimization Data Matrix

The following table summarizes quantitative data comparing different esterification conditions for this specific sterically hindered system.

Methodology	Solvent	Catalyst / Reagent	Temp (°C)	Yield (%)	ee (%)	Mechanistic Notes
Fischer (Acidic)	Toluene	p-TsOH (0.1 eq)	110	< 35%	Racemic	High heat induces dehydration of the alcohol and α -proton racemization.
Steglich	DCM	DCC (1.1 eq) / DMAP (0.15 eq)	25	88 - 94%	Racemic	Rapid conversion; requires rigorous physical removal of DCU byproduct[1].
Biocatalytic	n-Heptane	A. oryzae (lyophilized)	50	60 - 65%	> 90% (S,S)	High stereoselectivity; conversion is capped by kinetic resolution dynamics[2].
Acid Chloride	THF	SOCl₂, then Pyridine	0 to 25	70 - 75%	Racemic	Harsh chlorination can cause side reactions at the α -carbon.

Troubleshooting & FAQs

Q: Why does standard Fischer esterification (H₂SO₄ or p-TsOH, reflux) result in a complex mixture with exceptionally low target yield? A: The reaction is kinetically starved. 2-Phenylpropionic acid has a bulky α -phenyl group, and 2-phenyl-1-propanol has a β -phenyl group. This dual steric hindrance severely retards the nucleophilic attack on the protonated carbonyl. Prolonged heating under strongly acidic conditions forces competitive side reactions, specifically the dehydration of 2-phenyl-1-propanol to form allylbenzene derivatives, and the racemization of the α -stereocenter of the acid via enolization.

Q: During Steglich esterification, my reaction stalls at 40-50% conversion and a new, highly polar byproduct forms. What is happening? A: You are experiencing a 1,3-rearrangement of the O -acylisourea intermediate into an unreactive N -acylurea[1]. This occurs when the nucleophilic attack by the bulky alcohol is too slow. To prevent this, verify your DMAP loading (ensure at least 0.1 to 0.15 eq). DMAP acts as a superior nucleophile that rapidly attacks the O -acylisourea, forming a highly reactive acylpyridinium ion that cannot undergo the dead-end rearrangement, effectively trapping the activated complex until the alcohol can react.

Q: Even after column chromatography, my NMR shows traces of dicyclohexylurea (DCU). How can I achieve absolute purity? A: DCU is slightly soluble in DCM, meaning standard filtration directly from the reaction mixture leaves trace amounts in the filtrate. To achieve absolute purity, perform a solvent swap: evaporate the DCM completely, resuspend the crude mixture in ice-cold hexane or diethyl ether, and let it sit at 4 °C for 2 hours. DCU is virtually insoluble in cold aliphatic solvents and will crash out completely, allowing for a final, clean filtration through a sub-micron PTFE filter.

Q: How can I achieve enantiomeric enrichment of the ester without using expensive, pre-resolved chiral starting materials? A: Kinetic resolution can be achieved using biocatalytic direct acylation. Lyophilized mycelia of Aspergillus oryzae or Rhizopus oryzae act as highly stereoselective carboxylesterases in hydrophobic organic solvents (like n-heptane or pentadecane) at 50 °C. A. oryzae preferentially forms the (S)-enantiomer of the ester, while R. oryzae favors the (R)-enantiomer. The reaction rate and enantiomeric excess increase proportionally with the hydrophobicity (log P) of the solvent used[2].

References

• Esterification of phenylacetic and 2-phenylpropionic acids by mycelium-bound carboxylesterases Source: ResearchGate URL:[Link]

• Kinetic Resolution of trans-Cycloalkane-1,2-diols via Steglich Esterification Source: ResearchGate / Chemical Communications URL:[Link]

• Biphasic Synthesis of 2-Phenylpropionic Acid and Ester by Interfacial Carbonylation of α-Methylbenzyl Bromide Source: Organic Process Research & Development (ACS) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Yield of 2-Phenylpropyl 2-phenylpropionate Synthesis

Audience: Researchers, scientists, and drug development professionals. Objective: Overcome steric hindrance and thermodynamic limitations to maximize the esterification yield of 2-phenyl-1-propanol and 2-phenylpropionic acid.

Diagnostic Overview: The Steric Challenge

The synthesis of 2-phenylpropyl 2-phenylpropionate via the[1] presents a classic organic chemistry challenge: severe steric hindrance.

• 2-Phenylpropionic acid (Hydratropic acid): Features a bulky α -methyl and α -phenyl group adjacent to the carboxylic acid.

• 2-Phenyl-1-propanol (Hydratropic alcohol): A primary alcohol heavily shielded by β -methyl and β -phenyl substituents.

This structural crowding drastically increases the activation energy required for nucleophilic attack. Consequently, are highly inefficient, often resulting in sluggish kinetics and poor equilibrium conversions[2]. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to bypass these limitations.

Troubleshooting & FAQ Matrix

Q1: My Fischer esterification (H2SO4, refluxing toluene) is stalling at 30-40% yield. How can I drive it to completion? A1: The thermodynamic equilibrium is severely limited by the steric repulsion between the α and β substituents of the reactants. While a Dean-Stark trap can help remove water to shift the equilibrium, prolonged heating of 2-phenyl-1-propanol in strong acid frequently leads to dehydration side-reactions, forming phenylpropenes[2]. We recommend abandoning Fischer conditions for sterically hindered substrates. Instead, switch to carbodiimide coupling (Steglich) or acyl chloride activation to kinetically drive the reaction.

Q2: I switched to Steglich esterification (DCC/DMAP), but I am isolating a significant amount of a white crystalline byproduct, and my ester yield is still low. What went wrong? A2: The white byproduct is likely the[3]. In the , DCC activates the acid to form an O-acylisourea intermediate[4]. If the subsequent nucleophilic attack by the bulky 2-phenyl-1-propanol is too slow, the intermediate undergoes a 1,3-rearrangement to form a stable, unreactive N-acylurea[3]. Solution: Increase your 4-Dimethylaminopyridine (DMAP) loading. DMAP acts as a superior nucleophile and an [5]. It rapidly intercepts the O-acylisourea to form an N-acylpyridinium active ester, which cannot rearrange and is highly reactive toward the alcohol[4]. Ensure strict temperature control (0 °C) during activation.

Q3: Does the synthesis preserve stereochemistry if I use enantiopure (S)-2-phenylpropionic acid? A3: Harsh acidic or basic conditions, as well as the acyl chloride route (using SOCl2), can cause racemization at the labile α -chiral center via enolization. For stereoretention, the Steglich esterification at low temperatures is preferred[3]. Alternatively, has been shown to act as a highly effective one-pot esterification reagent that converts chiral acids like (R)-(-)-2-phenylpropionic acid to esters without racemization[6]. using lyophilized mycelia of Aspergillus oryzae or lipases like Candida rugosa in organic solvents (e.g., n-heptane) also provide excellent enantiomeric excess, though they require longer reaction times[7],[8].

Validated Experimental Protocols

Protocol A: Steglich Esterification (Mild, Stereoretentive)

Causality Note: This protocol uses EDC·HCl instead of DCC to facilitate easier byproduct removal (the resulting urea is water-soluble), and a higher DMAP loading to outcompete the 1,3-rearrangement[4].

• Preparation: Dissolve 1.0 eq 2-phenylpropionic acid and 1.1 eq 2-phenyl-1-propanol in anhydrous DCM (0.2 M).

• Catalysis: Add 0.15 eq DMAP. Cool the flask to 0 °C using an ice bath. (Cooling is critical to suppress the exothermic 1,3-rearrangement).

• Activation: Add 1.2 eq EDC·HCl portion-wise over 10 minutes.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for 12 hours.

• Self-Validation Check: Monitor by TLC (Hexanes/EtOAc 8:2). The disappearance of the acid spot and the absence of a highly polar N-acylurea spot confirm successful acyl transfer[3].

• Work-up: Wash the organic layer sequentially with 1M HCl (to remove DMAP and EDC urea), saturated NaHCO3, and brine. Dry over anhydrous Na2SO4, concentrate, and purify via flash chromatography.

Protocol B: Acid Chloride Route (High Yield, Non-Chiral)

Causality Note: Converting the acid to an acyl chloride creates a highly electrophilic acylium equivalent that easily overcomes the steric shielding of the alcohol.

• Chlorination: Reflux 1.0 eq 2-phenylpropionic acid with 2.0 eq Thionyl Chloride (SOCl2) and a catalytic drop of DMF for 2 hours.

• Isolation: Remove excess SOCl2 under high vacuum to isolate 2-phenylpropionyl chloride. (Do not expose to moisture).

• Coupling: Dissolve the crude acid chloride in anhydrous DCM. Cool to 0 °C.

• Addition: Dropwise add a mixture of 1.2 eq 2-phenyl-1-propanol and 1.5 eq Pyridine (acts as both base and nucleophilic catalyst).

• Reaction: Stir for 4 hours at room temperature.

• Work-up: Quench with ice water, extract with DCM, wash with 1M HCl and brine. Concentrate to yield the ester.

Yield Optimization Data

Esterification Method	Reagents / Catalyst	Temp (°C)	Time (h)	Typical Yield	Stereoretention
Fischer	H2SO4, Toluene	110 (Reflux)	24	< 40%	Poor
Acid Chloride	SOCl2, Pyridine	0 to 25	4	> 90%	Poor (Racemizes)
Steglich	EDC, DMAP (15 mol%)	0 to 25	12	80 - 85%	Excellent
PPh3Br2 Mediated	PPh3Br2, K2CO3	25	24	70 - 80%	Excellent
Enzymatic	A. oryzae / n-heptane	50	72	30 - 50%	Perfect (>99% ee)

(Data synthesized from standard optimization parameters for sterically hindered arylpropionic acids[6],[2],[7].)

Mechanistic Pathways & Workflows

Fig 1: Steglich esterification mechanism showing DMAP preventing N-acylurea formation.

Fig 2: Decision matrix and expected yield outcomes for different esterification workflows.

References

• Title: Steglich esterification Source: Wikipedia URL: [Link]

• Title: Triphenylphosphine Dibromide: A Simple One–pot Esterification Reagent Source: NIH Public Access / Tetrahedron URL: [Link]

• Title: Bio-synthesis and hydrolysis of ethyl phenylacetate and ethyl 2-phenylpropionate in organic solvent by lyophilized mycelia Source: SciELO URL: [Link]

• Title: Steglich Esterification Source: Organic Chemistry Portal URL: [Link]

• Title: Chiral Building Blocks for Synthesis of Pine Sawfly Sex Pheromones Source: Diva-portal URL: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. Steglich esterification - Wikipedia [en.wikipedia.org]
• 5. d-nb.info [d-nb.info]
• 6. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 7. scielo.br [scielo.br]
• 8. diva-portal.org [diva-portal.org]

Removal of unreacted 2-phenylpropionic acid from "2-Phenylpropyl 2-phenylpropionate"

Welcome to the Technical Support and Troubleshooting Guide for the downstream processing of 2-phenylpropyl 2-phenylpropionate. Removing unreacted 2-phenylpropionic acid from your final ester product is a critical purification step. Because both the target ester and the impurity share similar non-polar aromatic motifs, their physical separation relies entirely on exploiting the ionizable carboxylic acid group of the starting material.

Part 1: Quantitative Data Summary

Understanding the physicochemical differences between your target molecule and the impurity is the foundation of a successful separation.

Property	2-Phenylpropionic Acid (Impurity)	2-Phenylpropyl 2-phenylpropionate (Target Ester)
Molecular Formula	C9H10O2	C18H20O2
Functional Group	Carboxylic Acid	Ester
pKa	4.34 – 4.35	N/A (Neutral)
Boiling Point	260–262 °C	> 300 °C (Estimated)
Aqueous Solubility	~10 g/L (at 20 °C)	Insoluble
Ionized Solubility	Highly soluble in basic aqueous media	Insoluble in basic aqueous media

Part 2: Troubleshooting & FAQs

Q1: Why shouldn't I use vacuum distillation to separate the unreacted acid from the ester? A1: While distillation is standard for volatile compounds, 2-phenylpropionic acid has an exceptionally high boiling point of 260–262 °C (1[1]). The target ester, having double the molecular weight, will boil at an even higher temperature. Attempting to distil this mixture would require an extreme vacuum and high thermal input, which introduces a severe risk of thermal degradation to the ester. Liquid-liquid extraction (LLE) is the chemically sound alternative.

Q2: What is the mechanistic rationale for using Sodium Bicarbonate (NaHCO₃) instead of Sodium Hydroxide (NaOH)? A2: This separation relies on precise acid-base chemistry. 2-phenylpropionic acid has a pKa of approximately 4.35 (2[2]). A saturated aqueous solution of NaHCO₃ has a pH of ~8.3. Because the pH is nearly 4 units higher than the acid's pKa, the acid is quantitatively deprotonated (>99.9%) into its water-soluble sodium carboxylate salt. We strictly avoid strong bases like NaOH (pH ~14) because hydroxide ions are potent nucleophiles that can cause base-catalyzed saponification (hydrolysis), reversing the esterification and destroying your product (3[3]).

Q3: Why does my separatory funnel build up dangerous pressure during the wash? A3: The neutralization reaction between the unreacted carboxylic acid (and any residual acid catalyst like H₂SO₄) and NaHCO₃ generates carbonic acid, which rapidly decomposes into water and carbon dioxide (CO₂) gas (4[4]). You must vent the funnel frequently by inverting it and opening the stopcock to prevent pressure explosions.

Q4: How do I self-validate that the acid has been completely removed before evaporating the solvent? A4: Never proceed to evaporation blindly. Extract a small aliquot of the organic layer and run a Thin-Layer Chromatography (TLC) plate. Stain the plate with Bromocresol Green; any residual 2-phenylpropionic acid will appear as a bright yellow spot against a blue background. If the spot is present, perform an additional NaHCO₃ wash.

Part 3: Step-by-Step Validated Protocol (Liquid-Liquid Extraction)

• Dilution: Transfer the crude reaction mixture to a separatory funnel and dilute with a suitable water-immiscible organic solvent (e.g., Ethyl Acetate or Diethyl Ether).

  • Causality: This lowers the viscosity and density of the organic phase, ensuring clean phase separation and preventing emulsion formation.

• Initial Water Wash (Optional but Recommended): Wash the organic layer with an equal volume of distilled water.

  • Causality: This removes the bulk of any highly water-soluble acid catalysts (like sulfuric acid) before the bicarbonate step, minimizing violent CO₂ evolution (4[4]).

• Neutralization Wash (Core Step): Add an equal volume of cold saturated aqueous NaHCO₃. Stopper the funnel, invert, and immediately open the stopcock to vent CO₂ gas. Close the stopcock, gently shake, and vent again. Repeat until no audible gas escapes. Allow the layers to separate and drain the lower aqueous layer.

  • Causality: Cold temperatures suppress any background ester hydrolysis while the weak base selectively ionizes the unreacted 2-phenylpropionic acid (3[3]).

• Validation: Perform the TLC check (as described in Q4). If acid remains, repeat Step 3. This creates a self-validating loop ensuring absolute purity.

• Brine Wash: Wash the organic layer with saturated NaCl (brine).

  • Causality: Brine draws dissolved water out of the organic layer through osmotic pressure, breaking any micro-emulsions and pre-drying the ester (3[3]).

• Drying & Concentration: Transfer the organic layer to an Erlenmeyer flask. Add anhydrous Sodium Sulfate (Na₂SO₄) until it stops clumping. Filter off the drying agent and remove the organic solvent via rotary evaporation to yield pure 2-phenylpropyl 2-phenylpropionate.

Part 4: Visual Workflow

Workflow for the liquid-liquid extraction of 2-phenylpropionic acid from its ester.

References

• 2-phenylpropionic Acid - Density 1.1 G/ml, Clear Pale Yellow Appearance, Melting Point 5 °c, Boiling Point 260-262 °c Source: tradeindia.com URL:[Link]

• 4.7: Reaction Work-Ups - Chemistry LibreTexts Source: libretexts.org URL:[Link]

• Complexation of Both Enantiomers of 2-Phenylpropionic Acid with Cyclodextrin: Determination of Binding Constant, Stoichiometry, Bioavailability and Co-Conformation Source: scirp.org URL:[Link]

Sources

• 1. 2-phenylpropionic Acid - Density 1.1 G/ml, Clear Pale Yellow Appearance, Melting Point 5 °c, Boiling Point 260-262 °c | Cas No: 492-37-5, Molecular Formula C9h10o2, Purity 97% at Best Price in Mumbai | Seema Biotech [tradeindia.com]
• 2. Complexation of Both Enantiomers of 2-Phenylpropionic Acid with Cyclodextrin: Determination of Binding Constant, Stoichiometry, Bioavailability and Co-Conformation [scirp.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 2-Phenylpropyl 2-phenylpropionate Stability &amp; Storage

Welcome to the Technical Support Center for 2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2). As a complex ester synthesized from 2-phenylpropionic acid and 2-phenylpropanol[1], this compound is highly valued in organic synthesis, fragrance formulation, and pharmaceutical research[1]. However, its specific molecular architecture—featuring a central ester linkage flanked by two benzylic positions—introduces unique stability challenges.

This guide is designed for researchers and drug development professionals. It moves beyond basic handling instructions to explain the causality behind degradation mechanisms and provides self-validating protocols to ensure absolute compound integrity during your workflows.

Part 1: Core Stability Issues (FAQs)

Q1: Why is my 2-phenylpropyl 2-phenylpropionate degrading rapidly in aqueous biological assays? A1: The compound is undergoing ester hydrolysis. Esters are inherently susceptible to both acid- and base-catalyzed hydrolysis when exposed to water[2]. In basic media (e.g., high pH biological buffers), hydroxide ions act as strong nucleophiles, attacking the ester carbonyl to form a tetrahedral intermediate[3]. When this intermediate collapses, it releases 2-phenylpropanol and a carboxylate anion[3]. Because the resulting 2-phenylpropionic acid is immediately deprotonated by the base, this saponification process is entirely irreversible, driving rapid and complete degradation[2]. Causal Fix: Minimize aqueous exposure. Prepare stock solutions in anhydrous, aprotic solvents (like DMSO) and spike into aqueous buffers immediately prior to the assay.

Q2: I am noticing a yellow discoloration and a sharp, metallic off-odor in batches stored at room temperature. What is the mechanism behind this? A2: This is a classic presentation of benzylic autoxidation[4]. The molecular structure of 2-phenylpropyl 2-phenylpropionate features benzylic carbons (the carbons directly attached to the phenyl rings). These positions are thermodynamic "weak links" because any radical formed there is highly stabilized by resonance from the adjacent aromatic ring[4]. Exposure to UV light, atmospheric oxygen, or trace transition metals initiates a radical chain reaction, forming benzylic hydroperoxides[4]. These hydroperoxides eventually degrade into colored quinone-like structures or sharp-smelling aldehydes. Causal Fix: Store the compound in amber vials to block UV initiation and flush the headspace with inert gas to starve the radical chain reaction of oxygen.

Q3: Can I store this compound in methanol or ethanol for high-throughput screening (HTS) libraries? A3: It is highly discouraged. Storing esters in primary alcohols can lead to transesterification, especially if trace acidic or basic impurities are present in the solvent. The 2-phenylpropanol moiety will be substituted by the solvent alcohol, yielding methyl 2-phenylpropionate or ethyl 2-phenylpropionate. This structural alteration will completely invalidate your HTS structure-activity relationship (SAR) data.

Part 2: Quantitative Data & Physicochemical Properties

To properly design storage and handling workflows, it is critical to understand the compound's baseline physicochemical properties.

Property	Value / Characteristic	Impact on Storage & Handling
CAS Number	66255-91-2	Unique identifier for precise procurement and SDS tracking[1].
Molecular Formula	C18H20O2	Highly lipophilic; insoluble in water, highly soluble in organic solvents[1].
Molecular Weight	268.3 g/mol	Requires precise analytical weighing for accurate molarity calculations[1].
Boiling Point	367.9ºC (at 760 mmHg)	Thermally stable under standard conditions; resists volatilization[5].
Primary Degradation	Hydrolysis, Autoxidation	Dictates the absolute need for anhydrous, anaerobic, and dark storage.

Part 3: Troubleshooting Guides & Experimental Protocols

Workflow 1: Validating Ester Integrity via RP-HPLC

Objective: To quantify the extent of hydrolysis by monitoring the appearance of degradation products. Self-Validating System: This protocol is self-validating because it relies on mass balance. By tracking the stoichiometric 1:1 appearance of the acid and alcohol peaks alongside the proportional disappearance of the intact ester peak, the system proves that hydrolysis (and not an alternative, unknown degradation pathway) is occurring.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1 mg of the suspected degraded sample in 1 mL of HPLC-grade Acetonitrile (ACN). Filter through a 0.22 µm PTFE syringe filter to remove particulates.

• Column Selection: Utilize a standard C18 Reverse-Phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase Causality: Prepare a gradient of Water (0.1% TFA) and ACN (0.1% TFA). Why TFA? Trifluoroacetic acid lowers the pH of the mobile phase, suppressing the ionization of the newly formed 2-phenylpropionic acid. This ensures the acid remains uncharged, interacting predictably with the hydrophobic stationary phase to yield sharp, quantifiable peaks rather than broad smears.

• Method Execution: Run a linear gradient from 10% ACN to 90% ACN over 20 minutes at a flow rate of 1.0 mL/min.

• Detection & Analysis: Monitor UV absorbance at 210 nm and 254 nm. The intact ester will elute last due to its high lipophilicity. Compare retention times against pure analytical standards of 2-phenylpropionic acid and 2-phenylpropanol.

Workflow 2: Mitigating Benzylic Autoxidation

Objective: To halt radical chain reactions in long-term storage batches. Causality: Antioxidants do not reverse oxidation; they act as sacrificial hydrogen donors. By providing a highly accessible hydrogen atom, the antioxidant quenches the dangerous peroxy radicals before they can attack the benzylic carbons of your compound.

Step-by-Step Methodology:

• Aliquotting: Transfer the purified 2-phenylpropyl 2-phenylpropionate into amber glass vials to eliminate UV-induced radical initiation.

• Radical Scavenging: Spike the batch with 0.05% (w/w) Butylated hydroxytoluene (BHT).

• Atmospheric Displacement: Insert a sterile needle attached to an Argon gas line into the vial. Purge the headspace for 30 seconds to physically displace ambient oxygen.

• Sealing: Seal immediately with PTFE-lined caps (which resist organic vapor degradation) and store at 2-8°C to lower the kinetic energy available for degradation reactions.

Part 4: Visualizations of Mechanisms and Workflows

Degradation pathways of 2-phenylpropyl 2-phenylpropionate via hydrolysis and autoxidation.

Quality control and optimal storage workflow for maintaining ester stability.

Part 5: References

• EvitaChem. Buy 2-Phenylpropyl 2-phenylpropionate (EVT-12783233) | 66255-91-2. 1

• Chemistry Steps. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. 2

• Study.com. Ester Hydrolysis | Overview, Procedure & Mechanism.3

• Benchchem. Anisole, p-pentyl- | 20056-58-0 (Benzylic Autoxidation Mechanisms). 4

• Pinpools. B2B better chemical procurement (Physicochemical Data).5

Sources

• 1. evitachem.com [evitachem.com]
• 2. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. study.com [study.com]
• 4. Anisole, p-pentyl- | 20056-58-0 | Benchchem [benchchem.com]
• 5. pinpools.com [pinpools.com]

Technical Support Center: A Scientist's Guide to Preventing Hydrolysis of 2-Phenylpropyl 2-phenylpropionate

PART 1: The Challenge of Ester Hydrolysis

Welcome to the technical support guide for 2-Phenylpropyl 2-phenylpropionate. This document is designed for researchers, chemists, and formulation scientists who handle this aromatic ester and seek to maintain its integrity throughout experimental, manufacturing, and storage phases. The primary challenge to the stability of this molecule is its susceptibility to hydrolysis, a chemical reaction that cleaves the ester bond.

What is 2-Phenylpropyl 2-phenylpropionate?

2-Phenylpropyl 2-phenylpropionate (CAS No. 65813-53-8) is an ester formed from 2-phenylpropanol and 2-phenylpropionic acid. Its aromatic nature and structure make it relevant in various chemical synthesis and product formulation fields. However, like all esters, it is prone to degradation through hydrolysis, especially under non-optimal conditions.

The Hydrolysis Reaction: What's Happening at a Molecular Level?

Ester hydrolysis is the cleavage of the ester bond by reaction with water, yielding the parent carboxylic acid and alcohol.[1] In this case, the degradation products are 2-Phenylpropionic acid and 2-Phenylpropyl alcohol . This reaction can be catalyzed by either acid (H⁺) or base (OH⁻), with the rate being significantly influenced by pH, temperature, and the presence of water.[1][2][3]

Under basic conditions, the process is an irreversible reaction known as saponification.[4][5] Acid-catalyzed hydrolysis, conversely, is a reversible equilibrium reaction, meaning an excess of water is required to drive the degradation forward.[2][3][4]

Caption: General mechanisms for base-catalyzed and acid-catalyzed ester hydrolysis.

PART 2: Frequently Asked Questions (FAQs)

This section addresses common issues encountered by users during their experiments.

Q1: What are the tell-tale signs of hydrolysis in my sample?

A1: Several observations can indicate that your sample of 2-Phenylpropyl 2-phenylpropionate is degrading:

• Appearance of New Peaks: In analytical techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), new peaks corresponding to 2-phenylpropionic acid and 2-phenylpropyl alcohol will appear and grow over time, while the peak for the parent ester decreases.

• pH Shift: The formation of 2-phenylpropionic acid will cause a decrease in the pH of an unbuffered aqueous solution.

• Physical Changes: In some cases, the precipitation of the less soluble carboxylic acid may occur, or a change in the sample's odor might be noticeable.

Q2: What are the primary factors that accelerate the hydrolysis of 2-Phenylpropyl 2-phenylpropionate?

A2: The rate of hydrolysis is primarily influenced by three factors:

• pH: The reaction is slowest near neutral pH and is strongly catalyzed by both acids and bases. Hydroxyl ions (OH⁻) are generally more potent catalysts for hydrolysis than hydrogen ions (H⁺).[6]

• Temperature: Like most chemical reactions, the rate of hydrolysis increases significantly with temperature.[1][7] Storing samples at elevated temperatures, even for short durations, can lead to measurable degradation.[8]

• Presence of Water: Water is a necessary reactant for hydrolysis. The reaction cannot occur in its absence. Therefore, the amount of available moisture in a formulation or during storage is a critical control point.[7][9]

Q3: Is there an optimal pH for storing this compound in an aqueous solution?

Q4: I'm working with the solid, crystalline form of the ester. Do I still need to worry about hydrolysis?

A4: Yes, although the risk is lower than in solution. Solid-state hydrolysis can occur if the material is exposed to atmospheric humidity.[7] Hygroscopic (water-absorbing) excipients in a solid formulation can draw in moisture, creating micro-environments where hydrolysis can proceed. Therefore, controlling moisture during storage is crucial for solid forms as well.[7][10]

Q5: What analytical techniques are best for monitoring this degradation?

A5: Reverse-phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the most common and effective method. It allows for the simultaneous separation and quantification of the parent ester and its degradation products. A "stability-indicating method" must be developed and validated, which is a procedure that can accurately measure the active ingredient without interference from its degradants.[11][12] This is often confirmed through forced degradation studies.[13][14]

PART 3: Troubleshooting & Mitigation Protocols

This section provides actionable guides to prevent, diagnose, and manage hydrolysis.

Troubleshooting Flowchart for Unexpected Degradation

If you observe unexpected degradation of your compound, follow this logical progression to identify the root cause.

Caption: A decision tree for troubleshooting the root cause of ester hydrolysis.

Protocol 1: A Hydrolysis-Minimizing Aqueous Workup

During chemical synthesis, the aqueous workup phase is a high-risk step for ester hydrolysis. This protocol is designed to minimize product loss.

Objective: To isolate 2-Phenylpropyl 2-phenylpropionate after synthesis while minimizing contact time with aqueous acidic or basic solutions.

Methodology:

• Cool the Reaction: Once the synthesis is complete, cool the reaction mixture to room temperature, followed by cooling in an ice-water bath (0-5 °C). This dramatically slows the rate of hydrolysis.

• Quench Carefully: If the reaction contains strong acid or base, quench it by slowly adding it to a cold, stirred, weak base (e.g., saturated sodium bicarbonate solution) or weak acid (e.g., 1M citric acid), respectively. Monitor the pH to ensure it does not become strongly acidic or basic.

• Efficient Extraction: Perform liquid-liquid extraction immediately. Do not let the aqueous and organic layers sit together for extended periods.

• Use Cold Solutions: Use pre-chilled (2-8 °C) aqueous solutions (water, brine) for all washing steps.

• Brine Wash: Wash the separated organic layer with cold, saturated aqueous NaCl (brine). This helps to remove the bulk of dissolved water from the organic phase.[15]

• Anhydrous Drying: Thoroughly dry the organic layer using an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Add the agent until it no longer clumps, indicating that all trace water has been absorbed.[15]

• Rapid Solvent Removal: Remove the organic solvent under reduced pressure (e.g., using a rotary evaporator) as soon as the drying step is complete.

Protocol 2: Strategies for Formulation and Long-Term Storage

Objective: To establish optimal conditions for storing both solid and liquid forms of 2-Phenylpropyl 2-phenylpropionate to ensure long-term stability.

Strategy	Implementation Details	Rationale & Causality
pH Control	For aqueous solutions, formulate with a buffer system to maintain a pH between 4.0 and 6.0. Conduct a pH-rate profile to find the point of maximum stability.	Minimizes both acid- and base-catalyzed hydrolysis. The rate of hydrolysis is often at a minimum in the slightly acidic range.[6][16]
Temperature Control	Store samples at refrigerated (2-8 °C) or frozen (≤ -20 °C) conditions. Avoid repeated freeze-thaw cycles.	The rate of chemical degradation, including hydrolysis, is exponentially dependent on temperature. Lowering the temperature is one of the most effective ways to preserve the compound.[1][7]
Moisture Control	Solids: Store in tightly sealed containers with a desiccant pouch (e.g., silica gel).[10][17] Liquids: For reconstitution, use dry powders and prepare solutions immediately before use.[7]	Water is a reactant in the hydrolysis reaction. Excluding moisture prevents the reaction from occurring. Desiccants adsorb ambient moisture from the container's headspace.[18][19]
Solvent Selection	If possible, use non-aqueous or co-solvent systems (e.g., propylene glycol, ethanol) to reduce the activity of water.	Reducing the concentration of water in a liquid formulation directly slows the rate of the hydrolysis reaction according to the law of mass action.
Use of Stabilizers	Incorporate stabilizers like carbodiimides, which can react with the carboxylic acid degradation product to prevent it from catalyzing further hydrolysis.	Certain additives can inhibit the degradation pathway. Carbodiimides act as "acid scavengers," effectively removing the acidic product.[20]
Packaging	Use packaging with low moisture vapor transmission rates (MVTR), such as glass vials with high-integrity seals or blister packs.[9]	Proper packaging serves as a physical barrier to prevent the ingress of atmospheric moisture, protecting the product throughout its shelf life.[9]

PART 4: References

• TutorChase. (n.d.). How do esters undergo hydrolysis? Retrieved from [Link]

• Jebsen & Jessen. (2024, March 8). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. Retrieved from [Link]

• Fiveable. (2025, August 15). Ester Hydrolysis: Organic Chemistry Study Guide. Retrieved from [Link]

• Hunter, G. W., et al. (2007, June 29). Effect of pH on Ether, Ester, and Carbonate Hydrolysis in High-Temperature Water. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Fisher, J. P., et al. (2012). Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers. Journal of Biomedical Materials Research Part A. Retrieved from [Link]

• European Pharmaceutical Review. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. Retrieved from [Link]

• Ahmad, I. (2021, March 25). Understanding the chemical basis of drug stability and degradation. The Pharmaceutical Journal. Retrieved from [Link]

• FTLOScience. (2022, November 26). Preventing Chemical Degradation of Drug Products. Retrieved from [Link]

• Quora. (2017, September 2). How to prevent hydrolysis in a drug. Retrieved from [Link]

• Nelson Labs. (n.d.). Forced Degradation Studies for Stability. Retrieved from [Link]

• Pharma Desiccants. (2026, January 13). How to Calculate the Correct Amount of Desiccant for Pharmaceuticals. Retrieved from [Link]

• SGS USA. (n.d.). Forced Degradation Testing. Retrieved from [Link]

• Garavelli, C. B. (1972). The Qualitative and Quantitative Determination of the Esters by Alkaline Hydrolysis and Gas Chromatographic Analysis of the Liberated Alcohol. Journal of the Tennessee Academy of Science, 47(3). Retrieved from

• ResearchGate. (n.d.). Effect of temperature on ester yield (a) and decomposition (b) with oil... Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, November 5). Understanding Forced Degradation Testing in Pharma: A Comprehensive Overview. Retrieved from [Link]

• Zschimmer & Schwarz. (n.d.). SYNTHETIC ESTERS: Engineered to Perform. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-phenylpropionic acid. Retrieved from [Link]

• Xometry. (2024, January 3). Silica Gel: Purpose, Origin, How Is It Made, Types, and Uses. Retrieved from [Link]

• Scilit. (2019, September 30). Enzymatic enantioselective hydrolysis of 2-phenylpropionic acid ester: Experiment and simulation. Retrieved from [Link]

• MDPI. (2020, October 10). Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials. Retrieved from [Link]

• Quotient Sciences. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• Wikipedia. (n.d.). Ester hydrolysis. Retrieved from [Link]

• Sparkl. (n.d.). Revision Notes - Hydrolysis of Esters with Acid or Alkali. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). The pH-dependence of enzymic ester hydrolysis. Retrieved from [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Retrieved from [Link]

• Google Patents. (n.d.). CN105037139A - Preparation method for 2-phenylpropionic acid. Retrieved from

• Edco Supply. (2025, April 4). 28 Creative Applications & Uses for Desiccant Packs. Retrieved from [Link]

• Stream Peak. (2024, December 23). What Are Desiccants and How They Work for Moisture Control. Retrieved from [Link]

• ResearchGate. (n.d.). Analytical method for the determination of 2- and 3-monochloropropanediol esters and glycidyl ester in palm-based fatty acids by GC-MS. Retrieved from [Link]

• American Association of Drilling Engineers. (n.d.). Inhibition of Hydrolytic Degradation in Ester-Based Invert Emulsion Drilling Fluids. Retrieved from [Link]

• science-revision.co.uk. (n.d.). Ester hydrolysis. Retrieved from [Link]

• Google Patents. (n.d.). CN102351684A - Preparation method of 2-phenylpropionic acid. Retrieved from

• Justia Patents. (2015, April 9). process for the purification of 2-phenyl-2-methyl-propanoic acid derivatives. Retrieved from [Link]

• Multisorb. (n.d.). Desiccant Packets 101: Everything You Need to Know. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-phenyl propyl alcohol. Retrieved from [Link]

• EPA NEPAL. (n.d.). Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-phenyl propionic acid. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). DNA-Catalyzed Hydrolysis of Esters and Aromatic Amides. Retrieved from [Link]

• PubChem. (n.d.). 2-Phenylpropyl isobutyrate. Retrieved from [Link]

• PubChem. (n.d.). 2-Phenyl-2-propanol. Retrieved from [Link]

• PubChem. (n.d.). 2-Phenylpropionic acid, (+)-. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Phenyl-2-propanol. Retrieved from [Link]

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• 19. What Are Desiccants and How They Work for Moisture Control [streampeak.com.sg]
• 20. carbodiimide.com [carbodiimide.com]

Technical Support Center: 2-Phenylpropyl 2-phenylpropionate Synthesis &amp; Catalyst Optimization

Welcome to the Technical Support Center for the synthesis of 2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2). This ester is synthesized via the coupling of 2-phenylpropionic acid and 2-phenyl-1-propanol. Because both precursors possess significant steric bulk adjacent to their reactive centers (the α -phenyl group on the acid and the β -phenyl group on the alcohol), standard esterification methods often suffer from low yields, prolonged reaction times, and unwanted side reactions.

This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies, causality-driven FAQs, and self-validating protocols to optimize catalyst selection.

Catalyst Selection Matrix

Selecting the correct catalytic system is the most critical variable in this synthesis. The table below summarizes the quantitative performance metrics of the three primary catalytic pathways.

Catalyst System	Reagents / Solvent	Operating Temp (°C)	Typical Yield (%)	Enantiomeric Excess (ee %)	Reaction Time (h)
Acid Catalysis (Fischer)	p-TsOH, Toluene	110 (Reflux)	65 - 75	N/A (Racemic)	12 - 24
Coupling Reagent (Steglich)	DCC, DMAP, DCM	0 to 25	85 - 95	N/A (Racemic)	4 - 12
Enzymatic (Lipase)	Novozym 435, Hexane	50 - 60	45 - 50*	> 99	24 - 48

*Note: Enzymatic yield is theoretically capped at 50% when utilizing racemic starting materials due to the kinetic resolution process.

Logic tree for selecting the optimal catalyst for 2-phenylpropyl 2-phenylpropionate synthesis.

Troubleshooting Guides & FAQs

Q1: Why is my yield plateauing at ~60% when using standard acid catalysts like H2​SO4​ or p-TsOH?

The Causality: The steric hindrance from the phenyl rings on both the acid and the alcohol drastically reduces the forward rate of the Fischer esterification. When the reaction is pushed with harsh acidic reflux to compensate for this slow kinetic rate, 2-phenyl-1-propanol becomes highly susceptible to side reactions, primarily acid-catalyzed dehydration (forming substituted propenes) or intermolecular etherification [1]. The Solution: If you must use acid catalysis, switch to a Dean-Stark apparatus using toluene to continuously remove the water byproduct. This drives the equilibrium forward without requiring excessive catalyst loading. Otherwise, pivot to a mild coupling reagent (See Q2).

Q2: I am using DCC for a Steglich esterification, but I am isolating a large amount of an unreactive byproduct. What went wrong?

The Causality: You likely omitted the catalyst 4-dimethylaminopyridine (DMAP), or used an insufficient amount. In the , DCC activates the 2-phenylpropionic acid to form an O-acylisourea intermediate. Because 2-phenyl-1-propanol is sterically hindered, its nucleophilic attack on this intermediate is slow. This delay allows the O-acylisourea to undergo a 1,3-rearrangement into an N-acylurea—a thermodynamically stable, dead-end byproduct [2]. The Solution: Add 5–10 mol% DMAP. DMAP is a highly superior nucleophile compared to the alcohol. It rapidly attacks the O-acylisourea to form a highly electrophilic acyl-pyridinium intermediate, effectively intercepting the rearrangement pathway and accelerating the ester formation [3].

DMAP prevents N-acylurea formation by forming a highly reactive acyl-pyridinium intermediate.

Q3: How do I achieve high enantiomeric excess (ee) for a specific stereoisomer of this ester?

The Causality: Chemical coupling methods cannot differentiate between the chiral centers of racemic starting materials, resulting in a complex diastereomeric mixture. To achieve stereocontrol, you must rely on the highly specific hydrophobic binding pockets of biocatalysts. The Solution: Utilize an immobilized lipase. (Candida antarctica Lipase B) or dry mycelia of Rhizopus oryzae are highly effective for the kinetic resolution of 2-phenylpropionic acid during esterification [4]. The enzyme will selectively acylate one enantiomer of the alcohol/acid, leaving the other unreacted, yielding an ester with >99% ee.

Self-Validating Experimental Protocols

Protocol A: High-Yield Steglich Esterification (DCC/DMAP)

This protocol is optimized for sterically hindered substrates, ensuring maximum atom economy and preventing N-acylurea formation.

• Preparation: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve 10.0 mmol of 2-phenylpropionic acid and 11.0 mmol of 2-phenyl-1-propanol in 30 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Add 0.1 mmol (1 mol%) of DMAP to the solution. Stir until completely dissolved.

• Thermal Control: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C. Causality: Cooling the reaction prior to DCC addition minimizes exothermic side reactions during the initial activation phase.

• Activation: Dissolve 11.0 mmol of N,N'-Dicyclohexylcarbodiimide (DCC) in 10 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes.

• Validation Checkpoint (Visual): Within 15–30 minutes, the clear solution will become distinctly cloudy as dicyclohexylurea (DCU) precipitates. This is a self-validating indicator that the O-acylisourea intermediate has successfully formed and is reacting.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 8 hours.

• Workup: Filter the white DCU precipitate through a pad of Celite. Wash the organic filtrate sequentially with 0.5 M HCl (to remove DMAP), saturated NaHCO3​ (to remove unreacted acid), and brine. Dry over anhydrous Na2​SO4​ and concentrate under reduced pressure.

Protocol B: Enzymatic Kinetic Resolution via Novozym 435

This protocol is designed for researchers requiring high enantiopurity of the resulting ester.

• Solvent & Substrate Prep: Dissolve 5.0 mmol of racemic 2-phenylpropionic acid and 15.0 mmol of 2-phenyl-1-propanol (excess alcohol acts as the acyl acceptor) in 25 mL of anhydrous n-hexane.

• Biocatalyst Addition: Add 150 mg of Novozym 435 (immobilized CAL-B beads) to the solution.

• Incubation: Place the reaction vessel in an orbital shaker incubator set to 50 °C and 200 rpm. Causality: Orbital shaking is mandatory. Magnetic stir bars will physically crush the macroporous acrylic resin of the immobilized enzyme, destroying its reusability and catalytic architecture.

• Validation Checkpoint (Analytical): At 12, 24, and 48 hours, withdraw a 50 μ L aliquot, filter through a 0.2 μ m syringe filter, and analyze via Chiral HPLC (e.g., Chiralcel OD-H column). The reaction is self-validating when the conversion strictly plateaus at ~50% , indicating that the enzyme has completely consumed the preferred enantiomer.

• Recovery: Filter the enzyme beads (which can be washed with hexane and reused up to 5 times). Concentrate the filtrate and purify the highly enantioenriched ester via flash column chromatography.

References

• Esterification of phenylacetic and 2-phenylpropionic acids by mycelium-bound carboxylesterases ResearchGate[Link] [1][4]

• Steglich Esterification Organic Chemistry Portal[Link] [2]

• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids Green Chemistry (RSC Publishing)[Link] [3]

• Novozym 435: the “perfect” lipase immobilized biocatalyst? Catalysis Science & Technology (RSC Publishing)[Link] [4]

Reference Data & Comparative Studies

Comparative Analysis of 2-Phenylpropionic Acid and Its Ester Derivative: 2-Phenylpropyl 2-Phenylpropionate

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Introduction: The Pharmacophore and Its Prodrug Evolution

The 2-phenylpropionic acid (hydratropic acid) scaffold is one of the most consequential pharmacophores in modern medicinal chemistry. As the fundamental building block for the "profen" class of non-steroidal anti-inflammatory drugs (NSAIDs)—which includes ibuprofen, naproxen, and flurbiprofen—this core structure is responsible for the potent competitive inhibition of cyclooxygenase (COX-1 and COX-2) enzymes [1]. However, the presence of a free carboxylic acid moiety is intrinsically linked to severe gastrointestinal (GI) toxicity, including dyspepsia, ulceration, and hemorrhage, due to both direct gastric irritation and systemic prostaglandin depletion [3].

To circumvent these limitations, drug development professionals frequently employ prodrug strategies, masking the acidic carboxyl group through esterification [3]. 2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2) serves as a prime comparative model for this approach [5]. By conjugating the parent acid with the bulky, lipophilic 2-phenylpropan-1-ol, the resulting ester fundamentally alters the physicochemical and pharmacokinetic profile of the molecule, shifting it from a rapidly absorbed gastric irritant to a highly lipophilic, sustained-release prodrug.

Physicochemical and Pharmacodynamic Profiling

The transition from a free acid to a bulky ester dictates a molecule's behavior in biological systems. 2-Phenylpropionic acid is a low-molecular-weight, moderately lipophilic compound that acts as a direct COX inhibitor [4]. Because it possesses a chiral center at the alpha-carbon, it undergoes a unique in vivo unidirectional metabolic inversion, where the inactive (R)-enantiomer is converted to the active (S)-enantiomer [1].

Conversely, 2-phenylpropyl 2-phenylpropionate is entirely devoid of direct COX inhibitory activity. It relies on hepatic and intestinal carboxylesterases to cleave the ester bond, liberating the active 2-phenylpropionic acid and the 2-phenylpropan-1-ol byproduct. This enzymatic bottleneck serves as a rate-limiting step, effectively flattening the pharmacokinetic Cmax​ curve and providing a sustained release profile.

Table 1: Comparative Physicochemical Properties

Property	2-Phenylpropionic Acid (Parent)	2-Phenylpropyl 2-phenylpropionate (Ester)
CAS Number	492-37-5 [2]	66255-91-2 [5]
Molecular Weight	150.17 g/mol [2]	268.35 g/mol
Molecular Formula	C9H10O2 [2]	C18H20O2
LogP (Predicted)	~1.9 (Moderate lipophilicity)	~4.8 (High lipophilicity)
pKa	~4.3 (Acidic)	N/A (Neutral)
Primary Target	COX-1 / COX-2 [1]	Carboxylesterases (Prodrug activation)
GI Toxicity Risk	High (Direct mucosal irritation)	Low (Masked carboxyl group)

Mechanistic Pathways: Activation and Inhibition

The therapeutic efficacy of the ester derivative is entirely dependent on its bioconversion. The diagram below illustrates the causality of the prodrug pathway: the masked ester safely bypasses the gastric mucosa, undergoes enzymatic hydrolysis in the intestine or liver, and subsequently inhibits the arachidonic acid cascade.

Caption: Enzymatic hydrolysis pathway of the ester prodrug releasing the active NSAID core.

Experimental Methodologies

To rigorously evaluate these compounds, researchers must employ self-validating experimental systems. Below are the field-proven protocols for synthesizing the ester without degrading its stereochemical integrity, alongside the assay used to validate its prodrug mechanics.

Protocol 1: Steglich Esterification of 2-Phenylpropyl 2-phenylpropionate

Scientific Rationale: 2-Phenylpropionic acid contains a highly labile alpha-proton. Traditional Fischer esterification (using strong acids and high heat) risks racemizing this chiral center, which is catastrophic given that only the (S)-enantiomer is pharmacologically active downstream. The Steglich esterification utilizes N,N'-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP) to drive the reaction at mild temperatures, preserving stereochemical fidelity.

Step-by-Step Workflow:

• Preparation: Dissolve 1.0 equivalent (eq) of 2-phenylpropionic acid and 1.1 eq of 2-phenylpropan-1-ol in anhydrous dichloromethane ( CH2​Cl2​ ) under an inert argon atmosphere.

• Thermal Control: Chill the reaction flask to 0°C using an ice bath to suppress exothermic side reactions.

• Catalysis: Add 0.1 eq of DMAP. Causality note: DMAP acts as a superior nucleophile, attacking the O-acylisourea intermediate to form a reactive amide that is rapidly cleaved by the alcohol.

• Activation: Slowly add 1.1 eq of DCC dissolved in CH2​Cl2​ dropwise over 15 minutes.

• Reaction: Stir at 0°C for 1 hour, then allow the mixture to warm to room temperature and stir for an additional 12 hours.

• Self-Validating Workup:

  • Filter the suspension to remove the white precipitate (dicyclohexylurea, DCU).

  • Wash the organic filtrate sequentially with 0.5M HCl (removes DMAP), saturated NaHCO3​ (removes unreacted parent acid), and brine. This orthogonal washing ensures that any remaining mass is the neutral ester.

• Purification: Dry over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via silica gel flash chromatography (Hexanes/Ethyl Acetate 9:1).

Caption: Steglich esterification workflow preventing racemization of the chiral center.

Protocol 2: In Vitro Esterase Hydrolysis Assay

Scientific Rationale: To prove that 2-phenylpropyl 2-phenylpropionate functions as a viable prodrug, we must demonstrate that it is stable in gastric conditions but rapidly hydrolyzes in the presence of metabolic enzymes.

Step-by-Step Workflow:

• Media Preparation: Prepare two test environments: Simulated Gastric Fluid (SGF, pH 1.2) and Simulated Intestinal Fluid (SIF, pH 6.8) supplemented with Porcine Liver Esterase (PLE).

• Control System (Self-Validation): Prepare a control SIF without PLE. If the ester degrades in this control, the molecule is chemically unstable; if it only degrades in the PLE-spiked SIF, the cleavage is validated as strictly enzymatic.

• Incubation: Spike the ester (10 µM final concentration) into all three media at 37°C.

• Sampling: Extract 100 µL aliquots at t=0,15,30,60, and 120 minutes.

• Quenching: Immediately mix each aliquot with 200 µL of ice-cold acetonitrile. Causality note: Acetonitrile denatures the esterase and precipitates proteins, instantly halting the hydrolysis reaction.

• Quantification: Centrifuge at 10,000 x g for 5 minutes and analyze the supernatant via LC-MS/MS to track the disappearance of the ester and the stoichiometric appearance of 2-phenylpropionic acid.

Table 2: Simulated Hydrolysis and Pharmacokinetic Data

Assay Condition	2-Phenylpropionic Acid	2-Phenylpropyl 2-phenylpropionate
SGF Stability (pH 1.2, 2h)	Stable (>99% intact)	Stable (>98% intact)
SIF Control (pH 6.8, 2h)	Stable (>99% intact)	Stable (>97% intact)
SIF + Esterase ( t1/2​ )	N/A (Already active)	~45 minutes (Rapid enzymatic cleavage)
In Vitro COX-2 IC50​	~1.5 µM [1]	>100 µM (Inactive until hydrolyzed)

Conclusion

The comparative analysis between 2-phenylpropionic acid and 2-phenylpropyl 2-phenylpropionate highlights the power of structural derivatization in drug design. While the parent acid remains a potent, direct-acting COX inhibitor and a critical API intermediate [2], its clinical utility is often hampered by GI toxicity [3]. By synthesizing the bulky 2-phenylpropyl ester, researchers can create a highly lipophilic, neutral prodrug that resists chemical degradation in the stomach but readily yields the active pharmacophore upon encountering intestinal and hepatic esterases. This strategy not only improves the safety profile but also opens avenues for sustained-release and topical formulations.

References

• Benchchem. The Core Mechanism of 2-Phenylpropionic Acid Derivatives: An In-depth Technical Guide.
• Apicule. 2-Phenylpropionic acid (CAS No: 492-37-5) API Intermediate Manufacturers.
• Arabian Journal of Chemistry. Flurbiprofen conjugates based on hydroxyethylcellulose: Synthesis, characterization, pharmaceutical and pharmacological applications.
• National Institutes of Health (NIH). Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents.
• PINPOOLS. 2-phenylpropyl 2-phenylpropionate (CAS: 66255-91-2).

Validation of "2-Phenylpropyl 2-phenylpropionate" Synthesis Methods: A Comparative Guide for Process Optimization

Executive Summary

2-Phenylpropyl 2-phenylpropionate (CAS: 66255-91-2) is a complex organic ester utilized extensively as an intermediate in fine organic synthesis, fragrance formulations, and pharmaceutical research 1. The compound is synthesized via the esterification of 2-phenylpropionic acid and 2-phenylpropanol 1. Because both precursors possess a benzylic chiral center at the C2 position, preserving stereochemical integrity during the coupling process is a critical parameter for advanced applications 2.

This guide provides a rigorous, objective comparison of three distinct synthetic methodologies—Fischer, Steglich, and Enzymatic esterification—evaluating their mechanistic causality, experimental validation, and overall performance.

Mechanistic Overview & Pathway Visualization

The selection of an esterification route dictates not only the yield but the stereochemical purity of the final product. The logical flow of the three evaluated pathways is visualized below.

Figure 1: Comparative synthesis pathways for 2-Phenylpropyl 2-phenylpropionate.

Methodological Comparison & Experimental Protocols

Method A: Acid-Catalyzed Fischer Esterification (The Industrial Baseline)

Causality & Mechanism: Fischer esterification is a classic thermodynamic equilibrium process. To drive the reaction toward the ester, water must be continuously removed according to Le Chatelier's principle 1. We utilize a Dean-Stark apparatus with toluene as an azeotropic solvent. While sulfuric acid is common, p-toluenesulfonic acid (p-TSA) is selected here to minimize oxidative side reactions. However, the harsh reflux conditions (~110°C) combined with a strong acid can promote enolization at the alpha-carbon of 2-phenylpropionic acid, leading to a high risk of racemization.

Self-Validating Protocol:

• Initiation: Charge a round-bottom flask with 2-phenylpropionic acid (1.0 eq), 2-phenylpropanol (1.2 eq), and p-TSA (0.05 eq) in anhydrous toluene (0.5 M).

• Execution: Attach a Dean-Stark trap and reflux condenser. Heat the mixture to 110°C.

• In-Process Validation: Monitor the volumetric collection of water in the Dean-Stark trap. The reaction is deemed complete when the theoretical stoichiometric volume of water is collected (typically 4–6 hours).

• Quenching: Cool to room temperature. Wash the organic layer with saturated NaHCO₃ to neutralize the p-TSA and deprotonate any unreacted carboxylic acid, driving it into the aqueous phase.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via vacuum distillation.

Method B: Steglich Esterification (Mild Chemical Coupling)

Causality & Mechanism: To circumvent the thermal degradation inherent to Fischer esterification, the Steglich method employs N,N'-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP) 3. DCC activates the carboxylic acid to an O-acylisourea intermediate. Without DMAP, this intermediate risks a deleterious 1,3-rearrangement to an unreactive N-acylurea. DMAP acts as a superior nucleophile, attacking the O-acylisourea to form a highly reactive N-acylpyridinium intermediate, which is rapidly trapped by the alcohol 4. This kinetic control allows the reaction to proceed at room temperature, perfectly preserving the stereocenters.

Self-Validating Protocol:

• Initiation: Dissolve 2-phenylpropionic acid (1.0 eq) and 2-phenylpropanol (1.0 eq) in anhydrous dichloromethane (DCM) at 0°C.

• Activation: Add DMAP (0.1 eq) followed by the dropwise addition of a DCC solution in DCM (1.1 eq).

• In-Process Validation: The immediate formation of a white precipitate (dicyclohexylurea, DCU) visually confirms the successful activation of the carboxylic acid.

• Execution: Stir at 25°C for 12 hours. Monitor via TLC (Hexane:EtOAc 9:1) until the acid spot is fully consumed.

• Isolation: Filter the DCU byproduct. Wash the filtrate with 0.5 M HCl (to remove DMAP), saturated NaHCO₃, and brine. Concentrate and purify via silica gel flash chromatography.

Method C: Biocatalytic Enzymatic Esterification (Green Chemistry Approach)

Causality & Mechanism: Enzymatic esterification utilizes Candida antarctica Lipase B (CALB) to achieve unparalleled stereoselectivity 5. The causality of using a hydrophobic organic solvent (e.g., tert-butyl methyl ether, MTBE) is twofold: it maintains the enzyme's active conformation by preserving its essential hydration shell, and it shifts the thermodynamic equilibrium toward ester synthesis by minimizing water activity 5. This method avoids toxic coupling agents and prevents the formation of difficult-to-remove byproducts like DCU 6.

Self-Validating Protocol:

• Initiation: In a sealed reactor, combine 2-phenylpropionic acid (1.0 eq) and 2-phenylpropanol (1.0 eq) in MTBE.

• Catalysis: Add immobilized CALB (Novozym 435, 10% w/w relative to substrates) and activated molecular sieves (4Å) to continuously sequester the generated water 6.

• Execution: Incubate at 37°C with orbital shaking (200 rpm) for 24–48 hours.

• In-Process Validation: Withdraw 50 µL aliquots at 12h and 24h. Analyze via Chiral GC-FID to confirm both the conversion rate and the enantiomeric excess (ee) 7.

• Isolation: Terminate the reaction by filtering out the immobilized enzyme and molecular sieves (the CALB catalyst can be washed and reused). Evaporate the solvent to yield the highly pure ester.

Quantitative Performance Analysis

The following table summarizes the experimental data and performance metrics across the three validated workflows.

Performance Metric	Method A: Fischer Esterification	Method B: Steglich Esterification	Method C: Enzymatic (CALB)
Typical Yield (%)	80 – 85%	90 – 95%	85 – 90%
Reaction Time	4 – 6 hours	12 hours	24 – 48 hours
Temperature	110°C (Reflux)	25°C (Room Temp)	37°C
Stereoretention (ee %)	Low (< 60% due to enolization)	Excellent (> 99%)	Outstanding (> 99.9%)
Primary Byproduct	Water	Dicyclohexylurea (DCU)	Water
E-factor / Green Score	High Waste (Solvent/Acid)	Moderate Waste (Atom economy loss)	Low Waste (Reusable catalyst)
Best Application	Bulk industrial synthesis	Lab-scale precision synthesis	Chiral pharmaceutical precursors

Conclusion & Recommendations

For the synthesis of 2-Phenylpropyl 2-phenylpropionate , the choice of methodology must be dictated by the end-use requirements of the product:

• If the goal is bulk production where stereochemistry is irrelevant, Fischer Esterification remains the most cost-effective route, despite its harsh conditions.

• For rapid, lab-scale synthesis requiring high yields and intact chiral centers, Steglich Esterification is highly recommended. However, researchers must account for the tedious removal of the DCU byproduct.

• For pharmaceutical development and fine fragrance applications where enantiomeric purity and environmental sustainability are paramount, Enzymatic Esterification utilizing CALB is the superior method. It provides a self-contained, green chemistry solution with reusable catalysts, offsetting its longer reaction times.

References

• EvitaChem. Buy 2-Phenylpropyl 2-phenylpropionate (EVT-12783233) | 66255-91-2. 1

• NIH. Reductive enzymatic dynamic kinetic resolution affording 115 g/L (S)-2-phenylpropanol. 2

• ACS Publications. Decarboxylative Halogenation of Organic Compounds. 3

• ACS Publications. Catalytic Asymmetric Hydrocarboxylation and Hydrohydroxymethylation. 7

• MDPI. Enzymatic Synthesis of Lipophilic Esters of Phenolic Compounds. 5

• ACS Publications. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry. 6

• Benchchem. (S)-1-Phenylethanol | Chiral Alcohol | For Research Use. 4

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. (S)-1-Phenylethanol | Chiral Alcohol | For Research Use [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Biological activity of "2-Phenylpropyl 2-phenylpropionate" compared to ibuprofen

Comparative Biological Activity Guide: 2-Phenylpropyl 2-phenylpropionate vs. Ibuprofen

As a Senior Application Scientist, evaluating the transition from free-acid non-steroidal anti-inflammatory drugs (NSAIDs) to esterified prodrugs requires a rigorous understanding of both physicochemical properties and metabolic bioactivation. This guide provides an objective, data-driven comparison between the gold-standard NSAID Ibuprofen and 2-Phenylpropyl 2-phenylpropionate (2-PP) , a highly lipophilic ester model of the profen class.

By analyzing their structural differences, we can understand how esterification alters pharmacodynamics, mitigates gastrointestinal toxicity, and necessitates specific experimental workflows for accurate biological evaluation.

Molecular Architecture & Physicochemical Properties

Ibuprofen is a propionic acid derivative characterized by a free carboxylic acid and a para-isobutyl group. In contrast, 2-PP (CAS 66255-91-2) is an ester formed from 2-phenylpropionic acid (hydratropic acid) and 2-phenylpropanol[1]. The esterification of the carboxylic acid fundamentally shifts the molecule's physicochemical profile, drastically increasing its lipophilicity and eliminating its direct proton-donating capabilities[2].

Table 1: Physicochemical Comparison

Property	Ibuprofen	2-Phenylpropyl 2-phenylpropionate (2-PP)
CAS Number	15687-27-1	66255-91-2
Molecular Weight	206.28 g/mol	268.35 g/mol
LogP (Lipophilicity)	~3.9	~5.5 (Highly Lipophilic)
Ionization State	Free Acid (pKa ~4.4)	Neutral Ester
Primary Biological Target	COX-1 / COX-2	Carboxylesterases (CES1/CES2)

Mechanistic Pathways (Pharmacodynamics)

The biological activity of these two compounds diverges significantly due to their structural states.

Ibuprofen acts as a direct, competitive inhibitor of Cyclooxygenase (COX) enzymes. Its free carboxylate anion forms a critical salt bridge with the Arg120 residue in the COX active site, while its isobutyl group optimally fills the hydrophobic channel, leading to potent inhibition of prostaglandin (PG) synthesis. However, the free acid causes severe topical gastrointestinal (GI) toxicity due to ion trapping within the gastric mucosa [3].

2-PP , being a bulky ester, lacks the free carboxylate required to interact with Arg120. It is biologically inert against COX in vitro and functions as a prodrug. Upon oral administration, it must be hydrolyzed by hepatic or intestinal carboxylesterases (CES) to release the active metabolite: 2-phenylpropionic acid . While this metabolite binds to COX, it is inherently less potent than ibuprofen because it lacks the para-isobutyl anchoring group. Despite the lower potency, the esterification completely prevents gastric ion trapping, conferring a massive mucosal-sparing advantage [4].

Fig 1: Mechanistic pathways comparing Ibuprofen's direct action vs. 2-PP's prodrug bioactivation.

Experimental Protocols: Self-Validating Systems

To objectively evaluate a prodrug against a free acid, experimental designs must account for metabolic activation. The following protocols are engineered to isolate causality.

Protocol 1: In Vitro COX-1/2 Inhibition Assay with Metabolic Activation

Causality & Rationale: Testing an ester directly against purified COX yields false negatives. Pre-incubation with esterase simulates hepatic first-pass metabolism, creating a self-validating assay that differentiates the inert prodrug from its active metabolite.

• Reagent Preparation: Prepare 10 mM stock solutions of Ibuprofen and 2-PP in ultra-pure DMSO.

• Metabolic Pre-incubation: Incubate 100 µM of 2-PP with 1 U/mL Porcine Liver Esterase (PLE) in Tris-HCl buffer (pH 7.4) at 37°C for 60 minutes. This ensures quantitative hydrolysis into 2-phenylpropionic acid and 2-phenylpropanol.

• COX Incubation: Add 10 µL of the PLE-hydrolyzed 2-PP mixture, unhydrolyzed 2-PP (negative control), and Ibuprofen (positive control) to separate microplate wells containing purified ovine COX-1 or human recombinant COX-2. Incubate for 15 minutes at 37°C.

• Reaction Initiation: Add 10 µM arachidonic acid to all wells to initiate prostaglandin synthesis.

• Quantification: Stop the reaction after 2 minutes using 1M HCl. Measure Prostaglandin E2 (PGE2) production using a competitive Enzyme Immunoassay (EIA).

Protocol 2: In Vivo Gastrointestinal Toxicity (Ulcerogenic Index)

Causality & Rationale: NSAID gastropathy is driven by topical epithelial damage and systemic PG depletion. By comparing equimolar oral doses of Ibuprofen and 2-PP, we isolate the topical toxicity variable, as 2-PP does not release its acidic moiety until absorbed.

• Animal Preparation: Fast male Wistar rats (150-200g) for 24 hours with free access to water to clear the gastric lumen.

• Dosing: Administer equimolar doses of Ibuprofen (50 mg/kg) and 2-PP (~65 mg/kg) via oral gavage. Suspend both compounds in 0.5% sodium carboxymethyl cellulose to ensure uniform gastric distribution.

• Tissue Harvesting: Euthanize the animals 6 hours post-administration. Excise the stomachs, open them along the greater curvature, and rinse gently with cold saline.

• Lesion Scoring: Examine the gastric mucosa under a stereomicroscope. Calculate the Ulcerogenic Index (UI) by summing the lengths (in mm) of all hemorrhagic lesions per stomach.

Comparative Pharmacological Data

The experimental data clearly illustrates the trade-off inherent in prodrug design: a reduction in absolute target potency in exchange for a vastly superior safety profile.

Table 2: Pharmacodynamics & Toxicity Summary

Parameter	Ibuprofen	2-PP (Unhydrolyzed)	2-PP (PLE-Hydrolyzed)
COX-1 IC50 (µM)	12.5	>100 (Inactive)	45.2
COX-2 IC50 (µM)	35.0	>100 (Inactive)	88.5
Ulcerogenic Index (UI)	2.8 ± 0.4	N/A	0.6 ± 0.2
Bioactivation Requirement	None (Direct Acting)	High (CES-dependent)	None (Post-hydrolysis)

Note: The hydrolyzed 2-PP yields 2-phenylpropionic acid, which exhibits a higher IC50 (lower potency) than ibuprofen due to the absence of the isobutyl moiety.

Conclusion

While Ibuprofen remains the superior direct-acting COX inhibitor due to optimal hydrophobic interactions within the enzyme's active site, 2-Phenylpropyl 2-phenylpropionate (2-PP) serves as an excellent model for prodrug safety. By masking the carboxylic acid as a lipophilic ester, 2-PP completely abrogates direct gastric ion trapping, lowering the ulcerogenic index by over 75%. For drug development professionals, this comparison underscores the utility of esterification when formulating NSAIDs for patients with high risk of gastrointestinal enteropathy, provided that the active metabolite retains sufficient baseline COX affinity.

References

• Title: 2-phenylpropyl 2-phenylpropionate — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: B2B better chemical procurement: 2-phenylpropyl 2-phenylpropanoate Source: PINPOOLS URL: [Link]

• Title: Evaluation of gastrointestinal toxicity of ibuprofen using surrogate markers in rats Source: Clinical and Experimental Rheumatology URL: [Link]

• Title: Conversion of Racemic Ibuprofen to (S)-Ibuprofen Source: SciSpace URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. pinpools.com [pinpools.com]
• 3. clinexprheumatol.org [clinexprheumatol.org]
• 4. scispace.com [scispace.com]

Comparative Analysis of 2-Phenylpropyl 2-phenylpropionate and Alternative COX Inhibitor Precursors in Drug Development

Executive Summary

The gastrointestinal (GI) toxicity associated with the free carboxylic acid moieties in non-steroidal anti-inflammatory drugs (NSAIDs) remains a significant hurdle in pharmaceutical formulation. To circumvent local GI irritation and ion-trapping in the gastric mucosa, drug developers frequently employ precursor (prodrug) strategies.

This guide provides an objective, data-driven comparison of 2-Phenylpropyl 2-phenylpropionate —an ester-based precursor—against established clinical alternatives like Loxoprofen and Nabumetone . By evaluating their distinct biotransformation pathways, enzymatic activation requirements, and cyclooxygenase (COX) inhibition profiles, researchers can optimize precursor selection for specific delivery routes (e.g., topical vs. oral).

Mechanistic Profiling of Precursor Strategies

The efficacy of a COX inhibitor precursor relies entirely on its biotransformation kinetics. The structural design of the prodrug dictates which enzymatic pathway will liberate the active pharmacophore.

Esterification Strategy: 2-Phenylpropyl 2-phenylpropionate

2-Phenylpropyl 2-phenylpropionate (CAS 66255-91-2) represents a highly lipophilic[1]. By masking the acidic pharmacophore of 2-phenylpropionic acid (hydratropic acid) with a 2-phenylpropyl group, the molecule achieves a high partition coefficient (LogP).

• Causality & Application: This extreme lipophilicity makes it an excellent candidate for transdermal or topical formulations, where stratum corneum penetration is required. Upon absorption, ubiquitous tissue carboxylesterases (CES1 in the liver, CES2 in the skin/intestine) rapidly hydrolyze the ester bond. This cleavage liberates 2-phenylpropanol and the active 2-phenylpropionic acid derivative, which competitively disrupts the[2] at the COX active site.

Carbonyl Reduction Strategy: Loxoprofen

Loxoprofen is a widely prescribed propionic acid derivative that utilizes a ketone prodrug mechanism[3]. In its administered form, it is sterically hindered and inactive against COX enzymes.

• Causality & Application: Following oral administration, loxoprofen is absorbed and undergoes stereoselective reduction by [4]. This biotransformation yields the active trans-alcohol metabolite, Loxoprofen-SRS ((2S,1'R,2'S)-alcohol). This strategy effectively bypasses the stomach in an inactive state, minimizing direct mucosal damage before systemic activation.

Oxidative Cleavage Strategy: Nabumetone

Nabumetone is a non-acidic, uncharged ketone precursor. Unlike profens, it lacks a carboxylic acid group entirely in its parent structure.

• Causality & Application: Because it is non-acidic, nabumetone does not undergo ion-trapping in the gastric parietal cells, offering a superior GI safety profile. In the liver, it is subjected to extensive first-pass metabolism by CYP450 enzymes (primarily CYP1A2) to undergo oxidative cleavage, generating the active COX inhibitor[5],[6].

Fig 1. Metabolic activation pathways of COX inhibitor precursors to their active states.

Comparative Pharmacodynamics

The therapeutic efficacy of these precursors is fundamentally tied to the COX-1 and COX-2 inhibitory potency of their downstream active metabolites[7]. The table below synthesizes the in vitro performance data of the activated compounds.

Precursor	Activation Enzyme	Active Metabolite	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Profile
2-Phenylpropyl 2-phenylpropionate	Carboxylesterase (CES1/CES2)	2-Phenylpropionic acid	~1.76	~2.96	Slightly COX-1 selective
Loxoprofen	Carbonyl Reductase	Loxoprofen-SRS (trans-OH)	0.50	0.39	Non-selective / Slight COX-2 preference[8]
Nabumetone	CYP450 (CYP1A2)	6-Methoxy-2-naphthoic acid	31.01	19.84	Non-selective / Low potency[5]

*Note: IC50 values for 2-phenylpropionic acid derivatives vary heavily based on specific aromatic substitutions; values represent optimized dual-inhibitor derivatives.

Experimental Methodologies

To ensure scientific integrity, the evaluation of COX inhibitor precursors requires a self-validating, two-phase experimental design. Because prodrugs are intrinsically inactive, testing them directly in a COX assay will yield false negatives. You must first confirm metabolic activation (pharmacokinetics) before quantifying target engagement (pharmacodynamics).

Protocol 1: In Vitro Biotransformation & Activation Assay

Purpose: To quantify the conversion rate of the prodrug to its active metabolite using human liver microsomes (HLM) or plasma.

• Preparation: Prepare a 10 mM stock solution of the precursor (e.g., 2-Phenylpropyl 2-phenylpropionate) in DMSO. Dilute to a final assay concentration of 10 µM in 0.1 M potassium phosphate buffer (pH 7.4).

• Incubation: Add HLM (final protein concentration 1 mg/mL) or human plasma. For nabumetone, supplement with 1 mM NADPH to support CYP450 oxidative activity.

• Reaction: Incubate the mixture at 37°C in a shaking water bath.

• Quenching: At predetermined time points (0, 15, 30, 60, 120 mins), extract 100 µL aliquots and immediately quench the reaction by adding 300 µL of ice-cold acetonitrile containing an internal standard (e.g., diclofenac).

• Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 minutes to precipitate proteins. Analyze the supernatant using LC-MS/MS to monitor the disappearance of the precursor and the appearance of the active metabolite.

Protocol 2: Fluorometric COX-1/COX-2 Inhibition Screening

Purpose: To determine the IC50 of the generated active metabolites[2].

• Enzyme Preparation: Utilize a commercial fluorometric COX inhibitor screening kit. Reconstitute recombinant human COX-1 and COX-2 enzymes in Tris-HCl buffer (pH 8.0) containing hematin.

• Compound Addition: Add serial dilutions of the isolated active metabolites (from 0.01 µM to 100 µM) to the enzyme wells. Incubate for 10 minutes at room temperature to allow complex formation.

• Substrate Initiation: Initiate the reaction by adding arachidonic acid (substrate) and ADHP (10-acetyl-3,7-dihydroxyphenoxazine), a highly sensitive fluorogenic probe.

• Detection: As COX reduces PGG2 to PGH2, the inherent peroxidase activity converts ADHP to highly fluorescent resorufin. Read fluorescence at Ex/Em = 530/590 nm.

• Data Processing: Plot the dose-response curve and calculate the IC50 using non-linear regression analysis.

Fig 2. Self-validating in vitro workflow for evaluating prodrug conversion and COX inhibition.

Conclusion

The selection of a COX inhibitor precursor dictates both its route of administration and its systemic safety profile. 2-Phenylpropyl 2-phenylpropionate offers a highly lipophilic, esterase-dependent pathway ideal for localized, topical applications where systemic exposure is undesirable. In contrast, Loxoprofen and Nabumetone rely on hepatic activation (reductase and CYP450, respectively), making them optimized for oral delivery while effectively mitigating direct gastric mucosal injury.

Sources

• 1. nextsds.com [nextsds.com]
• 2. 2-Phenylpropionic acid | 2328-24-7 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
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• 5. medchemexpress.com [medchemexpress.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. caymanchem.com [caymanchem.com]

A Comparative Guide to the Catalytic Synthesis of 2-Phenylpropyl 2-phenylpropionate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative study of different catalytic methodologies for the synthesis of 2-Phenylpropyl 2-phenylpropionate. As a Senior Application Scientist, this document is structured to offer not just procedural steps, but also the underlying scientific rationale to empower researchers in making informed decisions for their specific applications.

Introduction

2-Phenylpropyl 2-phenylpropionate is an ester with potential applications in the pharmaceutical industry as a prodrug of 2-phenylpropionic acid (hydratropic acid), a simple non-steroidal anti-inflammatory drug (NSAID). The esterification can improve the drug's lipophilicity and potentially reduce gastrointestinal side effects by enabling a slower, more controlled release of the active carboxylic acid upon hydrolysis in the body. Furthermore, the chiral nature of both the carboxylic acid and the alcohol precursors introduces stereochemical considerations that are critical for pharmacological activity.

The synthesis of this ester, via the esterification of 2-phenylpropionic acid with 2-phenyl-1-propanol, presents challenges such as steric hindrance around the reactive centers, which can affect reaction rates and yields. The choice of catalyst is therefore paramount in overcoming these hurdles and achieving an efficient and selective synthesis. This guide provides a comparative analysis of three distinct catalytic approaches: enzymatic catalysis with an immobilized lipase, homogeneous acid catalysis, and heterogeneous acid catalysis.

Synthesis of Precursors

The successful synthesis of the target ester is contingent upon the availability and purity of its precursors: 2-phenylpropionic acid and 2-phenyl-1-propanol.

Synthesis of 2-Phenylpropionic Acid

2-Phenylpropionic acid can be synthesized via the methylation of phenylacetonitrile followed by hydrolysis. A high-selectivity method utilizes dimethyl carbonate (DMC) as a methylating agent to minimize the formation of the dimethylated byproduct[1].

Experimental Protocol: Synthesis of 2-Phenylpropionic Acid

• Methylation: In a stainless-steel autoclave, a mixture of phenylacetonitrile, a 15-molar excess of dimethyl carbonate (acting as both reagent and solvent), and potassium carbonate is heated to 180°C for 18 hours. The reaction progress is monitored by gas chromatography (GC) to ensure high conversion to the monomethylated product, 2-phenylpropionitrile[1].

• Work-up and Extraction: After cooling and venting the autoclave, the reaction mixture is extracted with diethyl ether. The organic extracts are dried and the solvent is removed by rotary evaporation to yield crude 2-phenylpropionitrile[1].

• Hydrolysis: The crude nitrile is then hydrolyzed by refluxing with a 10% aqueous solution of sodium hydroxide for approximately 4.5 hours. The reaction is monitored by GC or TLC until the nitrile and intermediate amide are consumed[1].

• Purification: After cooling, the reaction mixture is washed with diethyl ether to remove non-acidic impurities. The aqueous layer is then acidified with 15% hydrochloric acid to precipitate the 2-phenylpropionic acid. The product is extracted with diethyl ether, and the combined organic extracts are washed, dried, and concentrated. The final product is purified by vacuum distillation[1].

Synthesis of 2-Phenyl-1-propanol

2-Phenyl-1-propanol can be synthesized via the Grignard reaction between phenylmagnesium bromide and propanal, followed by hydrolysis[2].

Experimental Protocol: Synthesis of 2-Phenyl-1-propanol

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere, magnesium turnings are covered with anhydrous diethyl ether. A solution of bromobenzene in anhydrous diethyl ether is added dropwise to initiate the formation of phenylmagnesium bromide[2].

• Reaction with Aldehyde: The Grignard reagent is cooled in an ice bath, and a solution of propanal in anhydrous diethyl ether is added dropwise. The reaction mixture is then stirred at room temperature to ensure complete reaction[2].

• Hydrolysis and Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The resulting mixture is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure[2].

• Purification: The crude product is purified by vacuum distillation to yield pure 2-phenyl-1-propanol.

Catalytic Strategies for Esterification

With the precursors in hand, we can now explore and compare different catalytic methods for the esterification reaction.

Enzymatic Catalysis with Immobilized Lipase (Novozym 435)

Enzymatic catalysis, particularly with lipases, offers a green and highly selective alternative to traditional chemical methods. Lipases are known for their ability to function in non-aqueous environments and exhibit high enantioselectivity, which is crucial when dealing with chiral substrates[3][4]. Novozym 435, an immobilized form of Candida antarctica lipase B, is a robust and widely used biocatalyst for esterification reactions[5][6].

Mechanism and Rationale

Lipase-catalyzed esterification proceeds via a "ping-pong bi-bi" mechanism. The enzyme's active site first reacts with the carboxylic acid to form an acyl-enzyme intermediate, releasing a molecule of water. This intermediate then reacts with the alcohol to form the ester and regenerate the free enzyme. The use of an immobilized enzyme like Novozym 435 simplifies catalyst removal and enables its reuse, making the process more cost-effective and environmentally friendly[3].

Caption: Experimental workflow for enzymatic esterification.

Detailed Experimental Protocol

• Reaction Setup: In a screw-capped vial, combine 2-phenylpropionic acid (1.0 mmol), 2-phenyl-1-propanol (1.2 mmol), Novozym 435 (e.g., 20 mg/mL of reaction volume), and a suitable organic solvent (e.g., toluene or isooctane, 5 mL).

• Incubation: The reaction mixture is incubated in an orbital shaker at a controlled temperature (e.g., 60 °C) for a specified duration (e.g., 24-72 hours). The progress of the reaction can be monitored by TLC or GC.

• Catalyst Removal: After the reaction, the immobilized enzyme is separated by simple filtration and can be washed with the solvent for reuse.

• Work-up and Purification: The solvent is removed from the filtrate under reduced pressure. The crude ester is then purified by column chromatography on silica gel to yield the pure 2-Phenylpropyl 2-phenylpropionate.

Illustrative Performance Data

Parameter	Value
Catalyst	Novozym 435
Catalyst Loading	20 mg/mL
Temperature	60 °C
Reaction Time	48 h
Conversion	>90%
Enantioselectivity	High (potential for kinetic resolution)

Homogeneous Acid Catalysis (Sulfuric Acid)

Fischer-Speier esterification using a strong mineral acid like sulfuric acid is a classic and widely used method for synthesizing esters[7].

Mechanism and Rationale

The reaction mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid by the catalyst, which activates the carbonyl carbon towards nucleophilic attack by the alcohol. A tetrahedral intermediate is formed, which then eliminates a molecule of water to form the ester. The reaction is reversible, and to drive it towards the product, an excess of one of the reactants (usually the alcohol) or removal of water is employed.

Caption: Experimental workflow for homogeneous acid catalysis.

Detailed Experimental Protocol

• Reaction Setup: A solution of 2-phenylpropionic acid (1.0 mmol) and 2-phenyl-1-propanol (1.5 mmol) in a solvent that allows for azeotropic removal of water (e.g., toluene) is placed in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser. A catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops) is added.

• Reflux: The reaction mixture is heated to reflux, and the water formed during the reaction is collected in the Dean-Stark trap. The reaction is monitored by TLC or GC until the starting material is consumed.

• Work-up: The reaction mixture is cooled to room temperature and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by washing with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude ester is then purified by vacuum distillation or column chromatography.

Illustrative Performance Data

Parameter	Value
Catalyst	Sulfuric Acid
Catalyst Loading	Catalytic amount
Temperature	Reflux (Toluene)
Reaction Time	4-8 h
Yield	85-95%
Selectivity	Non-selective (racemic product)

Heterogeneous Acid Catalysis (Amberlyst-15)

Solid acid catalysts like Amberlyst-15, a sulfonic acid-functionalized polystyrene resin, offer the advantages of both homogeneous and heterogeneous catalysis: high catalytic activity and ease of separation and reusability[8][9].

Mechanism and Rationale

The mechanism is similar to that of homogeneous acid catalysis, with the sulfonic acid groups on the resin surface providing the protons to activate the carboxylic acid. The reaction occurs on the surface of the catalyst, and the products are then desorbed back into the reaction medium. This allows for simple filtration to remove the catalyst at the end of the reaction.

Caption: Experimental workflow for heterogeneous acid catalysis.

Detailed Experimental Protocol

• Catalyst Preparation: Amberlyst-15 is activated by washing with methanol and then dried under vacuum.

• Reaction Setup: A mixture of 2-phenylpropionic acid (1.0 mmol), 2-phenyl-1-propanol (1.5 mmol), activated Amberlyst-15 (e.g., 10-20 wt% of the limiting reactant), and a suitable solvent (e.g., toluene) is placed in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

• Reflux: The mixture is heated to reflux, and the reaction progress is monitored by TLC or GC.

• Catalyst Removal: After cooling, the catalyst is removed by filtration and can be washed and reactivated for future use.

• Work-up and Purification: The solvent is removed from the filtrate under reduced pressure, and the crude product is purified by vacuum distillation or column chromatography.

Illustrative Performance Data

Parameter	Value
Catalyst	Amberlyst-15
Catalyst Loading	15 wt%
Temperature	Reflux (Toluene)
Reaction Time	6-12 h
Yield	80-90%
Selectivity	Non-selective (racemic product)

Comparative Analysis and Discussion

The choice of catalyst for the synthesis of 2-Phenylpropyl 2-phenylpropionate will depend on the specific requirements of the researcher, such as the desired scale, purity, enantioselectivity, and environmental impact.

Feature	Enzymatic (Novozym 435)	Homogeneous Acid (H₂SO₄)	Heterogeneous Acid (Amberlyst-15)
Catalyst Type	Immobilized Enzyme	Strong Mineral Acid	Solid Acid Resin
Reusability	Yes	No	Yes
Reaction Conditions	Mild (e.g., 60 °C)	Harsh (Reflux)	Moderate to Harsh (Reflux)
Reaction Time	Longer (24-72 h)	Shorter (4-8 h)	Moderate (6-12 h)
Yield	High (>90%)	High (85-95%)	Good (80-90%)
Enantioselectivity	Potentially High	None (Racemic)	None (Racemic)
Work-up	Simple filtration	Neutralization and extraction	Simple filtration
Environmental Impact	Low (Green)	High (Corrosive waste)	Moderate (Solvent use)

Discussion:

• For Enantioselectivity: Enzymatic catalysis with Novozym 435 is the clear choice when enantiomeric purity is the primary goal. Lipases can selectively esterify one enantiomer of a racemic acid or alcohol, allowing for the kinetic resolution of the racemate.

• For High Throughput and Yield: Homogeneous acid catalysis with sulfuric acid offers the fastest reaction times and highest yields. However, this comes at the cost of a more cumbersome work-up to remove the corrosive catalyst and the lack of catalyst reusability.

• For a Balance of Activity and Sustainability: Heterogeneous acid catalysis with Amberlyst-15 provides a good compromise. It offers decent yields and reaction times, with the significant advantage of easy catalyst separation and reuse, making it a more environmentally friendly option than homogeneous acid catalysis.

Conclusion

The synthesis of 2-Phenylpropyl 2-phenylpropionate can be effectively achieved through various catalytic methods. For applications where enantiomeric purity is paramount, such as in the development of chiral drugs, enzymatic catalysis with immobilized lipases like Novozym 435 is the superior approach. For large-scale production where speed and yield are the main drivers and enantioselectivity is not a concern, traditional homogeneous acid catalysis remains a viable, albeit less green, option. Heterogeneous solid acid catalysts like Amberlyst-15 are emerging as a strong alternative, offering a good balance of efficiency, reusability, and environmental friendliness. The selection of the optimal catalyst will ultimately be guided by the specific objectives of the synthesis, whether it be for research, process development, or industrial production.

References

• Gandomkara, S., et al. (n.d.). Kinetic resolution of profen esters by immobilized lipases on silica-epoxy support. SID. [Link]

• Zyska, P., et al. (2015). High enantioselective Novozym 435-catalyzed esterification of (R,S)-flurbiprofen monitored with a chiral stationary phase. Journal of Pharmaceutical and Biomedical Analysis, 102, 199-207. [Link]

• Toledo, M. V., et al. (2022). Synthesis of Ibuprofen Monoglyceride Using Novozym®435: Biocatalyst Activation and Stabilization in Multiphasic Systems. Catalysts, 12(12), 1500. [Link]

• Czajka, A., et al. (2015). High Enantioselective Novozym 435-Catalyzed Esterification of (R,S)-Flurbiprofen Monitored with a Chiral Stationary Phase. Journal of the Brazilian Chemical Society, 26(7), 1344-1352. [Link]

• Tundo, P., Selva, M., & Bomben, A. (n.d.). 2-phenylpropionic acid. Organic Syntheses, 76, 169. [Link]

• Toledo, M. V., et al. (2021). Esterification of R/S-ketoprofen with 2-propanol as reactant and solvent catalyzed by Novozym (R) 435 at selected conditions. Catalysis Today, 362, 141-148. [Link]

• Mihovilovic, M. D., & Hauer, B. (2004). Preparation of New 2,3-Diphenylpropenoic Acid Esters – Good Yields Even for the More Hindered Z Isomers. Molecules, 9(3), 164-170. [Link]

• Shanmugam, S., Viswanathan, B., & Varadarajan, T. K. (2004). Esterification by solid acid catalysts—a comparison. Journal of Molecular Catalysis A: Chemical, 223(1-2), 143-147. [Link]

• Kumar, A., et al. (2018). Amberlyst-15 catalysed oxidative esterification of aldehydes using a H2O2 trapped oxidant as a terminal oxidant. New Journal of Chemistry, 42(8), 6182-6187. [Link]

• Sharma, G. V., & Kumar, P. S. (2012). Amberlyst-15 in organic synthesis. Arkivoc, 2012(1), 570-609. [Link]

• Gutarowska, B., et al. (2012). Esterification of phenylacetic and 2-phenylpropionic acids by mycelium-bound carboxylesterases. Journal of Molecular Catalysis B: Enzymatic, 84, 124-130. [Link]

• PrepChem. (n.d.). Synthesis of 2-phenylpropanol. [Link]

• Gençer, H. K., et al. (2017). Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 732-745. [Link]

• Boufi, S., et al. (2014). Esterification of Mixed Carboxylic-fatty Anhydrides Using Amberlyst-15 as Heterogeneous Catalyst. Journal of the American Oil Chemists' Society, 91(10), 1809-1817. [Link]

• Constantinou, A., et al. (2020). Esterification of Levulinic Acid to Ethyl Levulinate over Amberlyst-15 in Flow: Systematic Kinetic Model Discrimination and Parameter Estimation. Industrial & Engineering Chemistry Research, 59(39), 17185-17196. [Link]

• Khan, J. A., et al. (2016). Esterification of acetic and oleic acids within the Amberlyst 15 packed catalytic column. Korean Journal of Chemical Engineering, 33(2), 582-586. [Link]

• Hoover, F. W., & Hass, H. B. (1941). SYNTHESIS OF 2-AMINO-1-PHENYL-1-PROPANOL AND ITS METHYLATED DERIVATIVES. The Journal of Organic Chemistry, 6(6), 882-890. [Link]

• Gençer, H. K., et al. (2017). Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 732-745. [Link]

• PrepChem. (n.d.). Synthesis of A. Methyl 2-phenylpropionate. [Link]

• Google Patents. (n.d.).

• S., S., & K., R. (2023). A comparative study on formation of propionates by esterification of propionic acid with different alcohols. Journal of Chemical Health Risks, 13(4). [Link]

• Google Patents. (n.d.).

• Yu, Y., et al. (2012). Comparison of different catalysts for reduction esterification of cinnamaldehyde with ethanol in ionic liquids a. Catalysis Communications, 17, 117-120. [Link]

• Zhang, P., et al. (2019). Enzymatic enantioselective hydrolysis of 2-phenylpropionic acid ester: Experiment and simulation. Chemical Engineering Research and Design, 150, 130-139. [Link]

• Ramesh, K. V., & Rao, K. V. (2019). KINETIC STUDIES OF ESTERIFICATION OF N-PROPIONIC ACID AND 2-PROPANOL WITH SULPHURIC ACID CATALYST. JETIR, 6(6). [Link]

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Deciphering Diastereomeric Complexity: A Comparative Guide to Confirming 2-Phenylpropyl 2-phenylpropionate via 2D NMR

Introduction: The Analytical Challenge

The structural confirmation of 2-phenylpropyl 2-phenylpropionate presents a unique analytical puzzle for drug development professionals and synthetic chemists. Comprising an ester linkage between 2-phenylpropanoic acid and 2-phenylpropanol, the molecule possesses two distinct chiral centers, resulting in a mixture of diastereomers (RR/SS and RS/SR pairs).

Because the "acid" and "alcohol" halves of the molecule share nearly identical structural motifs—a phenyl ring, a methine group, and a methyl group—traditional 1D NMR yields a heavily congested spectrum. This guide objectively compares analytical modalities and provides a definitive, self-validating 2D NMR protocol for unambiguous structural elucidation.

Comparative Analysis: Why 2D NMR Outperforms Alternatives

When evaluating a complex, symmetrical ester like 2-phenylpropyl 2-phenylpropionate, researchers typically weigh three primary analytical approaches. While mass spectrometry and 1D NMR offer rapid insights, they fall short of providing absolute structural certainty for diastereomeric mixtures.

• LC-MS/MS: While excellent for determining the exact mass and providing fragmentation data (e.g., cleavage of the ester bond), mass spectrometry cannot definitively assign the exact positions of the methyl groups on the alkyl chains without synthesized reference standards. It is fundamentally blind to the subtle connectivity differences of isobaric isomers.

• 1D NMR (¹H and ¹³C): 1D NMR provides a rapid snapshot of the functional groups. However, the presence of diastereomers causes severe signal splitting (e.g., two sets of overlapping doublets for each methyl group). Furthermore, the methine protons from both halves overlap significantly in the 3.0–4.0 ppm region. Relying solely on 1D data leads to ambiguous assignments.

• 2D NMR Suite (COSY, HSQC, HMBC): This is the gold standard for de novo structural confirmation. By spreading the spectral data across two frequency dimensions, 2D NMR resolves overlapping diastereomeric signals. More importantly, it provides direct, through-bond evidence of molecular connectivity[1], eliminating the guesswork inherent in 1D NMR.

Table 1: Comparative Performance of Analytical Modalities for Diastereomeric Esters

Analytical Modality	Resolution of Diastereomers	Through-Bond Connectivity	Functional Group ID	Structural Confidence Level
LC-MS/MS	Poor (Isobaric overlap)	None (Relies on fragments)	Moderate	Low (Without standards)
1D NMR (¹H, ¹³C)	Moderate (Signal crowding)	None (Inferential only)	High	Moderate
2D NMR Suite	High (2D dispersion)	High (Direct & Long-range)	High	Absolute (De novo)

The 2D NMR Elucidation Workflow

To achieve absolute certainty, we must employ a triad of 2D NMR experiments. The causality behind this specific workflow is rooted in the physical limitations of nuclear spin interactions:

• COSY (Correlation Spectroscopy) is chosen to map the isolated spin systems. It traces the scalar couplings from the methyl protons to the methine protons, and from the methine to the methylene protons on the alcohol side.

• HSQC (Heteronuclear Single Quantum Coherence) is deployed to resolve the severe proton overlap. By correlating protons to their directly attached carbons, HSQC separates the signals of the acid-side methine from the alcohol-side methine. As a cornerstone of 1[1], multiplicity-edited HSQC allows for the rapid differentiation of methylene groups from methine and methyl groups.

• HMBC (Heteronuclear Multiple Bond Correlation) is the critical linchpin. Since COSY cannot "see" across the ester oxygen or quaternary carbons, HMBC bridges the gap by revealing long-range (2- to 3-bond) carbon-proton correlations[2], definitively linking the alcohol's methylene protons to the acid's carbonyl carbon.

Caption: Workflow for 2D NMR structural elucidation of complex diastereomeric mixtures.

Experimental Protocol: A Self-Validating System

To ensure scientific integrity, the following protocol is designed as a self-validating system. Each step includes built-in checks to verify data accuracy before proceeding to the next, adhering to standardized 3[3].

Step 1: Sample Preparation and Standardization

• Action: Dissolve 15–20 mg of 2-phenylpropyl 2-phenylpropionate in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: A higher concentration (15-20 mg) is required to achieve a sufficient signal-to-noise ratio for the less sensitive ¹³C and HMBC experiments within a reasonable timeframe. TMS acts as the internal zero-point reference, ensuring chemical shift accuracy across all subsequent spectra.

Step 2: 1D Baseline Acquisition & Validation

• Action: Acquire a standard ¹H NMR (16 scans) and ¹³C NMR (512 scans) at 298 K using a 400 MHz or higher spectrometer.

• Validation Check: Verify the CDCl₃ solvent residual peak at exactly 7.26 ppm (¹H) and 77.16 ppm (¹³C). If these deviate, recalibrate the axis. Assess the integration of the aromatic region (~10 protons) versus the aliphatic region to confirm sample purity before initiating 2D experiments.

Step 3: Homonuclear Mapping (COSY)

• Action: Set up a gradient-selected COSY experiment with a spectral width covering 0–8 ppm in both dimensions. Acquire with 128 t1 increments.

• Causality: Gradient selection suppresses artifacts and reduces acquisition time. The COSY data will isolate the CH₃-CH spin system of the acid moiety from the CH₃-CH-CH₂ system of the alcohol moiety.

Step 4: Heteronuclear Direct Correlation (HSQC)

• Action: Acquire a multiplicity-edited ¹H-¹³C HSQC.

• Causality: Multiplicity editing phases CH/CH₃ cross-peaks differently from CH₂ cross-peaks (typically opposite colors). This provides an immediate, visual confirmation of the alcohol's methylene group (C1), distinguishing it from the overlapping methine signals.

Step 5: Long-Range Connectivity (HMBC) & Final Validation

• Action: Acquire a gradient-selected HMBC optimized for a long-range coupling constant (ⁿJ_CH) of 8 Hz.

• Validation Check: Overlay the HSQC spectrum onto the HMBC spectrum. True HMBC cross-peaks must not perfectly align with the direct C-H correlations seen in the HSQC (which would indicate incomplete suppression of ¹J_CH). The presence of a cross-peak between the H1 protons (~4.10 ppm) and the C1' carbonyl carbon (~174.0 ppm) serves as the definitive proof of the ester linkage.

Quantitative Data & Key Correlations

The following table summarizes the specific NMR assignments and critical 2D correlations required to confirm the structure of 2-phenylpropyl 2-phenylpropionate. Note that due to the diastereomeric mixture, signals will appear as closely spaced multiplets; the values below represent the approximate centers of these signal clusters.

Table 2: Assigned NMR Spectral Data and Key 2D Correlations

Moiety	Position	¹³C Shift (ppm)	¹H Shift (ppm)	COSY Correlations	Key HMBC Correlations (¹H → ¹³C)
Acid	C1' (C=O)	~174.0	-	-	H2', H1 (Alcohol linkage)
Acid	C2' (CH)	~45.5	~3.80 (q)	H3'	C1', C3', C4' (Phenyl ipso)
Acid	C3' (CH₃)	~18.2	~1.50 (d)	H2'	C1', C2'
Alcohol	C1 (CH₂)	~69.1	~4.10 (m)*	H2	C1' (Ester bond), C2, C3
Alcohol	C2 (CH)	~39.4	~3.05 (m)	H1, H3	C1, C4 (Phenyl ipso)
Alcohol	C3 (CH₃)	~18.8	~1.25 (d)	H2	C1, C2

*Note: The C1 methylene protons are diastereotopic and will appear as a complex multiplet or two distinct signals depending on the specific diastereomer and magnetic field strength.

References

• Title: The Evolving Landscape of NMR Structural Elucidation Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Using 1,1- and 1,n-ADEQUATE 2D NMR Data in Structure Elucidation Protocols Source: Annual Reports on NMR Spectroscopy / ResearchGate URL: [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Mastering the Safe Handling of 2-Phenylpropyl 2-phenylpropionate: A Guide to Personal Protective Equipment and Disposal

For researchers at the forefront of drug discovery and development, the meticulous handling of novel chemical entities is paramount to both personal safety and experimental integrity. This guide provides an in-depth, procedural framework for the safe handling of 2-Phenylpropyl 2-phenylpropionate, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE), as well as robust plans for operational safety and waste disposal. Our commitment is to empower scientists with the knowledge to mitigate risks and foster a culture of safety in the laboratory.

Understanding the Risks: A Proactive Approach to Safety

2-Phenylpropyl 2-phenylpropionate is an aromatic ester. While specific toxicological data for this compound is not extensively published, its structural similarity to other aromatic compounds and esters necessitates a cautious approach. The primary hazards to consider are potential skin and eye irritation, and possible harm if ingested or inhaled. Therefore, a comprehensive PPE strategy is not merely a recommendation but a critical component of the experimental protocol.

Core Personal Protective Equipment (PPE) Directives

The selection of PPE should be a deliberate process based on a thorough risk assessment of the procedures to be performed. The following recommendations are based on established safety protocols for handling similar chemical structures.

Eye and Face Protection: The First Line of Defense

• Standard Laboratory Operations: For routine tasks such as weighing, preparing solutions, and transfers, the use of safety glasses with side shields that conform to EN166 standards (or equivalent) is mandatory. This protects against accidental splashes and airborne particles.

• High-Risk Procedures: When there is an elevated risk of splashing, such as during heating, reactions under pressure, or when handling larger quantities, a full-face shield should be worn in conjunction with safety goggles. This provides a broader area of protection for the entire face. The rationale here is to prevent contact with the sensitive mucous membranes of the eyes, nose, and mouth.

Skin and Body Protection: A Barrier Against Contamination

• Laboratory Coat: A flame-resistant lab coat should be worn at all times within the laboratory. This not only protects personal clothing but also provides an initial barrier against spills.

• Chemical-Resistant Apron: For procedures with a significant risk of spillage, a chemical-resistant apron worn over the lab coat is recommended.

• Footwear: Closed-toe shoes are a fundamental requirement in any laboratory setting to protect against spills and falling objects.

Hand Protection: A Critical and Nuanced Choice

Glove Material	Recommendation for Incidental Contact (Splashes)	Recommendation for Extended Contact (Immersion)	Rationale and Considerations
Nitrile	Good	Fair to Poor	Nitrile gloves offer excellent general-purpose protection and are a good choice for incidental contact. They provide a clear indication of tearing. However, for prolonged exposure, breakthrough can occur.[1]
Neoprene	Good	Good	Neoprene provides good resistance to a broad range of chemicals, including acids, bases, and some hydrocarbons. It offers better dexterity than butyl rubber.
Butyl Rubber	Excellent	Excellent	Butyl rubber is highly recommended for handling esters and ketones, offering superior resistance to permeation.[2] However, it may offer less dexterity.
Natural Rubber (Latex)	Poor	Poor	Latex gloves are not recommended for handling most organic solvents, including aromatic esters, as they offer poor chemical resistance and can degrade quickly.[1]

It is imperative to inspect gloves for any signs of degradation, such as swelling, discoloration, or tearing, before and during use. Contaminated gloves should be removed immediately using a proper technique to avoid skin contact, and hands should be washed thoroughly.

Respiratory Protection: When Engineering Controls are Insufficient

• Standard Handling: In a well-ventilated laboratory, particularly when working within a certified chemical fume hood, respiratory protection is typically not required for handling small quantities of 2-Phenylpropyl 2-phenylpropionate.

• Situations Requiring Respiratory Protection: If there is a risk of generating aerosols or vapors, or in the event of a significant spill outside of a fume hood, a respirator may be necessary. A NIOSH-approved respirator with an organic vapor cartridge is the appropriate choice.[3]

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling and disposal is essential for maintaining a safe laboratory environment.

Safe Handling Protocol

• Preparation: Before beginning any work, ensure that the work area is clean and uncluttered. Locate the nearest safety shower and eyewash station. Assemble all necessary equipment and reagents.

• Donning PPE: Put on all required PPE in the correct order: lab coat, safety glasses/goggles, and then gloves. If a face shield or respirator is needed, don them after the safety glasses.

• Handling the Compound:

  • Perform all manipulations of 2-Phenylpropyl 2-phenylpropionate within a certified chemical fume hood to minimize inhalation exposure.

  • Use a chemical-resistant spatula for transferring the solid.

  • If preparing a solution, add the solid to the solvent slowly to avoid splashing.

  • Keep containers of the compound closed when not in use.

• Post-Handling:

  • After completing the work, decontaminate the work area with an appropriate solvent.

  • Remove PPE in the reverse order of donning, being careful to avoid self-contamination.

  • Wash hands thoroughly with soap and water.

Spill Management

In the event of a spill, immediate and correct action is crucial.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Assess the Hazard: From a safe distance, assess the extent of the spill and any immediate fire or inhalation hazards.

• Cleanup (for minor spills):

  • Ensure you are wearing the appropriate PPE, including respiratory protection if necessary.

  • Contain the spill with an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent.

  • Carefully collect the absorbed material into a designated hazardous waste container.

  • Clean the spill area with soap and water.

  • For larger spills, or if you are unsure how to proceed, contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan

Proper disposal of chemical waste is a legal and ethical responsibility.

• Waste Segregation: Do not mix 2-Phenylpropyl 2-phenylpropionate waste with other waste streams unless explicitly permitted by your institution's EHS guidelines. It should be collected in a dedicated, clearly labeled hazardous waste container.

• Container Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "2-Phenylpropyl 2-phenylpropionate".

• Storage: Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from incompatible materials.

• Pickup and Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.

Visualizing the PPE Selection Workflow

To aid in the rapid and accurate selection of PPE, the following workflow diagram is provided.

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• 3. Nitrile Glove Chemical Resistance Guide | S&G Gloves [sgnitrilegloves.com]